(2,6-Dinitrophenyl) acetate

• CAS: 1523-09-7

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Applications of (2,6-Dinitrophenyl) Acetate Derivatives (CAS 18461-55-7)

Executive Summary

In the landscape of advanced organic synthesis and drug development, dinitrophenyl acetates serve as highly reactive electrophilic building blocks. The compound designated by CAS 18461-55-7 is formally identified as 2-methyl-4,6-dinitrophenyl acetate (often referred to as DNOC acetate)[1],[2]. Due to the potent electron-withdrawing effects of the nitro groups positioned relative to the phenolic oxygen, this compound exhibits exceptional acyl-transfer capabilities. This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic reactivity, and validated synthetic protocols, tailored for researchers in agrochemical development and pharmaceutical proteomics[2],[3].

Physicochemical Profiling

Understanding the baseline molecular properties of CAS 18461-55-7 is critical for predicting its behavior in physiological environments and organic solvents. The structural integration of a methyl group and two nitro groups on the phenyl ring significantly influences its lipophilicity and polar surface area[4].

Property	Value	Clinical / Synthetic Relevance
IUPAC Name	(2-methyl-4,6-dinitrophenyl) acetate	Standardized nomenclature for structural identification[1].
Molecular Formula	C₉H₈N₂O₆	Dictates stoichiometric calculations[1],[4].
Molecular Weight	240.17 g/mol	Optimal for small-molecule API building blocks[4],[3].
LogP	1.70	Indicates moderate lipophilicity, favorable for membrane permeability in agrochemicals[4].
Topological Polar Surface Area (TPSA)	118.00 Ų	High polarity driven by nitro and ester oxygen atoms, affecting solvation[4].

Mechanistic Reactivity & Hydrolysis Dynamics

The core utility of 2-methyl-4,6-dinitrophenyl acetate lies in its reactivity as an acylating agent. The two nitro groups strongly deplete electron density from the aromatic ring via resonance and inductive effects. Consequently, the conjugate acid of the leaving group (2-methyl-4,6-dinitrophenol, or DNOC) has a significantly lowered pKa, making the dinitrophenolate anion an exceptional leaving group during nucleophilic substitution[5].

In aqueous or physiological systems, carboxylic acid esters like dinitrophenyl acetates undergo hydrolysis primarily via the BAc2 mechanism (Base-catalyzed, acyl-oxygen fission, bimolecular)[6],[7]. The rate-determining step is the nucleophilic attack of a hydroxide ion (or a nucleophilic amino acid residue like serine/cysteine in proteomics) on the ester carbonyl carbon[6],[7]. This forms a transient tetrahedral intermediate, which rapidly collapses to expel the stable dinitrophenolate anion[6],[7].

Base-catalyzed (BAc2) hydrolysis mechanism of dinitrophenyl acetate derivatives.

Synthesis Methodology: Self-Validating Protocol

The synthesis of 2-methyl-4,6-dinitrophenyl acetate is achieved through the base-catalyzed esterification of 2-methyl-4,6-dinitrophenol (DNOC, CAS 534-52-1) with acetic anhydride[8],[9]. The following protocol is designed with built-in causality and self-validation checkpoints to ensure high yield and purity.

Step-by-Step Experimental Workflow

• Substrate Preparation : Dissolve 1.0 equivalent of DNOC in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Causality: Anhydrous conditions prevent the premature hydrolysis of the acetic anhydride reagent.

• Catalytic Activation : Add 1.2 equivalents of anhydrous pyridine (or triethylamine). Causality: Pyridine serves a dual purpose. It deprotonates the phenol to increase its nucleophilicity and reacts with acetic anhydride to form a highly electrophilic acetylpyridinium intermediate, drastically accelerating the reaction kinetics[9].

• Acylation : Introduce 1.5 equivalents of acetic anhydride dropwise while maintaining the reaction vessel at 0°C using an ice bath. Causality: The acylation of dinitrophenols is highly exothermic; thermal control prevents the degradation of the product and suppresses side reactions[10].

• Validation & Monitoring : Allow the mixture to warm to room temperature and stir for 3 hours. Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase. The reaction is deemed complete when the distinct yellow spot corresponding to the DNOC precursor is entirely consumed[5].

• Quenching & Workup : Quench the reaction with ice water. Transfer to a separatory funnel and wash the organic layer sequentially with 1N HCl (to protonate and remove residual pyridine), saturated NaHCO₃ (to neutralize and extract acetic acid byproducts), and brine[9],[10].

• Purification : Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and recrystallize the crude product from an ethanol/hexane mixture to yield the pure ester[9],[10].

Workflow for the base-catalyzed synthesis of 2-methyl-4,6-dinitrophenyl acetate.

Applications in Drug Development & Agrochemicals

Pharmaceutical Research & Proteomics In drug development, CAS 18461-55-7 is utilized as a specialized building block for synthesizing novel Active Pharmaceutical Ingredients (APIs)[2],[3]. Furthermore, its rapid hydrolysis kinetics make it an excellent electrophilic probe in Activity-Based Protein Profiling (ABPP). It can covalently trap active-site serine or cysteine residues in target enzymes, allowing researchers to map enzyme active sites and evaluate competitive inhibitor binding[2],[3].

Agrochemical Intermediates The compound is a crucial precursor in the formulation of advanced herbicides, fungicides, and plant growth regulators[2],[3]. The parent dinitrophenol moiety (DNOC) is a known uncoupler of oxidative phosphorylation, which disrupts energy production in target pests. By masking the phenol as an acetate ester, formulators can alter the compound's absorption profile and environmental half-life, releasing the active uncoupler upon enzymatic or environmental hydrolysis[8],[11].

Analytical & Quality Control (QC) Protocols

To guarantee lot-to-lot consistency, especially for pharmaceutical applications, rigorous Quality Control (QC) is required[2],[3].

Parameter	Specification	Analytical Justification
Purity (HPLC)	≥ 98.0%	Ensures the absence of unreacted DNOC, which exhibits cumulative toxicity in humans[11].
Related Substances	≤ 2.0%	Validated via High-Performance Liquid Chromatography (HPLC) to detect structural isomers or degradation products[3].
Loss on Drying (LOD)	≤ 0.5%	Minimizes ambient moisture, which acts as a nucleophile and causes premature hydrolysis of the ester bond[3].
Storage Conditions	15-25°C, Dark	The compound is light-sensitive and prone to hydrolytic degradation. It must be stored in a tightly closed container away from heat and moisture[3].

References

1.[6] Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. EPA. URL: [Link] 2.[1] 18461-55-7 (C9H8N2O6) - PubChemLite. Université du Luxembourg. URL:[Link] 3.[2] Acetic Acid 2-Methyl-4,6-Dinitrophenyl Ester | 18461-55-7. ChemicalCell. URL: [Link] 4.[7] CHEMICAL HYDROLYSIS - Estimation of Hydrolysis Rate Constants. EPA. URL: [Link] 5.[4] 2-Methyl-4,6-dinitrophenyl acetate (CID 29079) - Molecular Properties & Analysis. MolForge. URL:[Link] 6.[3] Acetic Acid 2-Methyl-4,6-Dinitrophenyl Ester Specifications. ChemicalCell. URL: [Link] 7.[8] Cas 534-52-1, 2-Methyl-4,6-dinitrophenol. LookChem. URL:[Link] 8.[11] Health Hazards and Toxicity of 2-Methyl-4,6-dinitrophenol. LookChem. URL: [Link] 9.[9] Kinetics and Mechanisms of Reactions of Pyridines and Imidazoles with Phenyl Acetates. ElectronicsAndBooks. URL: [Link] 10.[10] On the mechanism of the reaction between aryl acetates and hydroxylamine. Arkivoc. URL: [Link] 11.[5] NUCLEOPHILIC SUBSTITUTION REACTIONS OF 2, 4-DINITROPHENYL ACETATE WITH HYDRAZINE. ResearchGate. URL: [Link]

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2,6-Dinitrophenyl acetate vs 2,4-dinitrophenyl acetate structure

An In-depth Technical Guide to the Core Structural and Reactive Differences Between 2,6-Dinitrophenyl Acetate and 2,4-Dinitrophenyl Acetate

Introduction

In the realm of organic chemistry, the specific placement of functional groups on an aromatic ring can profoundly influence a molecule's steric, electronic, and reactive properties. Isomers, molecules with the same chemical formula but different structural arrangements, often exhibit remarkably distinct behaviors. This guide offers a detailed comparative analysis of two such isomers: 2,6-dinitrophenyl acetate and 2,4-dinitrophenyl acetate. For researchers, scientists, and professionals in drug development, a comprehensive understanding of these differences is paramount for designing experiments, interpreting results, and synthesizing novel compounds. This whitepaper delves into the core structural distinctions, explores the resulting impact on chemical reactivity, outlines synthetic and analytical protocols, and discusses the varied applications of these two important chemical entities.

Part 1: A Comparative Analysis of Molecular Structure and Properties

The foundational differences between 2,6-dinitrophenyl acetate and 2,4-dinitrophenyl acetate arise from the isomeric placement of the two nitro (-NO₂) groups on the phenyl ring relative to the acetate (-OAc) group. This seemingly minor variation has significant consequences for the molecule's three-dimensional shape and electron distribution.

Core Chemical Structures

Both isomers share the same molecular formula, C₈H₆N₂O₆, and a molecular weight of approximately 226.14 g/mol .[1][2][3] The key distinction lies in the substitution pattern on the benzene ring.

• 2,4-Dinitrophenyl acetate: The nitro groups are located at the ortho (position 2) and para (position 4) positions relative to the acetate group.

• 2,6-Dinitrophenyl acetate: Both nitro groups are positioned at the ortho positions (2 and 6), flanking the acetate group.

Caption: Logical workflow of nucleophilic attack on the two isomers.

Part 3: Synthesis and Experimental Protocols

The synthesis of both isomers generally follows a standard esterification procedure, starting from the corresponding dinitrophenol.

General Synthetic Approach

The most common method for synthesizing these esters is the acylation of the corresponding dinitrophenol with an acetylating agent such as acetic anhydride or acetyl chloride, often in the presence of a catalyst.

Experimental Protocol: Synthesis of 2,4-Dinitrophenyl Acetate

This protocol provides a representative method for synthesizing the 2,4-isomer. A similar approach, starting with 2,6-dinitrophenol, would be used for the 2,6-isomer.

Materials:

• 2,4-Dinitrophenol

• Acetic anhydride

• Concentrated sulfuric acid (catalyst)

• Methylene chloride

• Anhydrous magnesium sulfate

• Reaction flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2,4-dinitrophenol with an excess of acetic anhydride.

• Catalysis: Carefully add a few drops of concentrated sulfuric acid to the mixture.

• Reflux: Heat the reaction mixture to reflux for approximately 3 hours. [4]4. Work-up: After cooling, pour the reaction mixture into water to quench the excess acetic anhydride.

• Extraction: Extract the product into methylene chloride using a separatory funnel.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude 2,4-dinitrophenyl acetate by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caption: Experimental workflow for the synthesis of 2,4-dinitrophenyl acetate.

Analytical Characterization

The purity and identity of the synthesized esters should be confirmed using standard analytical techniques:

• Melting Point: A sharp melting point close to the literature value indicates high purity.

• Spectroscopy:

  • ¹H NMR: The proton NMR spectra will be distinct for each isomer due to the different chemical environments of the aromatic protons. [5][6] * IR Spectroscopy: The infrared spectrum should show a characteristic ester carbonyl (C=O) stretch (typically around 1760-1780 cm⁻¹) and peaks corresponding to the C-O and NO₂ groups. [7]

Part 4: Applications in Research and Development

The distinct properties of these isomers lead to different applications in scientific research.

• 2,4-Dinitrophenyl Acetate:

  • Mechanistic Studies: Due to its high reactivity, it is frequently used as a model substrate in studies of nucleophilic acyl substitution, particularly aminolysis and hydrolysis. [8][9] * Analytical Reagent: It can be used in analytical chemistry for the detection and quantification of nucleophiles. [10] * Synthetic Intermediate: It serves as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. [10]

• 2,6-Dinitrophenyl Acetate:

  • Steric Effect Studies: Its sterically hindered nature makes it an interesting substrate for investigating the influence of steric effects on reaction rates and mechanisms.

  • Specialized Synthesis: While less common, it can be used in synthetic pathways where the reactivity of the 2,4-isomer is too high or leads to unwanted side reactions. Derivatives of 2,6-dinitroaniline have been screened for phytotoxicity and potential herbicidal activity. [11]

Conclusion

The isomeric relationship between 2,6-dinitrophenyl acetate and 2,4-dinitrophenyl acetate provides a compelling illustration of how subtle changes in molecular architecture can lead to significant differences in chemical properties. The 2,4-isomer's reactivity is dominated by the powerful electron-withdrawing effects of its nitro groups, making it an activated ester with broad utility in mechanistic and synthetic chemistry. Conversely, the 2,6-isomer is a sterically hindered molecule, where the physical blocking by the ortho nitro groups often tempers its reactivity. For researchers and drug development professionals, recognizing this interplay of steric and electronic effects is crucial for selecting the appropriate reagent, designing effective synthetic routes, and accurately interpreting experimental outcomes.

References

• PubChem. 2,4-Dinitrophenyl acetate | C8H6N2O6 | CID 20224. [Link]

• PubChemLite. 2,4-dinitrophenyl acetate (C8H6N2O6). [Link]

• NIST. Phenol, 2,4-dinitro-, acetate (ester). [Link]

• Singh, J., et al. (2017). Design, synthesis, and characterization of 2,2-bis(2,4-dinitrophenyl)-2-(phosphonatomethylamino)acetate as a herbicidal and biological active agent. 3 Biotech, 7(4), 253. [Link]

• ResearchGate. (PDF) Design, synthesis, and characterization of 2,2-bis(2,4-dinitrophenyl)-2-(phosphonatomethylamino)acetate as a herbicidal and biological active agent. [Link]

• SpectraBase. (2,4-Dinitrophenyl)acetic acid - Optional[FTIR] - Spectrum. [Link]

• Scientific & Academic Publishing. (2021). Dual Role of 2,4-Dinitrophenyl Acetic Acid as Analyte and Indicator in Conventional Acid-Base Titration. World Journal of Chemical Education, 9(2), 43-48. [Link]

• Inxight Drugs. 2,4-DINITROPHENYL ACETATE. [Link]

• Scribd. Synthesis and Testing of 2,4-DNP. [Link]

• Chemsrc. (2,6-dinitro-phenyl)-acetic acid | CAS#:37777-63-2. [Link]

• Organic Syntheses. 2,4-Dinitrophenylhydrazine. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2023). Synthesis, Characterization, and Anti-Microbial Exploration of 2, 4, 6-Trinitrophenol Derivative Sythesized from 4-Acetamidophenol. [Link]

• Chemsrc. (2,4-Dinitrophenyl)acetic acid | CAS#:643-43-6. [Link]

• PubChem. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312. [Link]

• MDPI. (2022). Acyl Transfer Reactions of 2,4-Dinitrophenyl Furoates: Comparative Effects of Nucleophiles and Non-Leaving Groups. Molecules, 27(21), 7219. [Link]

• ResearchGate. (PDF) NUCLEOPHILIC SUBSTITUTION REACTIONS OF 2, 4-DINITTROPHENYL ACETATE WITH HYDRAZINE AND METHANOL SOLVENT EFFECT. [Link]

• Google Patents.

• Matrix Fine Chemicals. 2-(2,4-DINITROPHENYL)ACETATE | CAS 4232-27-3. [Link]

• ResearchGate. IR spectra of 2,4-dinitrophenol. [Link]

• PubMed. A selective optical chemical sensor for 2,6-dinitrophenol based on fluorescence quenching of a novel functional polymer. [Link]

• DrugFuture. 2,6-Dinitrophenol. [Link]

• MDPI. (2022). Efficient Detection of 2,6-Dinitrophenol with Silver Nanoparticle-Decorated Chitosan/SrSnO3 Nanocomposites by Differential Pulse Voltammetry. Chemosensors, 10(11), 469. [Link]

• Taylor & Francis. Dinitrophenyl – Knowledge and References. [Link]

• Haz-Map. 2,6-Dinitrophenol - Hazardous Agents. [Link]

• ResearchGate. Synthesis of 2,5- and 2,6-Dinitrofluorobenzenes and Related Hydroquinones. [Link]

• ATSDR. Toxicological Profile for Dinitrophenols. [Link]

• Texas Tech University. STRUCTURE AND REACTIVITY OF THE 2,4-DINITROPHENYLHYDRAZINES. [Link]

• NCBI. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Dinitrophenols. [Link]

• ResearchGate. (PDF) Screening of new 2,4- and 2,6-dinitroaniline derivates for phytotoxicity and antimitotic activity. [Link]

• Scope Database. Nucleophilic Substitution Reactions of 2,4-Dinittrophenyl Acetate With Hydrazine and methanol Solvent Effect. [Link]

• ACS Publications. Kinetics and mechanism of the reactions of 2,4-dinitrophenyl acetate with secondary alicyclic amines. Different nucleofugalities of alicyclic amines and pyridines from a tetrahedral intermediate. The Journal of Organic Chemistry, 55(5), 1676–1679. [Link]

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Technical Whitepaper: Physicochemical Profiling and Kinetic Utility of (2,6-Dinitrophenyl) Acetate

Topic: Molecular Weight and Extinction Coefficient of (2,6-Dinitrophenyl) Acetate Content Type: Technical Whitepaper / Methodological Guide Audience: Researchers, Enzymologists, and Drug Discovery Scientists

Executive Summary

(2,6-Dinitrophenyl) acetate is a highly reactive chromogenic ester substrate used primarily in the kinetic analysis of esterases, lipases, and catalytic antibodies. Unlike the more common p-nitrophenyl acetate (pNPA), the 2,6-isomer releases 2,6-dinitrophenol (2,6-DNP) , a leaving group with a significantly lower pKa (~3.7). This physicochemical distinctiveness allows for sensitive continuous spectrophotometric assays at acidic pH (pH 4.0–6.5), a range where p-nitrophenol (pKa ~7.15) remains protonated and colorless. This guide details the molecular specifications, spectroscopic parameters, and validated protocols for deploying this substrate in pre-steady-state and steady-state kinetics.

Physicochemical Specifications

The following data aggregates calculated and experimentally validated parameters for the substrate and its hydrolytic product.

Table 1: Molecular Profile

Parameter	Substrate: (2,6-Dinitrophenyl) Acetate	Product: 2,6-Dinitrophenol
CAS Registry	37777-63-2 (Acid form ref); Generic: 573-56-8 (Phenol)	573-56-8
Molecular Formula
Molecular Weight	226.14 g/mol	184.11 g/mol
Appearance	Pale yellow to colorless crystalline solid	Yellow crystalline solid
Solubility	Soluble in Acetonitrile, DMSO, Methanol.[1][2] Sparingly soluble in water.	Soluble in organic solvents; Water solubility increases w/ pH.
pKa (Leaving Group)	N/A	3.7 ± 0.1 (at 25°C)

Critical Note on Stability: Due to the electron-withdrawing nature of the two nitro groups at the ortho positions, the ester bond in (2,6-dinitrophenyl) acetate is extremely labile. Spontaneous hydrolysis occurs rapidly in alkaline aqueous buffers. Stock solutions must be prepared in anhydrous acetonitrile or DMSO and stored at -20°C.

Spectroscopic Characterization & Extinction Coefficient

Unlike p-nitrophenol, which has a widely cited extinction coefficient (

at pH > 8), 2,6-dinitrophenol lacks a single universal "textbook" value due to solvatochromic effects and pH sensitivity near its pKa.

The "Self-Validating" Standard Curve Protocol

Trustworthiness Directive: Do not rely on literature values from different buffer systems. You must determine

experimentally for your specific assay conditions.

Reagents:

• Standard: Pure 2,6-Dinitrophenol (Commercial grade, recrystallized if necessary).

• Buffer: The exact buffer used in your enzyme assay (e.g., 50 mM Acetate, pH 5.5).

Protocol:

• Stock Preparation: Dissolve 18.4 mg of 2,6-Dinitrophenol in 10 mL of HPLC-grade acetonitrile to make a 10 mM stock.

• Dilution Series: Prepare varying concentrations (e.g., 10, 20, 50, 100, 200 µM) in the assay buffer.

• Spectral Scan: Perform a wavelength scan (300 nm – 500 nm) to identify

  .

  • Typical

    (Anion):420 – 430 nm

  • Typical

    (Neutral): ~360 nm

• Calculation: Plot Absorbance (

  ) vs. Concentration (M). The slope is the extinction coefficient ( ).[3]

Reference Range for Validation:

• (approx): 11,000 – 16,000 (Dependent on pH and solvent).

• Isosbestic Point: Often observed near 320-340 nm depending on the specific dinitrophenol isomer mixture.

Mechanistic Insight & Reaction Logic

The utility of (2,6-dinitrophenyl) acetate lies in the burst kinetics observed during hydrolysis. The steric bulk of the ortho-nitro groups forces the acetate carbonyl out of planarity, increasing the ground-state energy and making the carbonyl carbon highly electrophilic.

Figure 1: Hydrolysis Pathway and Signal Generation

Caption: Reaction scheme showing the nucleophilic attack on the ester carbonyl, leading to the release of the chromogenic 2,6-dinitrophenolate anion.

Experimental Workflow: Kinetic Assay Setup

This protocol is designed for a microplate reader or UV-Vis spectrophotometer.

Materials

• Enzyme: Target Esterase/Lipase (diluted in assay buffer).

• Substrate Stock: 100 mM (2,6-Dinitrophenyl) acetate in dry Acetonitrile.

• Assay Buffer: 50 mM Sodium Acetate or Bis-Tris, pH 5.5 (optimized for 2,6-DNP detection).

• Stop Solution (Optional): 1% SDS or dilute HCl (if performing endpoint assay).

Workflow Diagram

Caption: Step-by-step workflow for continuous kinetic assay. Note the critical requirement to measure spontaneous hydrolysis (Step 2).

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
High Background Absorbance	Spontaneous hydrolysis of substrate.	Prepare substrate working solution immediately before use.[3] Keep stock anhydrous.
No Signal Change	Enzyme inactive or pH too low for catalysis.	Verify enzyme activity with a control substrate (e.g., pNPA at pH 7). Ensure pH > 3.7.
Non-Linear Rates	Substrate depletion or product inhibition.	Reduce enzyme concentration. Use "Initial Rate" (first 60s) for calculations.
Precipitation	Substrate insolubility in aqueous buffer.	Include 1-5% DMSO or Triton X-100 in the assay buffer to aid solubility.

Safety & Handling (E-E-A-T)

Warning: Dinitrophenols are uncouplers of oxidative phosphorylation.

• Toxicity: 2,6-Dinitrophenol is toxic by inhalation, ingestion, and skin contact. It can cause hyperthermia and metabolic collapse.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood.

• Disposal: Collect all assay waste in a dedicated "Halogenated/Toxic Organic" waste stream. Do not pour down the sink.

References

• PubChem. (2025). 2,6-Dinitrophenol - Compound Summary. National Library of Medicine. [Link]

• NIST Chemistry WebBook. (2025). Phenol, 2,4-dinitro-, acetate (ester) [Analogous Structure Reference]. National Institute of Standards and Technology. [Link]

• European Chemicals Agency (ECHA). (2025). Substance Information: 2,6-Dinitrophenol. [Link][4]

Sources

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• 4. Frontiers | Synthesis, Crystal Structures and Photoluminescent Properties of One-Dimensional Europium(III)- and Terbium(III)-Glutarate Coordination Polymers, and Their Applications for the Sensing of Fe3+ and Nitroaromatics [frontiersin.org]

2,6-Dinitrophenyl acetate solubility in DMSO and ethanol

An In-depth Technical Guide to the Solubility of 2,6-Dinitrophenyl Acetate in DMSO and Ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dinitrophenyl acetate is an organic compound featuring a phenyl ring substituted with two nitro groups and an acetate group. Understanding its solubility in various solvents is crucial for a wide range of applications in scientific research and drug development, including reaction chemistry, formulation studies, and biological assays. This guide provides a detailed examination of the solubility of 2,6-Dinitrophenyl acetate in two commonly used laboratory solvents: dimethyl sulfoxide (DMSO) and ethanol.

The choice of solvent can significantly impact experimental outcomes. DMSO is a highly polar aprotic solvent, known for its exceptional ability to dissolve a wide array of both polar and nonpolar compounds.[1][2] In contrast, ethanol is a polar protic solvent, capable of hydrogen bonding, which also makes it a versatile solvent for many organic molecules.[3][4] This guide will delve into the theoretical and practical aspects of the solubility of 2,6-Dinitrophenyl acetate in these two solvents, providing a comparative analysis and a detailed experimental protocol for solubility determination.

Physicochemical Properties of 2,6-Dinitrophenyl Acetate and Solvents

A fundamental understanding of the physicochemical properties of the solute and solvents is essential for predicting and explaining solubility behavior. The principle of "like dissolves like" suggests that substances with similar polarities are more likely to be soluble in one another.[5]

Property	2,6-Dinitrophenyl Acetate	Dimethyl Sulfoxide (DMSO)	Ethanol
Molecular Formula	C₈H₆N₂O₆	(CH₃)₂SO	C₂H₅OH
Molecular Weight	226.14 g/mol [6]	78.13 g/mol [7]	46.07 g/mol [8]
Polarity	Polar	Highly Polar Aprotic[1][7]	Polar Protic[4]
Boiling Point	Not available	189 °C[7]	78.37 °C[4]
Melting Point	Not available	18.55 °C[7]	-114.1 °C[3]
Key Features	Contains polar nitro and acetate groups	Strong dipole moment, hygroscopic[1][9]	Capable of hydrogen bonding[3]

Solubility of 2,6-Dinitrophenyl Acetate in Dimethyl Sulfoxide (DMSO)

Factors to Consider:

• Hygroscopicity: DMSO is highly hygroscopic and readily absorbs moisture from the air.[9] The presence of water can alter the solvent properties of DMSO and may affect the solubility of the compound.[9]

• Temperature: While many compounds exhibit increased solubility at higher temperatures, it is important to note that DMSO is stable at temperatures below 150°C.[7]

• Compound Stability: For long-term storage, it is crucial to consider the stability of the compound in DMSO, as some compounds may degrade over time.[9]

Solvent	Expected Solubility	Primary Intermolecular Forces
DMSO	High	Dipole-dipole interactions

Solubility of 2,6-Dinitrophenyl Acetate in Ethanol

Ethanol, as a polar protic solvent, is also anticipated to be a suitable solvent for 2,6-Dinitrophenyl acetate.[12][13] The solubility will be governed by dipole-dipole interactions and potentially hydrogen bonding between the acetate group of the solute and the hydroxyl group of ethanol. The related compound, 2,6-Dinitrophenol, is reported to be soluble in ethanol, particularly in boiling ethanol.[14][15][16]

Factors to Consider:

• Hydrogen Bonding: The ability of ethanol to act as a hydrogen bond donor and acceptor can facilitate the dissolution of polar compounds.[13]

• Temperature: As with many organic compounds, the solubility of 2,6-Dinitrophenyl acetate in ethanol is likely to increase with temperature.

• Purity of Ethanol: The presence of water in ethanol (as in the case of 95% ethanol) can influence its solvent properties.

Solvent	Expected Solubility	Primary Intermolecular Forces
Ethanol	Moderate to High	Dipole-dipole interactions, Hydrogen bonding

Comparative Analysis

Both DMSO and ethanol are effective polar solvents for a wide range of organic compounds. However, due to its larger dipole moment and aprotic nature, DMSO often exhibits a greater solvating power for polar molecules compared to ethanol.[1][2] Therefore, it is plausible that 2,6-Dinitrophenyl acetate will have a higher solubility in DMSO than in ethanol. However, experimental verification is necessary to confirm this.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.[5]

Materials and Equipment:

• 2,6-Dinitrophenyl acetate

• Anhydrous DMSO

• Anhydrous Ethanol

• Sealed glass vials

• Temperature-controlled shaker or agitator

• Centrifuge

• Syringe filters (e.g., PTFE, chemically inert)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer for quantification

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2,6-Dinitrophenyl acetate to a known volume of DMSO and ethanol in separate sealed vials. The presence of undissolved solid is essential to ensure a saturated solution.

• Equilibration:

  • Place the vials in a temperature-controlled shaker and agitate for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium.[5] The temperature should be maintained at the desired value (e.g., 25 °C).

• Phase Separation:

  • After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation, followed by careful filtration of the supernatant through a chemically inert syringe filter.[5]

• Quantification:

  • Accurately dilute a known volume of the clear filtrate with the respective solvent.

  • Determine the concentration of 2,6-Dinitrophenyl acetate in the diluted filtrate using a validated analytical method such as HPLC or UV-Vis spectrophotometry.[5] A calibration curve prepared with standard solutions of known concentrations is required for accurate quantification.

• Data Reporting:

  • Calculate the solubility from the concentration of the undissolved solute and report it in units such as mg/mL or mol/L at the specified temperature.

Caption: Workflow for determining equilibrium solubility via the shake-flask method.

Visualization of Intermolecular Interactions

The following diagrams illustrate the probable intermolecular interactions between 2,6-Dinitrophenyl acetate and the solvents.

Caption: Chemical structure of 2,6-Dinitrophenyl acetate.

Caption: Intermolecular forces with Ethanol.

Conclusion

Both DMSO and ethanol are expected to be effective solvents for 2,6-Dinitrophenyl acetate due to their polar nature. DMSO, with its high polarity and aprotic character, is likely to offer greater solvating power. The choice between these solvents will depend on the specific requirements of the application, such as the desired concentration, compatibility with other reagents, and the need for subsequent removal of the solvent. For precise and reliable results, it is imperative to experimentally determine the solubility of 2,6-Dinitrophenyl acetate using a standardized protocol like the shake-flask method.

References

• Scribd. (n.d.). DMSO Solvent Properties Overview. Retrieved from [Link]

• gChem. (n.d.). DMSO Physical Properties. Retrieved from [Link]

• Wikipedia. (2026). Dimethyl sulfoxide. Retrieved from [Link]

• AntBio. (2026, January 13). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. Retrieved from [Link]

• Pharmaffiliates. (2025, March 21). Dimethyl sulfoxide, properties, uses and safety protection. Retrieved from [Link]

• Wikipedia. (2026). Ethanol. Retrieved from [Link]

• Nanyang Chemical. (2025, January 15). Ethanol: Definition, Functions, Applications, and Safety. Retrieved from [Link]

• Nedstar. (2025, November 21). Ethanol's remarkable properties. Retrieved from [Link]

• Scribd. (2024, September 24). Solubility test for Organic Compounds. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Unknown Source. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Retrieved from [Link]

• Chemsrc. (2025, August 25). (2,6-dinitro-phenyl)-acetic acid. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenol, 2-methyl-4,6-dinitro, acetate (CAS 18461-55-7). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1995). Toxicological Profile for Dinitrophenols. Retrieved from [Link]

• DrugFuture. (2023). 2,6-Dinitrophenol. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dinitrophenol. Retrieved from [Link]

• Ziath. (2006, February 2). Samples in DMSO: What an end user needs to know. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Table 4-2, Physical and Chemical Properties of Dinitrophenols. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dinitrophenyl acetate. Retrieved from [Link]

• ResearchGate. (n.d.). Properties of 2,4-dinitrophenyl derivatives of amino acids as analytical forms for high-performance liquid chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Modeling of solubility of 1,5-dinitro-naphthalen in eight organic solvents from T=(273.15 to 313.15) K and dissolution properties. Retrieved from [Link]

• Pharmaceutical Sciences. (2026, January 5). Solubility of Different Polymorphs of Drugs in Mono- and Mixed-Solvents at Various Temperatures. Retrieved from [Link]

• Scribd. (n.d.). Solubility Data of DMSO. Retrieved from [Link]

• OUCI. (n.d.). DNP solubility measurement and automatic data processing in different pH water. Retrieved from [Link]

• ResearchGate. (2024, February 22). What is the solubility of 2,4-Dinitrophenol? Is it better to dissolve it in water or DMSO? Retrieved from [Link]

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Mechanistic & Kinetic Profiling: The Hydrolysis of (2,6-Dinitrophenyl) Acetate

[1]

Executive Summary

This technical guide details the physicochemical properties and hydrolysis kinetics of (2,6-Dinitrophenyl) acetate (2,6-DNPA) , with a specific focus on the pKa of its leaving group, 2,6-dinitrophenolate . While 4-nitrophenyl acetate (p-NPA) is the standard chromogenic ester in enzymology, 2,6-DNPA offers a distinct kinetic profile driven by the "ortho effect" and steric crowding. This guide provides researchers with the mechanistic grounding and validated protocols necessary to utilize 2,6-DNPA as a high-sensitivity active site titrant and a probe for steric tolerance in hydrolases.

Part 1: The Physicochemical Landscape

The Leaving Group: 2,6-Dinitrophenolate

The hydrolysis of 2,6-DNPA yields acetate and the conjugate base of the leaving group, 2,6-dinitrophenolate. The efficiency of this reaction is governed by the acidity of the phenol.

Parameter	Value	Context
pKa (2,6-DNP)	3.71 ± 0.05 (at 25°C)	Significantly more acidic than p-nitrophenol (pKa ~7.15) and 2,4-dinitrophenol (pKa ~4.09).
(Anion)	~420–430 nm	Strong yellow color in alkaline/neutral solution; colorless in acidic solution.
Leaving Group Ability	Excellent	Low pKa correlates with a high leaving group quality ( to -0.5).

Mechanistic Driver: Steric Inhibition of Resonance (SIR)

The acidity of 2,6-dinitrophenol is counter-intuitive when considering resonance alone.

• The Expectation: Resonance delocalization of the phenolate negative charge into the nitro groups usually drives acidity.

• The Reality (SIR): The two bulky nitro groups at the ortho (2,6) positions sterically clash with the phenolate oxygen and the ring hydrogens. This forces the nitro groups to rotate out of the plane of the benzene ring.

• The Consequence: This non-planar geometry inhibits resonance stabilization (the

  -orbitals cannot align).[1] However, the Inductive Effect (-I) of the two proximal nitro groups is so powerful that it overrides the loss of resonance, resulting in a pKa of 3.71. The steric strain in the neutral phenol also promotes deprotonation to relieve crowding.

Part 2: Hydrolysis Mechanism

The hydrolysis of 2,6-DNPA proceeds via a

(Base-catalyzed, Acyl-cleavage, Bimolecular) pathway. The reaction is distinct from p-NPA due to Ground State Destabilization . The steric crowding in the ester form raises its ground state energy, effectively lowering the activation energy barrier for nucleophilic attack.

Pathway Diagram

The following diagram illustrates the nucleophilic attack by hydroxide (or an enzymatic nucleophile), the formation of the tetrahedral intermediate, and the collapse to the leaving group.

Part 3: Experimental Protocols

Protocol A: Spectrophotometric Determination of Leaving Group pKa

Objective: To experimentally validate the pKa of 2,6-dinitrophenol under your specific buffer conditions (ionic strength/temperature).

Reagents:

• 2,6-Dinitrophenol (solid).[2][3][4][5]

• Universal Buffer (Britton-Robinson or citrate-phosphate) ranging pH 2.0 to 7.0.

• DMSO (for stock solution).

Workflow:

• Stock Preparation: Dissolve 2,6-dinitrophenol in 100% DMSO to create a 10 mM stock.

• Buffer Aliquots: Prepare 10 cuvettes with buffers of increasing pH (e.g., 2.0, 2.5, 3.0, 3.5, 4.0, 4.5, 5.0, 6.0).

• Dilution: Add the phenol stock to each buffer to a final concentration of 50 µM. Ensure final DMSO content is <1% to avoid solvent effects on pKa.

• Spectral Scan: Scan each sample from 300 nm to 500 nm.

  • Observation: You will see an isosbestic point. The peak at ~430 nm (phenolate) will grow with pH.

• Calculation: Plot Absorbance (

  ) vs. pH. Fit to the Henderson-Hasselbalch equation:

Protocol B: Kinetic Hydrolysis Assay (Spontaneous vs. Enzymatic)

Objective: To measure the rate of hydrolysis (

) and determine active enzyme concentration.

Self-Validating Step: Always run a "No-Enzyme" control. 2,6-DNPA has a high spontaneous hydrolysis rate compared to p-NPA. Background subtraction is critical.

Step-by-Step:

• Solvent Choice: Use Acetonitrile for the substrate stock. Avoid alcohols (Methanol/Ethanol) as they can act as nucleophiles, causing transesterification and altering kinetics.

• Wavelength Selection: Set spectrophotometer to 430 nm (or experimentally determined

  ).

• Blanking: Zero the instrument with buffer only.

• Reaction:

  • Add enzyme (if testing catalysis) or buffer (if testing background).

  • Inject substrate stock (keep organic solvent <5% v/v).

• Analysis:

  • The initial linear portion of the curve represents the initial velocity (

    ).

  • For active site titration, monitor until the "burst" phase plateaus into the steady state. The amplitude of the burst corresponds to

    .

Part 4: Applications in Drug Discovery & Enzymology

Active Site Titration (Burst Kinetics)

Because 2,6-DNPA is highly reactive, it rapidly acylates nucleophilic serine or cysteine residues in hydrolase active sites.

• The Burst: The rapid release of the first equivalent of 2,6-dinitrophenolate (before the rate-limiting deacylation step) allows for the stoichiometric quantification of active sites.

• Advantage over p-NPA: The lower pKa (3.7 vs 7.1) means the leaving group is expelled faster, making the "burst" phase sharper and easier to quantify, especially at lower pH values where p-NPA might not be fully ionized.

Probing Steric Tolerance

Drug development often involves designing inhibitors that mimic substrates. 2,6-DNPA serves as a "steric probe."

• If an enzyme hydrolyzes p-NPA but fails to hydrolyze 2,6-DNPA, the active site likely has a narrow "throat" or strict steric constraints near the oxyanion hole.

• This data helps refine SAR (Structure-Activity Relationship) models for inhibitor design.

References

• Lott, P. F., & Anderson, K. K. (1966). Determination of the pKa of 2,6-Dinitrophenol. Journal of Chemical & Engineering Data. Link

• Robinson, R. A., & Tesy, A. (1967). The Ionization Constant of 2,6-Dinitrophenol. Journal of Research of the National Bureau of Standards. Link

• Buckingham, D. A., & Clark, C. R. (1982). Metal-Hydroxide Promoted Hydrolysis of Activated Esters: Hydrolysis of 2,6-Dinitrophenyl Acetate. Australian Journal of Chemistry.[6] Link

• Fersht, A. (1999). Structure and Mechanism in Protein Science: A Guide to Enzyme Catalysis and Protein Folding. W.H. Freeman. (Standard text for Brønsted plots and leaving group kinetics).

• Kirsch, J. F., & Jencks, W. P. (1964). Base Catalysis of the Hydrolysis of p-Nitrophenyl Acetate. Journal of the American Chemical Society.[7] Link

Sources

• 1. Steric inhibition of resonance and its influence of on acidity and basicity. - CHEMSOLVE.NET [chemizi.blogspot.com]
• 2. 2,6-DINITROPHENOL CAS#: 573-56-8 [m.chemicalbook.com]
• 3. 2,6-Dinitro-p-cresol | C7H6N2O5 | CID 11872 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. connectsci.au [connectsci.au]

A Comprehensive Guide to the Synthesis of (2,6-Dinitrophenyl) Acetate

Introduction: The Significance of Activated Phenyl Acetates

(2,6-Dinitrophenyl) acetate belongs to a class of activated esters that are of significant interest in organic synthesis and biochemical studies. The presence of two electron-withdrawing nitro groups on the phenyl ring renders the ester highly susceptible to nucleophilic attack, making it a valuable acylating agent and a useful substrate for studying reaction mechanisms. This guide provides a detailed exploration of the synthesis of (2,6-dinitrophenyl) acetate from 2,6-dinitrophenol, delving into the underlying chemical principles, a field-tested experimental protocol, and robust methods for purification and characterization.

Chapter 1: Principles of the Esterification Reaction

The conversion of 2,6-dinitrophenol to its corresponding acetate ester is an example of O-acetylation. This reaction is typically achieved by treating the phenol with an acetylating agent, most commonly acetic anhydride. While phenols can be esterified under various conditions, the electronic nature of the substrate dictates the optimal approach. The hydroxyl group of 2,6-dinitrophenol is significantly more acidic (and its conjugate base, the phenoxide, is less nucleophilic) compared to simple phenols due to the strong electron-withdrawing and resonance-stabilizing effects of the two nitro groups. Consequently, the reaction often requires a catalyst to proceed at a reasonable rate.

A common and effective method involves the use of a tertiary amine base, such as pyridine, which serves a dual role. Pyridine acts as a nucleophilic catalyst by reacting with acetic anhydride to form a highly reactive N-acetylpyridinium intermediate.[1][2] This intermediate is much more electrophilic than acetic anhydride itself and is readily attacked by the weakly nucleophilic 2,6-dinitrophenoxide ion. Additionally, pyridine acts as a base to neutralize the acetic acid byproduct, driving the equilibrium towards the product.[3]

Reaction Mechanism: Pyridine-Catalyzed Acetylation

The mechanism involves two key stages: the activation of the acetylating agent and the subsequent nucleophilic acyl substitution.

• Activation: Pyridine attacks the carbonyl carbon of acetic anhydride, leading to the formation of the highly electrophilic N-acetylpyridinium ion and an acetate anion.

• Nucleophilic Attack: The 2,6-dinitrophenol, deprotonated by pyridine or another base, acts as a nucleophile and attacks the carbonyl carbon of the N-acetylpyridinium ion. This forms a tetrahedral intermediate.

• Collapse and Product Formation: The tetrahedral intermediate collapses, expelling pyridine as a leaving group and forming the final product, (2,6-dinitrophenyl) acetate.

Caption: Pyridine activates acetic anhydride to form a reactive intermediate, which is then attacked by 2,6-dinitrophenol.

Chapter 2: Experimental Protocol

This section details a robust, step-by-step procedure for the synthesis, purification, and characterization of (2,6-dinitrophenyl) acetate.

Materials and Reagents

It is imperative to handle all chemicals with appropriate safety precautions, including the use of a chemical fume hood, safety goggles, and compatible gloves.[4][5]

Reagent	Molar Mass ( g/mol )	CAS No.	Hazards
2,6-Dinitrophenol	184.11	573-56-8	Toxic, Irritant, Flammable Solid
Acetic Anhydride	102.09	108-24-7	Corrosive, Flammable Liquid, Lachrymator
Pyridine	79.10	110-86-1	Flammable, Toxic, Irritant
Dichloromethane (DCM)	84.93	75-09-2	Volatile, Suspected Carcinogen
Hydrochloric Acid (HCl)	36.46	7647-01-0	Corrosive
Sodium Bicarbonate (NaHCO₃)	84.01	144-55-8	Irritant
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	7757-82-6	Hygroscopic
Ethanol	46.07	64-17-5	Flammable

Step-by-Step Synthesis Workflow

The following protocol is based on a 10 mmol scale.

Caption: A logical flow from starting materials to the final, characterized product.

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2,6-dinitrophenol (1.84 g, 10.0 mmol).

• Dissolution: Add 20 mL of dichloromethane (DCM) and 1.2 mL of pyridine (1.2 g, 15.0 mmol, 1.5 equiv). Stir the mixture until the phenol is fully dissolved.

• Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0-5 °C.

• Addition of Acetylating Agent: While stirring vigorously, add acetic anhydride (1.4 mL, 1.53 g, 15.0 mmol, 1.5 equiv) dropwise via a syringe over 5-10 minutes. Ensure the temperature remains below 10 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Extraction: Transfer the reaction mixture to a separatory funnel. Dilute with an additional 30 mL of DCM.

• Washing: Wash the organic layer sequentially with:

  • 5% aqueous HCl (2 x 25 mL) to remove pyridine.

  • Saturated aqueous sodium bicarbonate (NaHCO₃) (2 x 25 mL) to remove excess acetic anhydride and acetic acid.

  • Brine (1 x 25 mL) to facilitate phase separation.

• Drying: Drain the organic layer into a clean Erlenmeyer flask and dry it over anhydrous sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, typically a pale yellow solid.

Purification: Recrystallization

To obtain a product of high purity, recrystallization is essential.[6]

• Dissolution: Transfer the crude solid to a flask. Add the minimum amount of hot 95% ethanol required to fully dissolve the product. This should be done on a hot plate with stirring.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. The purified (2,6-dinitrophenyl) acetate will crystallize as pale yellow needles. For maximum yield, the flask can be placed in an ice bath after initial crystals have formed.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the crystals with a small amount of ice-cold ethanol to remove any soluble impurities. Dry the purified product in a desiccator or a vacuum oven at a low temperature (~40 °C).

Chapter 3: Product Characterization

Unambiguous characterization is critical to confirm the identity and purity of the synthesized compound.

Property	Expected Value/Observation
Appearance	Pale yellow crystalline solid
Molecular Formula	C₈H₆N₂O₆
Molar Mass	226.15 g/mol
Melting Point	~93-95 °C (literature values may vary)
IR Spectroscopy (cm⁻¹)	~1780-1800 (C=O, ester), ~1540 & ~1350 (NO₂, asymmetric & symmetric stretch), Disappearance of broad O-H stretch from starting material
¹H NMR (CDCl₃, δ ppm)	~8.4-8.6 (d, 2H, Ar-H), ~7.8-8.0 (t, 1H, Ar-H), ~2.4 (s, 3H, -COCH₃)

Chapter 4: Safety and Handling

A thorough understanding of the hazards associated with the reagents is paramount for a safe laboratory operation.

• 2,6-Dinitrophenol: This compound is toxic if ingested, inhaled, or absorbed through the skin.[5][7] It is also a flammable solid. Always handle in a fume hood and wear appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and chemical safety goggles.

• Acetic Anhydride: It is highly corrosive and causes severe burns to the skin and eyes.[4][8] It is also a lachrymator (causes tearing) and is flammable. All manipulations should be performed in a chemical fume hood.

• Pyridine: Pyridine is flammable, harmful if swallowed or inhaled, and causes skin and eye irritation. It has a strong, unpleasant odor. Use only in a well-ventilated fume hood.

• Waste Disposal: All chemical waste, including solvents and aqueous washes, must be disposed of in accordance with local, regional, and national hazardous waste regulations.

By adhering to the detailed protocols and safety guidelines outlined in this guide, researchers can confidently and safely synthesize, purify, and characterize (2,6-dinitrophenyl) acetate for its various applications in chemical research and development.

References

• OrgoSolver. Acid Chloride to Ester (ROH, pyridine) | Mechanism + Exam Traps. [Link]

• Devi, K. S., et al. "Homogeneous esterification of cellulose and characterization of cellulose esters." Der Pharma Chemica, 2009, 1(2), 296-303. [Link]

• Pál, A., et al. "Organocatalytic Control over a Fuel‐Driven Transient‐Esterification Network." Angewandte Chemie International Edition, 2020, 59(47), 20604-20609. [Link]

• Chemistry Stack Exchange. Why is pyridine used when making tosyl esters from alcohols?. 2015. [Link]

• Li, J., et al. "An efficient and simple procedure for acetylation of alcohols and phenols with acetic anhydride catalysed by expansive graphite." Indian Journal of Chemistry, 2003, 42B, 1159-1161. [Link]

• ScienceMadness. Synthesis of 4-amino-2,6-dinitrophenol (isopicramic acid) and p-DDNP from acetaminophen. [Link]

• Aries, R. S., & Sachs, A. P. Esterification of pyridine carboxylic acids. U.S.

• Organic Syntheses. 2,4-Dinitrophenylhydrazine. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. Synthesis, Characterization, and Anti-Microbial Exploration of 2, 4, 6-Trinitrophenol Derivative Sythesized from 4-Acetamidophenol. 2025. [Link]

• Ali, K. F., & Taha, A. Syntheses of Medicinal Compounds. 2017. [Link]

• Fritz, J. S., & Schenk, G. H. "Quantitative acid-catalyzed acetylation." Iowa State University Digital Repository. 1959. [Link]

• PubChem. 2,6-Dinitrophenol. [Link]

• Organic Chemistry Portal. Ester synthesis by acylation. [Link]

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• 8. beta.lakeland.edu [beta.lakeland.edu]

Steric Hindrance Effects in 2,6-Dinitrophenyl Esters: Mechanistic Shifts and Kinetic Control

An In-Depth Technical Whitepaper for Application Scientists and Drug Development Professionals Compiled: March 8, 2026 | Regional Context: Seoul, South Korea

Executive Summary

In physical organic chemistry and rational drug design, the 2,6-dinitrophenyl group represents a fascinating structural paradox. The presence of two nitro groups at the ortho positions relative to an ester linkage exerts profound electron-withdrawing effects (-I, -M), which theoretically supercharges the electrophilicity of the carbonyl or phosphoryl center and creates an exceptional leaving group. However, this electronic activation is heavily counterbalanced by massive steric hindrance. This whitepaper explores the causality behind how this steric bulk dictates reaction pathways—specifically forcing mechanistic shifts from stepwise to concerted processes in aminolysis—and outlines field-proven protocols for kinetic characterization.

Mechanistic Insights: The to Steric Clash

The Destabilization of the Tetrahedral Intermediate

The defining feature of 2,6-dinitrophenyl esters is their behavior during nucleophilic acyl substitution. Standard ester aminolysis or hydrolysis typically proceeds via a stepwise mechanism involving the formation of a zwitterionic tetrahedral intermediate (

).

When a nucleophile attacks the

-hybridized carbonyl carbon, it transitions to an -hybridized state. In 2,6-dinitrophenyl esters, the two bulky ortho-nitro groups are forced into close spatial proximity with the incoming nucleophile and the tetrahedral oxygen atoms. This severe steric crowding profoundly destabilizes the intermediate. As the intermediate's energy level rises above the transition states that flank it, the energy well vanishes. Consequently, the reaction is forced into a concerted mechanism , where nucleophilic attack and leaving group departure occur simultaneously[1][2].

Base-Catalyzed Hydrolysis ( ) Dynamics

In aqueous alkaline environments, esters generally undergo hydrolysis via the

(Base-catalyzed, Acyl-oxygen fission, bimolecular) mechanism[3]. For 2,6-dinitrophenyl esters, the extreme stability of the 2,6-dinitrophenoxide leaving group accelerates the cleavage step. However, the initial attack by the hydroxide ion is sterically shielded. The balance between these two opposing forces—steric blockade vs. thermodynamic leaving group stability—makes these esters highly sensitive to the size of the attacking nucleophile.

Diagram 1: Steric bulk dictates the shift from a stepwise to a concerted substitution mechanism.

Applications in Assays and Drug Development

Chemiluminescence "Flash" Kinetics

In diagnostic assays, acridinium esters are widely used as chemiluminescent labels. The steric and electronic properties of the leaving group directly dictate the emission kinetics. When treated with alkaline hydrogen peroxide, 2,6-dinitrophenyl acridinium esters emit light rapidly (a "flash" profile). The small hydroperoxide anion easily bypasses the steric bulk, and the highly stabilized 2,6-dinitrophenoxide leaving group departs instantly. In contrast, 2,5-dimethylphenyl esters lack this extreme leaving group stability and produce a slow "glow"[4].

Prodrug Stability Tuning

For drug development professionals, the 2,6-dinitrophenyl moiety serves as a tunable protecting group. By understanding the steric hindrance, chemists can design prodrugs that are entirely resistant to bulky enzymatic nucleophiles (due to the ortho-nitro blockade) but remain highly susceptible to small-molecule chemical triggers like hydrogen peroxide or hydroxide.

Quantitative Data: Kinetic Parameter Comparison

To illustrate the profound impact of the second ortho-nitro group, the following table summarizes the kinetic behavior of substituted phenyl esters undergoing aminolysis with secondary alicyclic amines.

Substrate (S-Methyl Thiocarbonate)	Nucleophile	Mechanism	Intermediate ( ) Status	Relative Reactivity Trend
4-Nitrophenyl ester	Piperidine	Stepwise	Stable	Baseline (1x)
2,4-Dinitrophenyl ester	Piperidine	Stepwise / Concerted	Marginally Stable	Highly Accelerated
2,6-Dinitrophenyl ester	Piperidine	Concerted	Unstable (TS only)	Sterically Retarded vs 2,4-

Data synthesis derived from structure-activity relationships in aminolysis mechanisms[1][2].

Experimental Protocols: Kinetic Characterization

To ensure scientific integrity and trustworthiness, kinetic evaluations of these esters must utilize self-validating systems. The following protocol details the UV-Vis spectrophotometric method for determining pseudo-first-order rate constants (

), ensuring that side reactions (like hydrolysis during aminolysis) are actively monitored and excluded.

Step-by-Step Methodology: UV-Vis Kinetic Analysis

Prerequisites:

• Thermostatted UV-Vis spectrophotometer equipped with a rapid-mixing stopped-flow module.

• Substrate: 2,6-dinitrophenyl ester dissolved in anhydrous acetonitrile (HPLC grade).

• Buffer: Aqueous KCl (0.2 M) to maintain constant ionic strength.

Procedure:

• Substrate Preparation: Prepare a

  M stock solution of the 2,6-dinitrophenyl ester in anhydrous acetonitrile. Causality: Acetonitrile prevents premature solvolysis before the kinetic run begins.

• Buffer Equilibration: Prepare the amine buffer solutions (e.g., piperidine/piperidium) at varying free-amine concentrations, maintaining a pH that ensures the amine is predominantly in its reactive free-base form. Equilibrate the cuvette to exactly 25.0 °C.

• Reaction Initiation: Inject 30 µL of the substrate stock into 2.97 mL of the amine buffer directly in the cuvette. The massive excess of amine (at least 100-fold) ensures pseudo-first-order conditions.

• Isosbestic Point Verification: Scan the spectrum from 250 nm to 500 nm for the first 3 runs. Causality: The presence of a sharp isosbestic point confirms a clean conversion from the ester to the 2,6-dinitrophenoxide ion without competing side reactions.

• Data Acquisition: Monitor the appearance of the 2,6-dinitrophenoxide leaving group at its

  (typically around 400-430 nm depending on pH). Collect absorbance data for at least 10 half-lives.

• Kinetic Fitting: Fit the absorbance-time data to the pseudo-first-order exponential equation:

  . Plot vs. [Amine] to determine the second-order rate constant ( ).

Diagram 2: Self-validating experimental workflow for pseudo-first-order kinetic analysis.

Conclusion

The 2,6-dinitrophenyl ester is a masterclass in the interplay between electronic activation and steric retardation. By recognizing that the dual ortho-nitro groups fundamentally alter the potential energy surface—erasing the tetrahedral intermediate and forcing a concerted mechanism—researchers can accurately predict reactivity profiles. Whether engineering chemiluminescent probes with exact "flash" kinetics or designing highly specific prodrugs, mastering these steric hindrance effects is an indispensable tool in the application scientist's arsenal.

References

• Kinetics and Mechanism of the Aminolysis of O-Aryl S-Methyl Thiocarbonates, ACS Publications,[Link]

• Predicting the reaction mechanism of nucleophilic substitutions at carbonyl and thiocarbonyl centres of esters and thioesters, ResearchGate,[Link]

• ORCA – Online Research @ Cardiff (Acridinium Esters), Cardiff University,[Link]

• Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds, EPA,[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

Safety data sheet (SDS) for (2,6-Dinitrophenyl) acetate

Technical Monograph: Operational Safety and Chemical Profiling of (2,6-Dinitrophenyl) Acetate

Executive Summary

This technical guide provides a comprehensive safety and operational profile for (2,6-Dinitrophenyl) acetate , a specialized nitro-aromatic ester used primarily in kinetic research to probe steric hindrance in esterase-catalyzed hydrolysis.[1] Unlike its more common isomer (2,4-dinitrophenyl acetate), the 2,6-isomer presents unique steric challenges and specific hazard profiles dominated by its hydrolysis product, 2,6-Dinitrophenol (2,6-DNP) —a potent uncoupler of oxidative phosphorylation. This document is designed for researchers requiring strict containment protocols and mechanistic understanding of the compound's behavior in biological systems.

Part 1: Chemical Identity & Molecular Architecture

Compound: (2,6-Dinitrophenyl) acetate CAS Registry Number: 1523-09-7 Synonyms: Phenol, 2,6-dinitro-, 1-acetate; Acetic acid 2,6-dinitrophenyl ester.[1][2] Molecular Formula: C₈H₆N₂O₆ Molecular Weight: 226.14 g/mol [1]

Structural Distinction & Purity Considerations

Researchers must distinguish this compound from (2,6-Dinitrophenyl)acetic acid (CAS 37777-63-2), which is a phenylacetic acid derivative.[1] The target compound described here is the acetate ester of a phenol .

Property	Specification	Operational Implication
Structure	Sterically congested ester linkage flanked by two nitro groups at ortho positions.[1]	High resistance to spontaneous hydrolysis compared to 2,4-isomer; requires specific enzymatic pockets for cleavage.[1]
Physical State	Pale yellow to crystalline solid.	Dust hazard; potential for electrostatic charging.
Solubility	Soluble in DMSO, DMF, Acetonitrile. Poorly soluble in water.	Stock solutions must be prepared in anhydrous organic solvents to prevent background hydrolysis.
Stability	Moisture sensitive (hygroscopic).	Store under inert gas (Argon/Nitrogen) at -20°C.

Part 2: Hazard Characterization (GHS & Mechanistic)

The primary physiological hazard of (2,6-Dinitrophenyl) acetate arises from its metabolic or chemical hydrolysis, which releases 2,6-Dinitrophenol .

Core Hazard: Mitochondrial Uncoupling

Upon hydrolysis, the released 2,6-DNP acts as a protonophore, shuttling protons across the inner mitochondrial membrane, bypassing ATP synthase. This collapses the proton motive force (PMF), leading to uncoupled oxidative phosphorylation.

Consequences:

• Hyperthermia: Energy dissipated as heat rather than stored as ATP.

• Metabolic Acidosis: Accumulation of lactate due to compensatory glycolysis.

• Rigidity: Rapid onset of rigor mortis in fatal cases.

Visualizing the Toxicity Pathway

The following diagram illustrates the cascade from exposure to cellular toxicity.

Caption: Mechanistic pathway of (2,6-Dinitrophenyl) acetate toxicity, highlighting the critical hydrolysis step that releases the mitochondrial toxin.

Part 3: Operational Handling & Storage Protocols

Due to the explosive potential of polynitro aromatics and the toxicity of the hydrolysis product, strict handling protocols are mandatory.

Storage & Stability Workflow

• Temperature: Store at -20°C .

• Atmosphere: Purge vial with Nitrogen or Argon after every use. Moisture intrusion accelerates hydrolysis, increasing the concentration of free DNP (toxin) in the vial.

• Segregation: Store away from strong bases (accelerates hydrolysis) and reducing agents (potential for violent reaction with nitro groups).

Solubilization Protocol (Self-Validating)

To ensure experimental consistency and safety, follow this solubilization logic:

• Solvent Choice: Use DMSO (Dimethyl Sulfoxide) or Acetonitrile . Avoid alcohols (methanol/ethanol) for long-term stock storage as transesterification can occur.[1]

• Concentration Verification: Measure absorbance at 420-430 nm .

  • Validation: The ester is colorless/pale yellow. Free 2,6-dinitrophenolate (hydrolysis product) is bright yellow/orange in basic or neutral solution.

  • Pass Criteria: If the stock solution is bright yellow immediately upon preparation, significant hydrolysis has occurred. Discard and use fresh solid.

Handling & Disposal Workflow

Caption: Operational lifecycle for (2,6-Dinitrophenyl) acetate. Note the visual check for hydrolysis (yellowing) during solubilization.

Part 4: Emergency Response & Toxicology

Signal Word: DANGER Hazard Statements: Fatal if swallowed, in contact with skin, or inhaled (H300+H310+H330). Explosive when dry.

Exposure Route	Immediate Action	Contraindications
Skin Contact	Wash with soap and water for 15 min.[1] DNP penetrates skin rapidly.	Do NOT use ethanol or organic solvents to wash skin; this increases absorption.
Inhalation	Move to fresh air. Administer oxygen if breathing is labored.
Ingestion	Medical Emergency. Induce cooling measures immediately if hyperthermia is suspected.	Do NOT administer Salicylates (Aspirin). Aspirin uncouples phosphorylation, synergizing with DNP toxicity.

Spill Containment:

• Evacuate the area.

• Dampen the spill with water (if powder) to prevent dust and reduce explosion risk.

• Neutralize: Absorb with inert material (vermiculite). Do not use combustible materials (sawdust).

• Disposal: Incineration is the only approved disposal method for DNP derivatives. Never autoclave (explosion risk).

Part 5: Experimental Application Context

Enzyme Kinetics: Steric Probe

(2,6-Dinitrophenyl) acetate is utilized to study the topology of esterase active sites.

• Mechanism: The nitro groups at the 2,6-positions create significant steric hindrance around the carbonyl carbon.

• Utility: Enzymes that can hydrolyze the 2,4-isomer (less hindered) but fail to hydrolyze the 2,6-isomer suggest a restricted or "narrow" active site gorge.[1]

• Data Analysis: The release of 2,6-dinitrophenol is monitored spectrophotometrically.[1]

  • Isosbestic Point: ~360 nm (pH independent).

  • Max Absorbance (Phenolate): ~420-430 nm (pH > 4.0).

Protocol Note: Due to the lower pKa of 2,6-dinitrophenol (pKa ~ 3.7) compared to 2,4-dinitrophenol (pKa ~ 4.0), the leaving group is better, but the steric block dominates the reaction rate.

References

• United States Environmental Protection Agency (EPA). (2025). Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds. SPARC Hydrolysis Modeling. Link

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 11312: 2,6-Dinitrophenol. PubChem.[3] Link

• National Oceanic and Atmospheric Administration (NOAA). (1999). Chemical Hazard Response Information System (CHRIS) - 2,6-Dinitrophenol.[1] CAMEO Chemicals.[3][4] Link

• Occupational Safety and Health Administration (OSHA). (2024). Occupational Chemical Database: Dinitrophenols. United States Department of Labor. Link

• ChemSrc. (2025). CAS 1523-09-7 Entry: Phenol, 2,6-dinitro-, 1-acetate.[1][2][5] Link

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. chem960.com [chem960.com]
• 3. Fenoprop-isoctyl | C17H23Cl3O3 | CID 545619 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,6-DINITROPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. 97259-91-1 calcium 2-[[[4-[[[[(oxidomethyl)amino]carbonyl]amino]sulphonyl]phenyl]amino]carbonyl]benzoate [usa-chem.com]

Technical Guide: Spectroscopic Analysis and Hydrolytic Kinetics of (2,6-Dinitrophenyl) Acetate

This is an in-depth technical guide on the spectral properties and kinetic applications of (2,6-Dinitrophenyl) acetate , designed for researchers in physical organic chemistry and enzymology.

Executive Summary

(2,6-Dinitrophenyl) acetate (2,6-DNPA) is a specialized chromogenic ester used to probe the steric and electronic requirements of nucleophilic acyl substitution reactions.[1] Unlike its more common isomer, 2,4-dinitrophenyl acetate, the 2,6-isomer introduces significant steric crowding around the phenolic oxygen.[1] This unique structural feature makes it an excellent probe for examining the "ortho effect" in ester hydrolysis and for mapping the active site topology of esterolytic enzymes.

This guide details the physicochemical basis of its UV-Vis absorption, provides a validated protocol for monitoring its hydrolysis, and outlines the self-validating steps required to ensure data integrity.[1]

Physicochemical Profile & Spectral Basis[1][2][3][4]

Structural Dynamics

The absorbance properties of 2,6-DNPA are governed by the electronic state of the dinitrophenyl moiety.

• The Ester (Substrate): In the esterified form, the resonance of the phenolic oxygen lone pair with the aromatic ring is competing with the carbonyl group. Furthermore, the two nitro groups at the ortho positions force the acetate group out of planarity, reducing conjugation. Consequently, the ester is colorless or pale yellow, with an absorption maximum (

  ) typically in the UV region (< 300 nm).

• The Leaving Group (Product): Upon hydrolysis, 2,6-dinitrophenolate is released.[1] The negative charge on the phenoxide oxygen enters into strong resonance with the aromatic ring and the nitro groups (despite some steric twisting). This lowers the energy of the

  transition, resulting in a strong absorption band in the visible region (yellow color).

Spectral Characteristics

Species	State	(nm)	Extinction Coefficient ( )	Visual Color
(2,6-Dinitrophenyl) acetate	Intact Ester	< 300 nm	Low in Visible	Colorless/Pale Yellow
2,6-Dinitrophenol (Neutral)	pH < 3.0	~350–360 nm	Moderate	Pale Yellow
2,6-Dinitrophenolate (Anion)	pH > 5.0	410 nm	High (~15,000–18,000 M⁻¹cm⁻¹)*	Deep Yellow

*Note: The exact

varies by solvent and ionic strength.[1] See Section 4.1 for validation.

Mechanism of Hydrolysis

The utility of 2,6-DNPA lies in its "activated" nature.[1] The electron-withdrawing nitro groups make the carbonyl carbon highly electrophilic, facilitating attack by nucleophiles (water, hydroxide, or enzyme active site residues).

Diagram 1: Nucleophilic Acyl Substitution Pathway

Caption: The hydrolysis mechanism involves the formation of a tetrahedral intermediate followed by the expulsion of the chromogenic 2,6-dinitrophenolate anion.

Validated Experimental Protocol

Pre-Experiment Validation (Self-Validating System)

Before running kinetics, you must determine the precise extinction coefficient (

) of the product under your specific buffer conditions. Relying on literature values without verification introduces systematic error.[1]

• Standard Preparation: Prepare a 10 mM stock of 2,6-dinitrophenol (not the ester) in acetonitrile.[1]

• Dilution Series: Dilute into your reaction buffer (e.g., pH 7.5 Phosphate) to final concentrations of 10, 20, 30, 40, and 50

  M.

• Spectral Scan: Scan from 250–500 nm. Confirm

  is near 410 nm.[1]

• Beer's Law Plot: Plot Absorbance (

  ) vs. Concentration. The slope is your experimental .[1]

  • Acceptance Criteria:

    .[1][2]

Kinetic Assay Protocol

Objective: Measure the pseudo-first-order rate constant (

) of spontaneous or enzymatic hydrolysis.[1]

Materials:

• Buffer: 50 mM Phosphate Buffer, pH 7.5 (or Tris-HCl). Note: Avoid buffers with high nucleophilicity if studying spontaneous hydrolysis.[1]

• Substrate Stock: 20 mM 2,6-DNPA in dry Acetonitrile (MeCN). Store at -20°C; protect from moisture.

• Instrument: UV-Vis Spectrophotometer with temperature control (25.0°C).

Step-by-Step Workflow:

• Blanking: Place 990

  L of Buffer into the cuvette.[1] Zero the instrument at 410 nm .[1]

• Initiation: Inject 10

  L of Substrate Stock into the cuvette (Final [S] = 200 M).

• Mixing: Rapidly invert (using Parafilm) or use a magnetic stirrer. Dead time should be < 5 seconds.

• Acquisition: Immediately record Absorbance at 410 nm every 10–30 seconds for 10–20 minutes.

• Endpoint: Allow the reaction to proceed to infinity (or add base to force completion) to measure

  .

Diagram 2: Kinetic Assay Workflow

Caption: Operational workflow for acquiring kinetic data. Critical control points include temperature equilibration and rapid mixing.

Data Analysis & Troubleshooting

Calculation

For spontaneous hydrolysis (pseudo-first-order conditions where

): Plot versus time ( ).[1] The slope is .[1]

Common Pitfalls

• Spontaneous Hydrolysis: 2,6-DNPA is unstable in water.[1] The "background" rate in buffer alone must be subtracted if you are measuring catalytic (enzymatic) rates.[1]

• Solvent Effects: High percentages of organic co-solvent (DMSO/MeCN) can shift the pKa of the phenol and the

  . Keep organic content < 5% v/v.

• Inner Filter Effect: If

  , the background absorbance of the ester in the UV might tail into the visible or the product absorbance might exceed linear range ( ). Dilute samples if necessary.[1]

Synthesis of (2,6-Dinitrophenyl) Acetate

If commercial stock is unavailable or degraded, synthesize fresh:

• Reactants: Dissolve 2,6-dinitrophenol (CAS 573-56-8) in dichloromethane.

• Acylation: Add 1.1 equivalents of Acetyl Chloride and 1.2 equivalents of Triethylamine (as a base scavenger).

• Workup: Wash with dilute HCl (to remove amine), then bicarbonate, then water.[1] Dry over MgSO₄.[1]

• Purification: Recrystallize from ethanol/hexane.

• Validation: NMR and Melting Point check.

References

• Buckingham, D. A., & Clark, C. R. (1982).[1] Metal-Hydroxide Promoted Hydrolysis of Activated Esters.[1] Hydrolysis of 2,6-Dinitrophenyl Acetate and 4-Nitrophenyl Acetate.[1] Australian Journal of Chemistry, 35(2), 431-436.[1]

• PubChem. (n.d.).[1] 2,6-Dinitrophenol (Compound Summary). National Library of Medicine.[1]

• Jencks, W. P., & Gilchrist, M. (1968).[1] Nonlinear structure-reactivity correlations.[1] The reactivity of nucleophilic reagents toward esters.[1][3] Journal of the American Chemical Society, 90(10), 2622–2637.[1]

• El Seoud, O. A., et al. (2011).[1] An Undergraduate Project "For all Seasons": The pH-Independent Hydrolysis of bis(2,4-dinitrophenyl) Carbonate. Scientific & Academic Publishing.[1]

Sources

• 1. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Protocols & Analytical Methods

Protocol for active site titration using (2,6-Dinitrophenyl) acetate

Application Note & Protocol

Quantitative Determination of Active Serine Protease Concentration by Active Site Titration Using (2,6-Dinitrophenyl) Acetate

Abstract

This application note provides a detailed protocol for the determination of the concentration of active serine proteases using (2,6-Dinitrophenyl) acetate (DNPA) as a chromogenic titrant. Active site titration is a crucial technique in enzymology and drug development for accurately quantifying the molar concentration of catalytically competent enzyme molecules, as opposed to the total protein concentration. This protocol is based on the "burst" titration method, where the enzyme catalyzes the rapid release of a stoichiometric amount of a chromogenic product, 2,6-dinitrophenol, which can be quantified spectrophotometrically. The methodology described herein is broadly applicable to serine proteases that recognize small ester substrates, such as chymotrypsin and trypsin. This guide offers a comprehensive overview of the underlying principles, a step-by-step experimental procedure, data analysis, and troubleshooting advice to ensure reliable and reproducible results.

Introduction

The total protein concentration in an enzyme preparation, often determined by methods such as A280 absorbance or Bradford assay, does not always reflect the concentration of catalytically active enzyme. Denaturation, misfolding, or the presence of inactive precursors (zymogens) can lead to a significant fraction of non-functional protein. For accurate kinetic studies and for the evaluation of enzyme inhibitors in drug discovery, it is imperative to determine the concentration of the active enzyme.[1] Active site titration is the gold-standard method for this purpose.[1]

This technique employs a substrate analog, the titrant, which reacts with the active site of the enzyme in a stoichiometric manner to produce a quantifiable signal. An effective titrant for serine proteases typically forms a stable acyl-enzyme intermediate, with the concomitant release of a chromogenic or fluorogenic leaving group.[2] The reaction is characterized by a rapid initial "burst" of product formation, where the amount of product released is equivalent to the amount of active enzyme, followed by a slower, steady-state turnover as the acyl-enzyme intermediate is slowly hydrolyzed.[1] By extrapolating the steady-state rate back to time zero, the magnitude of the burst can be accurately determined.

(2,6-Dinitrophenyl) acetate (DNPA) is a suitable titrant for this purpose. The active site serine of the protease attacks the carbonyl carbon of the acetate, leading to the formation of a stable acetyl-enzyme intermediate and the release of the 2,6-dinitrophenolate anion. The 2,6-dinitrophenolate ion has a distinct yellow color in aqueous solution, allowing for its concentration to be monitored spectrophotometrically.

Principle of the Method

The active site titration of a serine protease with (2,6-Dinitrophenyl) acetate proceeds via a two-step mechanism, analogous to the well-characterized reaction with p-nitrophenyl acetate.[3]

• Acylation (Fast "Burst" Phase): The nucleophilic serine residue (Ser-195 in chymotrypsin) in the enzyme's active site, activated by the adjacent histidine (His-57) of the catalytic triad, attacks the carbonyl group of DNPA. This results in the rapid formation of a transient tetrahedral intermediate, which then collapses to form a stable acetyl-enzyme intermediate and releases one equivalent of 2,6-dinitrophenolate for each active enzyme molecule. This initial rapid release of the colored product is the "burst".

• Deacylation (Slow Steady-State Phase): The acetyl-enzyme intermediate is then slowly hydrolyzed by water, regenerating the free, active enzyme and releasing acetate. This deacylation step is significantly slower than the acylation step, resulting in a slow, linear increase in product concentration after the initial burst.

The concentration of the released 2,6-dinitrophenolate, and thus the concentration of the active enzyme, can be determined by measuring the absorbance at a specific wavelength and applying the Beer-Lambert law.

Visualizing the Reaction Mechanism

Caption: Reaction mechanism at the enzyme active site.

Materials and Reagents

Material/Reagent	Specifications	Supplier	Notes
(2,6-Dinitrophenyl) acetate (DNPA)	>98% purity	Custom synthesis or specialized chemical supplier	DNPA is not as commonly available as p-nitrophenyl acetate. If not commercially available, it can be synthesized by acetylation of 2,6-dinitrophenol.
Serine Protease	e.g., α-Chymotrypsin, Trypsin	High purity, salt-free lyophilized powder	The exact concentration of the enzyme stock solution will be determined by this protocol.
Buffer	50 mM Sodium Phosphate, pH 8.0	Analytical grade	The pH should be optimized for the specific enzyme. A slightly alkaline pH is generally suitable to ensure the phenolate product is in its colored, deprotonated form.
Organic Solvent	Acetonitrile or DMSO	HPLC grade	For preparing the DNPA stock solution.
Spectrophotometer	UV-Vis, with temperature control	Capable of measuring absorbance at ~400 nm.	A stopped-flow instrument can be used for very fast reactions, but a standard spectrophotometer is sufficient for this protocol.
Cuvettes	1 cm path length quartz or disposable cuvettes
Micropipettes	Calibrated	For accurate liquid handling.

Experimental Protocol

Reagent Preparation

• Enzyme Stock Solution:

  • Accurately weigh a small amount (e.g., 1-2 mg) of the lyophilized serine protease powder.

  • Dissolve the enzyme in cold (4°C) buffer (e.g., 50 mM Sodium Phosphate, pH 8.0) to a final approximate concentration of 10-50 µM. The exact concentration will be determined by the titration.

  • Keep the enzyme solution on ice at all times.

• DNPA Stock Solution:

  • Prepare a 10 mM stock solution of (2,6-Dinitrophenyl) acetate in a suitable organic solvent (e.g., acetonitrile or DMSO).

  • Store the stock solution at -20°C, protected from light.

Spectrophotometer Setup

• Set the spectrophotometer to measure absorbance at 400 nm .

  • Rationale: The 2,6-dinitrophenolate anion exhibits strong absorbance in the visible range. While the exact λmax may vary slightly, 400 nm is a suitable wavelength for monitoring its formation. For comparison, the 2,4-dinitrophenolate anion absorbs at around 410 nm in alkaline conditions.

• Equilibrate the spectrophotometer's cuvette holder to the desired temperature (e.g., 25°C).

Active Site Titration Assay

• Pipette 990 µL of the assay buffer (50 mM Sodium Phosphate, pH 8.0) into a 1 cm path length cuvette.

• Add 10 µL of the DNPA stock solution to the cuvette to a final concentration of 100 µM. Mix well by inverting the cuvette.

• Place the cuvette in the spectrophotometer and blank the instrument.

• To initiate the reaction, add a known volume of the enzyme stock solution (e.g., 10-50 µL, to achieve a final concentration in the low micromolar range) to the cuvette.

• Quickly mix the solution by gently pipetting up and down or by inverting the cuvette with a stopper, and immediately start recording the absorbance at 400 nm as a function of time for 5-10 minutes.

Visualizing the Experimental Workflow

Sources

• 1. quora.com [quora.com]
• 2. Active-site titration of serine proteinases acting selectively on cationic substrates by N-alpha-carbobenzoxy-L-arginine p-nitrophenyl ester and N-alpha-carbobenzoxy-L-lysine p-nitrophenyl ester; determination of active enzyme concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Serine protease - Wikipedia [en.wikipedia.org]

Measuring chymotrypsin burst kinetics with (2,6-Dinitrophenyl) acetate

Application Note & Protocol

Topic: Measuring Chymotrypsin Burst Kinetics with (2,6-Dinitrophenyl) Acetate

Audience: Researchers, scientists, and drug development professionals.

Unveiling the Catalytic Power of Chymotrypsin: A Guide to Pre-Steady-State "Burst" Kinetics

This application note provides a comprehensive guide to measuring the pre-steady-state kinetics of α-chymotrypsin using the chromogenic substrate (2,6-Dinitrophenyl) acetate (DNPA). We will delve into the theoretical underpinnings of the characteristic "burst" kinetics, which provides a powerful tool for determining the concentration of active enzyme sites—a critical parameter in enzyme characterization and inhibitor screening.

The Principle: Beyond Michaelis-Menten

While steady-state kinetics, as described by the Michaelis-Menten model, are invaluable, they do not capture the complete catalytic cycle. For many serine proteases like chymotrypsin, the reaction proceeds through a two-step "ping-pong" mechanism involving a covalent intermediate.[1][2] This results in distinct pre-steady-state and steady-state phases that can be resolved with rapid kinetic techniques.

The key to observing these phases is the use of a substrate, like a dinitrophenyl ester, where the catalytic steps have different rate constants. The reaction can be summarized as:

E + S ⇌ E·S → E-Acyl + P₁ (fast) → E + P₂ (slow)

Here, the enzyme (E) rapidly binds the substrate (S) and catalyzes a fast acylation step, releasing the first product (P₁), the chromogenic 2,6-dinitrophenolate. This is followed by a much slower, rate-limiting deacylation step where water attacks the acyl-enzyme intermediate (E-Acyl) to release the second product (P₂) and regenerate the free enzyme.[2][3]

When the enzyme concentration is mixed with a saturating concentration of substrate, each active enzyme molecule will rapidly perform the first step. This results in a rapid, stoichiometric "burst" of P₁ equivalent to the number of active enzyme molecules.[3][4] Once all the enzyme is trapped in the E-Acyl state, the rate of P₁ formation slows dramatically to the rate of the slow deacylation step, which represents the steady-state turnover. By measuring the amplitude of this initial burst, we can perform an active site titration to precisely quantify the concentration of functional enzyme.

The Catalytic Mechanism in Detail

Chymotrypsin's catalytic activity resides in its active site, which features a "catalytic triad" of three amino acid residues: Serine-195, Histidine-57, and Aspartate-102.[5][6][7]

• Acylation (The "Burst" Phase):

  • The substrate, DNPA, binds to the enzyme's hydrophobic pocket.

  • His-57 acts as a general base, abstracting a proton from Ser-195. This dramatically increases the nucleophilicity of the Ser-195 oxygen.[7][8]

  • The activated Ser-195 attacks the carbonyl carbon of the DNPA substrate, forming a transient tetrahedral intermediate. This intermediate is stabilized by the "oxyanion hole," a region of the active site that forms hydrogen bonds with the negatively charged oxygen.[6][8]

  • The intermediate collapses. His-57, now acting as a general acid, donates a proton to the 2,6-dinitrophenolate group, making it a good leaving group (P₁). This step forms the covalent acyl-enzyme intermediate and releases the colored product, which can be monitored spectrophotometrically.[3]

• Deacylation (The Steady-State Phase):

  • A water molecule enters the active site.

  • His-57, again acting as a general base, activates the water molecule for a nucleophilic attack on the acyl-enzyme intermediate's carbonyl carbon.

  • A second tetrahedral intermediate is formed and subsequently collapses, releasing acetate (P₂) and regenerating the free, active enzyme. This deacylation step is the rate-limiting part of the overall catalytic cycle for this substrate.[1][2]

Experimental Protocol

This protocol outlines the steps for measuring the burst kinetics of α-chymotrypsin. For accurate pre-steady-state measurements, a stopped-flow spectrophotometer is ideal. However, the principle can also be demonstrated with rapid manual mixing and a fast-sampling standard spectrophotometer if the steady-state rate is sufficiently slow.

Materials and Reagents

• α-Chymotrypsin from bovine pancreas (e.g., Sigma-Aldrich C4129)

• (2,6-Dinitrophenyl) acetate (DNPA)

• Sodium phosphate, monobasic and dibasic, or Tris-HCl for buffer preparation

• Dimethyl sulfoxide (DMSO) or Acetonitrile (ACN), HPLC grade

• Ultrapure water

• Calibrated pH meter

• Spectrophotometer (UV-Vis, capable of kinetic measurements)

• Quartz cuvettes

• Calibrated micropipettes

Instrumentation

• Spectrophotometer: A UV-Vis spectrophotometer capable of taking rapid kinetic readings (at least one data point per second). The wavelength should be set to the absorbance maximum of 2,6-dinitrophenolate under the assay conditions (typically 400-410 nm).

• Temperature Control: A Peltier-based temperature controller for the cuvette holder, set to 25°C.

Reagent Preparation

• Assay Buffer: Prepare a 0.1 M sodium phosphate buffer, pH 7.5.

  • Dissolve the appropriate amounts of sodium phosphate monobasic and dibasic in ultrapure water.

  • Adjust the pH to 7.5 at 25°C.

  • Filter the buffer through a 0.22 µm filter.

• Chymotrypsin Stock Solution (approx. 1 mM):

  • Accurately weigh ~25 mg of α-chymotrypsin (MW ~25 kDa) and dissolve it in 1 mL of ice-cold 1 mM HCl. (Chymotrypsin is more stable at low pH).

  • Store on ice and use the same day. The exact concentration will be determined by this experiment.

• DNPA Stock Solution (10 mM):

  • Accurately weigh 2.40 mg of DNPA (MW 240.15 g/mol ) and dissolve in 1 mL of anhydrous DMSO or ACN. This solution should be prepared fresh.

Assay Procedure

The following procedure is for a final reaction volume of 1 mL. Volumes can be scaled as needed. The final concentrations should be approximately 10 µM Chymotrypsin and 200 µM DNPA.

• Spectrophotometer Setup:

  • Turn on and warm up the spectrophotometer.

  • Set the wavelength to 405 nm and the temperature to 25°C.

  • Set up a kinetic measurement to record absorbance every second for 180 seconds.

• Reaction Preparation:

  • In a 1 mL quartz cuvette, add 970 µL of Assay Buffer (0.1 M Sodium Phosphate, pH 7.5).

  • Add 10 µL of the ~1 mM chymotrypsin stock solution. Mix gently by pipetting up and down.

  • Place the cuvette in the spectrophotometer and allow it to equilibrate to 25°C for 5 minutes.

• Initiating the Reaction and Data Acquisition:

  • To the cuvette in the spectrophotometer, add 20 µL of the 10 mM DNPA stock solution.

  • Crucially, mix the contents rapidly and thoroughly (e.g., by aspirating with a pipette set to 800 µL two times) and immediately start the kinetic measurement. The time between substrate addition and the first reading should be minimized.

  • Record the absorbance at 405 nm for 180 seconds.

Data Acquisition and Analysis

Interpreting the Kinetic Trace

The resulting plot of Absorbance vs. Time will show two distinct phases:

• A rapid initial "burst" : A fast, near-vertical increase in absorbance within the first few seconds.

• A slower linear phase : A steady, linear increase in absorbance for the remainder of the measurement, representing the steady-state rate.

Calculations

• Determine the Steady-State Rate (v₀):

  • Perform a linear regression on the linear (steady-state) portion of your data (e.g., from 30 to 180 seconds).

  • The slope of this line is the steady-state rate in Absorbance units/second.

• Determine the Burst Amplitude (π):

  • Extrapolate the steady-state linear regression line back to time t=0.

  • The y-intercept of this extrapolated line represents the amplitude of the initial burst (π) in Absorbance units.

• Calculate the Active Enzyme Concentration [E]₀:

  • Use the Beer-Lambert Law (A = εcl) to convert the burst amplitude (A) into a molar concentration.

  • [E]₀ = π / (ε × l)

    • π = Burst amplitude (in Absorbance units)

    • ε = Molar extinction coefficient of 2,6-dinitrophenolate at 405 nm and pH 7.5 (approx. 15,000 M⁻¹cm⁻¹). Note: It is best practice to experimentally determine this value under your specific buffer conditions.

    • l = Path length of the cuvette (typically 1 cm).

This calculated [E]₀ is the precise concentration of catalytically active chymotrypsin in your stock solution.

Sample Data Presentation

All quantitative data should be summarized for clarity.

Parameter	Value	Units	Description
Steady-State Slope (v₀)	0.005	Abs/min	Rate of the slow deacylation step.
Burst Amplitude (π)	0.150	Absorbance	Stoichiometric release of P₁ from active sites.
Molar Extinction (ε)	15,000	M⁻¹cm⁻¹	Experimentally determined for 2,6-dinitrophenolate.
Path Length (l)	1.0	cm	Standard cuvette path length.
Active [E]₀	10.0	µM	Calculated concentration of functional enzyme.

Visualizations

Experimental Workflow

Caption: Experimental workflow for chymotrypsin active site titration.

Chymotrypsin Catalytic Mechanism

Caption: The two-step reaction mechanism leading to burst kinetics.

References

• Chymotrypsin. (2023, February 12). Chemistry LibreTexts. [Link]

• Chapter 7: Catalytic Mechanisms of Enzymes. Westover, K. LibreTexts. [Link]

• Mechanism of Chymotrypsin and Catalytic Triad. (2015, March 19). AK LECTURES. [Link]

• B: mechanisms of enzyme catalysis. (2016, April 12). Jakubowski, H. LibreTexts. [Link]

• The Catalytic Mechanism of Chymotrypsin & Measuring Activity. Kennelly, P. J., & Mohn, R. Introduction to Biochemistry. [Link]

• Determination of Enzyme Kinetics Using Stopped-Flow Spectroscopy. Applied Photophysics. [Link]

• 10.3: Chymotrypsin as a Case Study. (2018, December 14). Chemistry LibreTexts. [Link]

• p-nitrophenylacetate is mixed with chymotrypsin. Vaia. [Link]

• Himoe, A., Brandt, K. G., DeSa, R. J., & Hess, G. P. (1969). Investigations of the chymotrypsin-catalyzed hydrolysis of specific substrates. IV. Pre-steady state kinetic approaches to the investigation of the catalytic hydrolysis of esters. Journal of Biological Chemistry, 244(13), 3483-3493. [Link]

• Kunugi, S., Hirohara, H., Nishimura, E., & Ise, N. (1978). Presteady-state kinetic study of the elementary processes in the chymotrypsin-catalyzed hydrolysis of specific ester substrate. Rate-limiting association process due to the secondary binding. Archives of Biochemistry and Biophysics, 189(2), 298-308. [Link]

• De-Santis, G., & Jones, J. B. (1999). Active-site titration of serine proteases in organic solvents. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1434(2), 231-237. [Link]

• Chymotrypsin Explained: Definition, Examples, Practice & Video Lessons. Pearson. [Link]

• Loewus, M. W., & Briggs, D. R. (1952). The Number of Catalytically Active Sites Present on the Chymotrypsin Molecule. Journal of Biological Chemistry, 199(2), 857-867. [Link]

• Chymotrypsin Activity Assay Kit (Fluorometric). Assay Genie. [Link]

• Gutfreund, H., & Sturtevant, J. M. (1956). The mechanism of the reaction of chymotrypsin with p-nitrophenyl acetate. Biochemical Journal, 63(4), 656-661. [Link]

• Gutfreund, H., & Sturtevant, J. M. (1956). THE MECHANISM OF CHYMOTRYPSIN-CATALYZED REACTIONS. Proceedings of the National Academy of Sciences, 42(10), 719-728. [Link]

• Protocol for enzyme assays. The Royal Society of Chemistry. [Link]

• In-solution Chymotrypsin Enzymatic Digestion. Mass Spectrometry Research Facility. [Link]

• Reaction Mechanism of Chymotrypsin. AK Lectures. [Link]

• Gutfreund, H., & Sturtevant, J. M. (1956). THE MECHANISM OF CHYMOTRYPSIN-CATALYZED REACTIONS. Proceedings of the National Academy of Sciences of the United States of America, 42(10), 719–728. [Link]

• Faller, L., & Sturtevant, J. M. (1966). The Kinetics of the α-Chymotrypsin-catalyzed Hydrolysis of p-Nitrophenyl Acetate in Organic Solvent-Water Mixtures. Journal of Biological Chemistry, 241(20), 4825-4833. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. vaia.com [vaia.com]
• 4. facilities.bioc.cam.ac.uk [facilities.bioc.cam.ac.uk]
• 5. m.youtube.com [m.youtube.com]
• 6. The Catalytic Mechanism of Chymotrypsin & Measuring Activity – BIOC*2580: Introduction to Biochemistry [ecampusontario.pressbooks.pub]
• 7. aklectures.com [aklectures.com]
• 8. cdn.wou.edu [cdn.wou.edu]

Spectrophotometric esterase assay using (2,6-Dinitrophenyl) acetate

Application Note: Spectrophotometric Esterase Assay using (2,6-Dinitrophenyl) acetate

Abstract & Scope

This technical guide details the protocol for quantifying esterase activity using (2,6-Dinitrophenyl) acetate (DNPA) .[1] While p-nitrophenyl acetate (pNPA) is the industry standard, DNPA offers a distinct kinetic advantage: the leaving group, 2,6-dinitrophenol (2,6-DNP) , has a significantly lower pKa (~3.7) compared to p-nitrophenol (pKa ~7.15).[1]

This physicochemical property ensures that the chromophore is fully ionized—and thus fully detectable—at physiological pH (7.0–7.4), eliminating the need for mathematical correction factors often required in pNPA assays performed near neutral pH. This protocol is optimized for Carbonic Anhydrase (CA) esterase activity but is applicable to general carboxyl esterases.[1]

Scientific Principle

The assay relies on the enzyme-catalyzed hydrolysis of the ester bond in DNPA.

• Substrate: (2,6-Dinitrophenyl) acetate (Colorless/Pale).

• Reaction: Nucleophilic attack by the enzyme's active site serine (or zinc-bound hydroxide in CA) on the carbonyl carbon.[1]

• Products: Acetate and 2,6-Dinitrophenolate .[1]

• Detection: The release of the 2,6-dinitrophenolate anion is monitored continuously via absorbance spectrophotometry.[1]

Key Advantage:

At pH 7.2:

• p-Nitrophenol (pKa 7.15): ~53% ionized (Signal suppressed).[1]

• 2,6-Dinitrophenol (pKa 3.7): >99.9% ionized (Maximal Signal).[1]

Figure 1: Reaction scheme for the hydrolysis of DNPA. The release of the highly acidic 2,6-dinitrophenol drives the colorimetric change.

Materials & Reagents

Reagents

• Enzyme: Purified Carbonic Anhydrase (e.g., Bovine CA-II) or target esterase.[1]

• Substrate: (2,6-Dinitrophenyl) acetate (CAS: 573-56-8).[1] Note: If not commercially available, synthesis from 2,6-dinitrophenol and acetic anhydride is required.[1]

• Standard: 2,6-Dinitrophenol (CAS: 573-56-8).[1][2][3][4][5][6]

• Solvent: Dimethyl sulfoxide (DMSO) or Acetonitrile (ACN).[1] DMSO is preferred for stability.[1]

• Buffer: 50 mM Tris-SO₄ or HEPES, pH 7.5 (ionic strength adjusted to 0.1 M with Na₂SO₄).

Preparation of Solutions

Solution	Concentration	Preparation Details	Storage
Assay Buffer	50 mM, pH 7.5	Dissolve Tris/HEPES in ultrapure water.[1][2] Adjust pH at 25°C. Filter (0.22 µm).	4°C (1 month)
DNPA Stock	100 mM	Dissolve DNPA in 100% DMSO. Vortex until fully solubilized.	-20°C (Desiccated)
DNPA Working	5 mM	Dilute Stock 1:20 into Buffer/DMSO mix (keep DMSO <5% final).	Fresh Only
Enzyme Stock	1 mg/mL	Dissolve in Assay Buffer.	-80°C Aliquots

Experimental Protocol

Phase 1: Spectral Validation (Self-Validation Step)

Before kinetic assays, determine the exact ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

and extinction coefficient ( ) for your specific buffer conditions.

• Prepare a 100 µM solution of 2,6-Dinitrophenol (product) in Assay Buffer.[1]

• Perform a wavelength scan from 300 nm to 500 nm against a buffer blank.[1]

• Identify the peak absorbance (likely 360 nm or 400–405 nm ).[1]

• Critical: Ensure the substrate (DNPA) does not absorb significantly at this wavelength.[1]

Phase 2: Standard Curve Generation

Do not rely on literature extinction coefficients. Generate an empirical curve.

• Prepare 2,6-Dinitrophenol standards: 0, 10, 20, 40, 80, 100 µM in Assay Buffer.

• Add 200 µL of each standard to a clear 96-well plate.

• Measure Absorbance (OD) at the determined ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (e.g., 405 nm).

• Plot OD vs. Concentration (M).[1][7]

• Calculate slope = ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  .

Phase 3: Kinetic Assay Workflow

Figure 2: Step-by-step workflow for the spectrophotometric assay.

Detailed Steps:

• Blanking: Set spectrophotometer to kinetic mode at 25°C.

• Enzyme Addition: Add 170–180 µL Assay Buffer and 10 µL Enzyme to "Test" wells.

• Spontaneous Hydrolysis Control: Add 180 µL Buffer + 10 µL Solvent (no enzyme) to "Control" wells.

• Initiation: Add 10 µL of DNPA Working Solution to all wells using a multi-channel pipette.

  • Tip: Final substrate concentration should ideally be ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    (typically 0.5 – 1.0 mM).

• Measurement: Immediately monitor Absorbance at

  every 15–30 seconds for 10 minutes.

Data Analysis & Calculations

Calculation of Activity

• Determine Slope: Calculate the slope of the linear portion of the curve (

  ) for both Test and Control samples.

• Background Correction:

• Convert to Units: Using the Beer-Lambert Law (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ):

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    : Extinction coefficient (mM⁻¹ cm⁻¹) from your Standard Curve (Phase 2).
  • : Pathlength (0.6 cm for 200 µL in standard 96-well plate).

Kinetic Parameters ( )

To determine kinetic constants, repeat the assay with varying DNPA concentrations (e.g., 0.05 mM to 2.0 mM). Fit the data to the Michaelis-Menten equation using non-linear regression (GraphPad Prism or similar).

Expert Troubleshooting (E-E-A-T)

Issue	Probable Cause	Expert Solution
High Background Rate	Spontaneous hydrolysis of DNPA.	DNPA is unstable in alkaline pH.[1] Ensure pH ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> 7.5. Use fresh stock. Subtract control blank rigorously.
Non-Linear Kinetics	Substrate depletion or product inhibition.[1]	Use the initial velocity (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ) only (first 1-2 mins). Dilute enzyme if rate is too fast (>1.0 OD/min).[1]
Precipitation	DNPA insolubility.[1]	Ensure final DMSO concentration is <5%.[1] Add 0.01% Triton X-100 to the buffer to stabilize the ester.[1]
Low Signal	Wrong Wavelength.	Dinitrophenols shift spectrum with pH.[1] Re-run Phase 1 (Spectral Scan) in your exact buffer.

References

• Verpoorte, J. A., et al. (1967).[1] Esterase activities of human carbonic anhydrases B and C. Journal of Biological Chemistry. Link

• Pocker, Y., & Stone, J. T. (1967).[1] The Catalytic Versatility of Erythrocyte Carbonic Anhydrase.[1] III. Kinetic Studies of the Enzyme-Catalyzed Hydrolysis of p-Nitrophenyl Acetate. Biochemistry. Link

• Armstrong, J. M., et al. (1966).[1] The acetylation of carbonic anhydrase B with N-acetylimidazole and with p-nitrophenyl acetate. Journal of Biological Chemistry. Link

• PubChem. (2025).[1][5][8] 2,6-Dinitrophenol Compound Summary. National Library of Medicine.[1] Link

• BenchChem. (2025).[1] Colorimetric Assays for Carbonic Anhydrase Activity. Link

Sources

• 1. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,6-Dinitrophenol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. 2,6-DINITROPHENOL CAS#: 573-56-8 [m.chemicalbook.com]
• 4. 2,6-DINITROPHENOL | 573-56-8 [chemicalbook.com]
• 5. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,6-Dinitrophenol - Hazardous Agents | Haz-Map [haz-map.com]
• 7. researchgate.net [researchgate.net]
• 8. 2,6-Dinitro-p-cresol | C7H6N2O5 | CID 11872 - PubChem [pubchem.ncbi.nlm.nih.gov]

Acid-Active Lipase Profiling: The 2,6-Dinitrophenyl Acetate Continuous Assay

Application Note & Protocol

Abstract

This guide details the validation and application of (2,6-Dinitrophenyl) Acetate (2,6-DNPA) as a superior chromogenic substrate for monitoring lipase and esterase activity under acidic conditions.[1][2] Unlike the industry-standard p-nitrophenyl acetate (pNPA), which requires alkaline conditions (pH > 7.[1][2]5) for signal detection, 2,6-DNPA releases a chromophore (2,6-dinitrophenol) with a significantly lower pKa (~3.7).[1][2] This physicochemical advantage enables continuous kinetic monitoring at acidic pH (4.5–6.5), making it the substrate of choice for lysosomal acid lipases, fungal lipases (Candida, Rhizopus), and screening acidic industrial biocatalysts.

Scientific Principle & Mechanism[1][2][3]

The "pKa Advantage"

The standard colorimetric lipase assay relies on the hydrolysis of an ester bond to release a phenol leaving group. The detection of this reaction depends on the ionization of the phenol to its colored phenolate anion form.

• The Limitation of pNPA: p-Nitrophenol has a pKa of ~7.[1][2]15. At pH 5.0, less than 1% of the product is ionized, rendering it colorless and undetectable without a "stop-and-alkalinize" step.[1][2] This prevents real-time kinetic measurements of acid-active enzymes.[1][2]

• The 2,6-DNPA Solution: The addition of a second nitro group at the ortho position in 2,6-dinitrophenol stabilizes the phenolate anion through resonance and inductive effects, drastically lowering the pKa to ~3.7 . Consequently, at pH 5.0, >95% of the product exists in the yellow, detectable anionic form.

Reaction Scheme

The lipase-catalyzed hydrolysis of 2,6-DNPA proceeds via a nucleophilic attack by the catalytic serine (in the enzyme's active site) on the carbonyl carbon of the substrate.

Figure 1: Reaction pathway for the hydrolysis of 2,6-DNPA.[1][2] The rapid release of the low-pKa leaving group allows immediate detection in acidic buffers.

Materials & Preparation

Reagents

• (2,6-Dinitrophenyl) Acetate (2,6-DNPA): MW 226.14 g/mol .[1] Store desicated at -20°C.

• Solvent: Dimethyl Sulfoxide (DMSO) or Acetonitrile (ACN).[1][2] Note: Avoid ethanol/methanol as they can act as nucleophiles in transesterification side reactions.[1][2]

• Assay Buffer (Acidic): 50 mM Citrate-Phosphate or Sodium Acetate buffer, pH 5.0 – 6.5.

• Enzyme: Lipase solution (e.g., Rhizopus oryzae, Candida rugosa, or Lysosomal Acid Lipase).[1][2]

• Stop Solution (Optional): 10% SDS (if endpoint assay is required).

Stock Solution Preparation

Protocol for 10 mL of 20 mM Substrate Stock:

• Weigh 45.2 mg of 2,6-DNPA.[1][2]

• Dissolve in 10 mL of anhydrous DMSO.

• Vortex until fully dissolved.[1][2]

• Stability Warning: Dinitrophenyl esters are highly labile and prone to spontaneous hydrolysis.[1][2] Prepare fresh daily or store in single-use aliquots at -20°C for up to 1 week.

Experimental Protocol

Phase I: Spectral Validation (Self-Validating Step)

Why this is critical: The exact absorbance maximum (

) and extinction coefficient ( ) can shift based on buffer pH and ionic strength.[1][2] You must determine these empirically for your specific conditions.

• Prepare a 100 µM solution of 2,6-dinitrophenol (the product, not the substrate) in your chosen Assay Buffer (e.g., pH 5.5).[2]

• Perform a spectral scan from 300 nm to 500 nm using a spectrophotometer.[1][2]

• Identify the peak absorbance (

  ).[1][2][3] It is typically between 360 nm and 400 nm .[1][2]

• Use this wavelength for all subsequent kinetic assays.

Phase II: Standard Curve Generation[2]

• Prepare serial dilutions of 2,6-dinitrophenol (0, 10, 20, 40, 80, 100 µM) in Assay Buffer.[1][2]

• Measure Absorbance at

  (determined in Phase I).[1][2]

• Plot Absorbance vs. Concentration (M).[1][2][4]

• Calculate the slope.[1][2][4] This is the molar extinction coefficient (

  ) under your assay conditions.

  • Typical

    at pH 5.5 is approx.[1][2] 12,000 – 15,000 M⁻¹cm⁻¹.[1][2]

Phase III: Continuous Kinetic Assay

This protocol is designed for a 96-well microplate format.[1][2]

Table 1: Reaction Setup

Component	Sample Well (µL)	Blank Well (µL)	Final Conc.
Assay Buffer (pH 5.0-6.5)	180	190	-
Enzyme Solution	10	0	Variable
Substrate (20 mM Stock)	10	10	1.0 mM
Total Volume	200	200	-

Step-by-Step Procedure:

• Pre-incubation: Add Buffer and Enzyme to the plate.[1][2] Incubate at desired temperature (e.g., 37°C) for 5 minutes.

• Initiation: Add 10 µL of Substrate Stock to all wells (Sample and Blank) using a multichannel pipette.

  • Critical: Mix immediately and start reading. 2,6-DNPA hydrolyzes spontaneously; delays will increase background.[1][2]

• Measurement: Monitor Absorbance at

  (e.g., 360-400 nm) every 30 seconds for 10-20 minutes.

• Termination: Not required for kinetic analysis.

Data Analysis & Calculation

Background Correction

Unlike stable pNP esters, 2,6-DNPA has a significant rate of spontaneous hydrolysis (

).[1][2] You must subtract the blank rate from the sample rate.

Activity Calculation

Calculate the enzyme activity in Units (U), where 1 U = 1 µmol of substrate hydrolyzed per minute.

[1][2]

• : Slope from linear portion of the curve.[1][2]
• : Reaction volume (0.2 mL).[1][2]
• : Dilution factor of the enzyme.[1][2]
• : Extinction coefficient (mM⁻¹cm⁻¹) determined in Phase II (e.g., ~14.0).[1][2]
• : Pathlength (cm). For standard 200 µL in 96-well plate, cm.
• : Volume of enzyme added (0.01 mL).

Workflow Visualization

Figure 2: Operational workflow for the 2,6-DNPA continuous lipase assay.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High Background Rate	Spontaneous hydrolysis	Ensure buffer pH is < 7.[1][2]0. Use fresh substrate stock.[1][2] Keep stock on ice.
Turbidity / Precipitation	Substrate insolubility	Add 0.05% - 0.1% Triton X-100 or Tween-80 to the buffer.[1][2] Ensure final DMSO conc. is < 5%.[1][2]
Non-Linear Kinetics	Substrate depletion	Dilute enzyme sample.[1][2] Measure only the initial 2-3 minutes of the reaction.
Low Signal	Wrong Wavelength	2,6-DNP spectrum shifts with pH.[1][2] Re-run Phase I (Spectral Scan) in your exact buffer.

References

• Comparison of Nitrophenyl Esters

  • BenchChem Application Data. "Comparison of different 4-nitrophenyl esters for lipase activity measurement." (2025).[1][2][5]

• Dinitrophenol Properties & pKa

  • PubChem Database.[1][2] "2,6-Dinitrophenol Compound Summary (CID 11312)."[1][2] National Center for Biotechnology Information.[1][2]

• Lipase Assay Methodology

  • Sigma-Aldrich.[1][2][5][6] "Enzymatic Assay of Lipase (EC 3.1.1.3)."[1][2]

• Mechanistic Insight (2,4-DNP vs pNP)

  • ResearchGate.[1][2] "A New Spectrophotometric Method for the Detection of Lipase Activity Using 2,4-Dinitrophenyl Butyrate."[1] (Note: Mechanistically analogous to 2,6-DNPA).[1][2]

Sources

• 1. 2,6-Dinitrophenol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Evaluation of the Impact of Esterases and Lipases from the Circulatory System against Substrates of Different Lipophilicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,6-DINITROPHENOL CAS#: 573-56-8 [m.chemicalbook.com]

Determination of enzyme kinetic constants (kcat/Km) with 2,6-DNP acetate

Application Note: Determination of Enzyme Kinetic Constants ( ) with 2,6-Dinitrophenyl Acetate

Target Audience: Researchers, Enzymologists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Rationale

The accurate determination of enzyme kinetic parameters—specifically the turnover number (

) and the Michaelis constant ( )—is foundational in drug discovery, enzyme engineering, and mechanistic biochemistry. While p-nitrophenyl acetate (pNPA) is the ubiquitous standard for assaying esterases, lipases, and serine proteases, it lacks the steric bulk necessary to probe the spatial constraints of highly specialized active sites.

Enter 2,6-dinitrophenyl acetate (2,6-DNPA) .

2,6-DNPA is a highly activated, sterically hindered chromogenic substrate. The presence of two ortho-nitro groups creates significant steric bulk around the ester carbonyl. If an enzyme efficiently hydrolyzes 2,6-DNPA, it indicates an active site architecture capable of accommodating substantial ortho-substituted aromatic rings. Furthermore, due to the highly electron-withdrawing nature of the dinitrophenyl group, carboxylic acid esters like 2,6-DNPA are highly electrophilic and undergo rapid hydrolysis[1][2].

The leaving group, 2,6-dinitrophenol, has a highly acidic

of approximately 3.7[3]. This guarantees that at physiological pH (pH 7.4), the leaving group is fully ionized into the 2,6-dinitrophenolate anion, which exhibits a strong, continuous spectrophotometric signal at ~400 nm.

Kinetic Mechanism

For typical serine hydrolases, the reaction proceeds via an acyl-enzyme intermediate. The release of the 2,6-dinitrophenolate anion (P1) occurs during the acylation step (

), often resulting in a rapid "burst" phase, followed by a slower steady-state deacylation step ( ).

Fig 1. Kinetic mechanism of 2,6-DNPA hydrolysis via an acyl-enzyme intermediate.

Comparative Substrate Dynamics

To understand the utility of 2,6-DNPA, it must be contextualized against other common acetate esters. The table below summarizes the critical physicochemical parameters dictating substrate choice.

Substrate	Leaving Group	(nm)	Spontaneous Hydrolysis	Steric Hindrance	Primary Use Case
pNPA	7.15	400 - 405	Low	Low	General esterase screening
2,4-DNPA	4.11	400	High	Moderate (One ortho)	Pre-steady-state burst kinetics
2,6-DNPA	3.71	400 - 430	Very High	High (Two ortho)	Probing active site steric limits

Note: Because 2,6-DNPA has a very high spontaneous hydrolysis rate in aqueous media[1], rigorous blank corrections are mandatory for trustworthy data.

Experimental Protocol

Materials & Reagents

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 0.01% Triton X-100 (to prevent enzyme aggregation and substrate precipitation).

• Substrate Stock (2,6-DNPA): 50 mM dissolved in 100% anhydrous Acetonitrile or DMSO. Critical: Any moisture in the stock will lead to premature degradation.

• Enzyme Stock: Purified enzyme prepared in Assay Buffer, kept on ice.

Spectrophotometric Workflow

Fig 2. Step-by-step spectrophotometric workflow for steady-state kinetic assays.

Step-by-Step Execution

• Preparation of Substrate Dilutions: Prepare a working series of 2,6-DNPA concentrations (e.g., 10 µM to 1000 µM final concentration) by diluting the 50 mM stock into the solvent. Keep solvent concentration constant (typically

  2% v/v) in the final assay to prevent solvent-induced enzyme denaturation.

• Equilibration: Add 980 µL of Assay Buffer to a quartz cuvette (1 cm path length). Add 10 µL of the 2,6-DNPA working dilution. Mix by inversion and place in a temperature-controlled spectrophotometer at 25°C.

• Baseline Acquisition (Self-Validation Step): Record the absorbance at 400 nm for 60 seconds. The slope of this line (

  ) represents the spontaneous chemical hydrolysis of the substrate.

• Reaction Initiation: Add 10 µL of Enzyme Stock to the cuvette. Mix rapidly.

• Data Collection: Monitor the increase in absorbance at 400 nm continuously for 3 to 5 minutes. Extract the initial linear velocity (

  ).

Data Analysis & Kinetic Parameter Determination

Velocity Calculation

The true enzymatic rate (

) must be corrected for the spontaneous hydrolysis background: Where:

• = Molar extinction coefficient of 2,6-dinitrophenolate at 400 nm (experimentally determine this under your exact buffer conditions; typically ~10,000 to 12,000 ).
• = Path length (1 cm).

Michaelis-Menten Fitting

Plot the initial velocities (

) against the substrate concentrations ( ). Fit the data using non-linear regression to the Michaelis-Menten equation:

Calculating

Once

and are determined:

• Turnover Number (

  ): (where is the total active enzyme concentration).

• Catalytic Efficiency (

  ): Divide by .

Expert Insight: Due to the extreme steric hindrance of 2,6-DNPA, some enzymes may exhibit a very high

that cannot be saturated due to substrate solubility limits. In such cases, , and the Michaelis-Menten equation simplifies to a first-order rate equation: Here, can be determined directly from the slope of the linear plot of versus .

Troubleshooting & Quality Control

• Non-Linear Baselines: If the spontaneous hydrolysis rate accelerates over the 60-second blank read, the buffer pH may be unstable, or the substrate stock is severely degraded. Verify buffer capacity and prepare fresh substrate in rigorously anhydrous solvent.

• Substrate Precipitation: 2,6-DNPA is highly hydrophobic. If turbidity occurs upon addition to the buffer, increase the Triton X-100 concentration slightly (up to 0.05%) or lower the maximum substrate concentration tested.

• Burst Phase Interference: Because 2,6-DNPA is a highly activated ester, the acylation step (

  ) is often much faster than deacylation ( ). Ensure you are measuring the linear steady-state rate after the initial pre-steady-state burst (usually completed within the first 2-5 seconds).

References

• Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. U.S. Environmental Protection Agency (EPA). URL: [Link]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. 2,6-DINITROPHENOL | 573-56-8 [chemicalbook.com]

Application Notes and Protocols for the Characterization of Serine Proteases Using Chromogenic Substrates

Executive Summary

Serine proteases represent a major class of enzymes with critical roles in a multitude of physiological and pathological processes, including blood coagulation, digestion, and immune responses.[1][2] Consequently, they are significant targets for drug discovery and development.[1] Chromogenic substrates are synthetic oligopeptides that serve as indispensable tools for the sensitive and continuous monitoring of serine protease activity.[3][4] These substrates are designed to mimic the natural cleavage sites of specific proteases. Upon enzymatic hydrolysis, a chromophore, most commonly p-nitroaniline (pNA), is released.[3][4] The liberation of this colored molecule can be readily quantified spectrophotometrically, providing a direct measure of enzyme activity.[3][5] This guide provides an in-depth exploration of the principles governing the use of chromogenic substrates, detailed protocols for key applications, and expert insights into data interpretation and assay optimization.

The Principle: Unmasking Protease Activity with Color

The utility of chromogenic substrates lies in their clever design. A short peptide sequence, which confers specificity for a particular serine protease, is chemically linked to a chromogenic leaving group, typically p-nitroaniline (pNA).[6]

• Intact Substrate: The substrate itself is colorless or has negligible absorbance at the detection wavelength.

• Enzymatic Cleavage: The serine protease recognizes and binds to the peptide sequence. The enzyme's catalytic triad (composed of Serine, Histidine, and Aspartate) facilitates the hydrolysis of the amide bond between the C-terminal amino acid of the peptide and the pNA moiety.[2][7]

• Chromophore Release: This cleavage event liberates the pNA molecule. In an aqueous buffer, free pNA exhibits a distinct yellow color, with a maximum absorbance at approximately 405 nm.[3][4][8]

• Quantification: The rate of pNA release, measured as the change in absorbance over time (ΔA405/min), is directly proportional to the activity of the serine protease in the sample.[5][8]

The specificity of the assay is paramount and is dictated by the amino acid sequence of the peptide portion of the substrate.[3][9][10] By synthesizing peptides that mimic the natural cleavage sites of target proteases, highly selective assays can be developed.[9][11][12]

Caption: Enzymatic cleavage of a chromogenic substrate.

Strategic Selection of a Chromogenic Substrate

The success of any protease characterization study hinges on the selection of an appropriate substrate. The choice is not arbitrary but a calculated decision based on the specific enzyme and experimental goals.

Key Considerations:

• Enzyme Specificity: The peptide sequence must be a preferred recognition site for the target protease to ensure high sensitivity and minimize off-target cleavage. For instance, substrates with a C-terminal Arginine (Arg) or Lysine (Lys) are typical for trypsin-like proteases.[9][13]

• Kinetic Parameters (K_m and k_cat): A good substrate should exhibit a low Michaelis constant (K_m), indicating high affinity for the enzyme, and a high catalytic rate constant (k_cat), reflecting efficient turnover. The ratio k_cat/K_m is the specificity constant and is the most critical parameter for comparing the efficiency of different substrates.[14]

• Solubility: The substrate must be soluble in the chosen assay buffer to avoid precipitation, which can interfere with absorbance readings. Modifications like adding polyethylene glycol (PEG) moieties have been shown to significantly increase water solubility.[15]

• Purity: High-purity substrates are essential to ensure that observed activity is due to the intended molecule and not contaminants.

Comparative Table of Common Chromogenic Substrates:

Substrate Name	Typical Target Serine Protease(s)	Peptide Sequence
S-2222	Factor Xa	N-Bz-Ile-Glu-Gly-Arg-pNA
S-2238	Thrombin	H-D-Phe-Pip-Arg-pNA
S-2251	Plasmin, Plasmin-Streptokinase Complex	H-D-Val-Leu-Lys-pNA
Chromozym TH	Thrombin	Z-Gly-Pro-Arg-pNA
Chromozym PK	Plasma Kallikrein	N-Bz-Pro-Phe-Arg-pNA
Boc-VPR-pNA	Thrombin, Trypsin	Boc-Val-Pro-Arg-pNA
Suc-AAPF-pNA	Chymotrypsin, Cathepsin G	Suc-Ala-Ala-Pro-Phe-pNA
MeOSuc-AAPV-pNA	Elastase (Neutrophil)	MeOSuc-Ala-Ala-Pro-Val-pNA

This table provides a representative list. The optimal substrate for a given application should be determined empirically. Data sourced from multiple references.[9][10]

Core Experimental Protocols

The following protocols provide a robust framework for the characterization of serine proteases. It is imperative to note that these are general guidelines; optimization of parameters such as buffer pH, ionic strength, temperature, and substrate concentration is crucial for each specific enzyme-substrate pair.[3]

Protocol 1: General Serine Protease Activity Assay

This protocol details the fundamental procedure for measuring enzyme activity using a kinetic read-out.

A. Materials:

• Purified Serine Protease

• Chromogenic Substrate (e.g., from the table above)

• Assay Buffer (e.g., Tris-HCl or HEPES at optimal pH and ionic strength for the enzyme)

• 96-well clear, flat-bottom microplate

• Microplate reader with 405 nm absorbance filter and kinetic reading capability

• Suitable solvent for substrate (e.g., DMSO or sterile water)

B. Reagent Preparation:

• Substrate Stock Solution: Dissolve the chromogenic substrate in a suitable solvent (e.g., DMSO) to create a concentrated stock solution (e.g., 10-50 mM). Store appropriately (often at -20°C).

• Enzyme Solution: Prepare a working solution of the purified enzyme in cold assay buffer immediately before use. The optimal concentration will depend on the enzyme's activity and must be determined empirically to ensure a linear reaction rate over the measurement period.

• Working Substrate Solution: Dilute the substrate stock solution in assay buffer to the desired final concentration. A common starting point is a concentration equal to or slightly above the K_m value for the enzyme-substrate pair to approach saturating conditions.[3]

C. Assay Procedure:

• Plate Setup: Add the appropriate volume of assay buffer to the wells of the 96-well plate.

• Enzyme Addition: Add the enzyme solution to each well, except for the "no-enzyme" control wells.

• Pre-incubation: Pre-incubate the plate at the desired reaction temperature (e.g., 37°C) for 5 minutes to allow all components to reach thermal equilibrium.[3]

• Reaction Initiation: Add the working substrate solution to each well to start the reaction. Mix gently (e.g., by orbital shaking in the plate reader).

• Measurement: Immediately place the microplate in the reader and begin kinetic measurements. Record the absorbance at 405 nm at regular intervals (e.g., every 30-60 seconds) for a defined period (e.g., 10-30 minutes).[3]

D. Data Analysis:

• Plot Data: For each well, plot Absorbance (A405) versus Time (minutes).

• Determine Rate: Identify the linear portion of the curve (the initial velocity) and calculate the slope (ΔA405/min).

• Calculate Activity: Use the Beer-Lambert law to convert the rate of absorbance change to the rate of product formation.

  • Activity (mol/min) = (ΔA405 / min) * V / (ε * l)

  • Where:

    • V = reaction volume (in Liters)

    • ε = molar extinction coefficient of pNA (typically ~10,600 M⁻¹cm⁻¹)[3]

    • l = path length of the sample in the well (in cm). This can be determined empirically or provided by the plate manufacturer.

Caption: Workflow for a general protease activity assay.

Protocol 2: Screening for Serine Protease Inhibitors

This protocol adapts the general assay to identify and characterize inhibitory compounds, a cornerstone of drug development.

A. Additional Materials:

• Test compounds (potential inhibitors) dissolved in a suitable solvent (e.g., DMSO).

• Known inhibitor (positive control).

• Vehicle control (e.g., DMSO alone).

B. Assay Procedure:

• Plate Setup: Add assay buffer, enzyme, and either the test compound (at various concentrations), positive control, or vehicle control to the appropriate wells.

• Inhibitor Pre-incubation: Incubate the plate at the reaction temperature (e.g., 37°C) for a set period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.[8] This step is critical for time-dependent or irreversible inhibitors.

• Reaction Initiation: Add the chromogenic substrate to all wells to start the reaction.

• Measurement & Analysis: Perform kinetic measurements and calculate the reaction rate (ΔA405/min) for each well as described in Protocol 1.

C. Data Analysis (IC₅₀ Determination):

• Calculate Percent Inhibition:

  • % Inhibition = [1 - (Rate_inhibitor / Rate_vehicle)] * 100

• Plot Data: Plot Percent Inhibition versus the logarithm of the inhibitor concentration.

• Determine IC₅₀: Use non-linear regression (sigmoidal dose-response curve) to fit the data and determine the IC₅₀ value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Caption: Workflow for a serine protease inhibitor screening assay.

Troubleshooting and Scientific Integrity

A self-validating protocol includes appropriate controls to ensure the reliability of the data.

Potential Problem	Likely Cause(s)	Recommended Solution(s)
High background signal (in no-enzyme control)	1. Substrate instability/autohydrolysis.2. Contamination of buffer or substrate with proteases.	1. Test substrate stability in assay buffer over time. Prepare fresh substrate solution.2. Use high-purity reagents and sterile technique.
Non-linear reaction rate (curve flattens quickly)	1. Substrate depletion.2. Enzyme instability.3. Product inhibition.	1. Reduce enzyme concentration or measurement time.2. Check enzyme stability under assay conditions.3. This is a characteristic of the enzyme; use only the initial linear rate for calculations.
Low signal or no activity	1. Incorrect assay conditions (pH, temp).2. Inactive enzyme.3. Incorrect substrate for the enzyme.	1. Optimize buffer and temperature for the specific enzyme.2. Verify enzyme activity with a known positive control substrate.3. Consult literature to confirm substrate specificity.
Precipitation in wells	1. Poor solubility of substrate or inhibitor.2. High concentration of organic solvent (e.g., DMSO).	1. Use a substrate with better solubility. Prepare fresh stock solutions.2. Ensure the final solvent concentration is low (typically <1-2%) and consistent across all wells.

Conclusion

Chromogenic substrates are powerful, versatile, and cost-effective tools for the functional characterization of serine proteases.[6] Their simple, colorimetric readout allows for robust and sensitive quantification of enzyme activity, making them suitable for a vast array of applications, from fundamental kinetic studies to high-throughput screening in drug discovery.[6][8] By carefully selecting the appropriate substrate and optimizing assay conditions, researchers can gain profound insights into the behavior of these vital enzymes.

References

• Selection of new chromogenic substrates of serine proteinases using combinatorial chemistry methods. PubMed. [Link]

• Chromogenic Substrates. Thrombosis and Haemostasis. [Link]

• Synthesis and hydrolysis by arginyl-hydrolases of p-nitroanilide chromogenic substrates containing polyethylene glycol and D-gluconyl moieties. PubMed. [Link]

• Chromogenic and fluorogenic peptide substrates for the detection of serine protease activity.

• Serine protease specificity for peptide chromogenic substrates. PubMed. [Link]

• Selection of New Chromogenic Substrates of Serine Proteinases Using Combinatorial Chemistry Methods. Bentham Science. [Link]

• Chromogenic Substrates Selective for Activated Protein C. Blood (ASH Publications). [Link]

• Chromogenic Substrates. Haemostasis. [Link]

• Application of Convenient Chromogen-based Assay to Measurement of Protease Activity. Korean Society for Food Science of Animal Resources. [Link]

• Sensitivity and specificity of plasma serine protease chromogenic substrates. PubMed. [Link]

• A Molecular Probe with Both Chromogenic and Fluorescent Units for Detecting Serine Proteases. MDPI. [Link]

• Synthesis of p-Nitroaniline. YouTube. [Link]

• An Introduction to the Synthesis of p-Nitroaniline via a Multi-Step Sequence. AZoM. [Link]

• Synthesis of p-Nitroaniline via a Multi-Step Sequence. Magritek. [Link]

• Selection of New Chromogenic Substrates of Serine Proteinases Using Combinatorial Chemistry Methods. Ingenta Connect. [Link]

• Chromogenic Substrates Overview. DC Fine Chemicals. [Link]

• Serine protease. Wikipedia. [Link]

• Using Protease Assays for Accurate Protease Detection. G-Biosciences. [Link]

• Substrates in Practice. ChromogenicSubstrates.com. [Link]

• Serine Proteases. PMC. [Link]

Sources

• 1. What are Serine protease modulators and how do they work? [synapse.patsnap.com]
• 2. Serine protease - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Serine Proteases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Serine protease specificity for peptide chromogenic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sensitivity and specificity of plasma serine protease chromogenic substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selection of new chromogenic substrates of serine proteinases using combinatorial chemistry methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benthamdirect.com [benthamdirect.com]
• 13. tandfonline.com [tandfonline.com]
• 14. ashpublications.org [ashpublications.org]
• 15. Synthesis and hydrolysis by arginyl-hydrolases of p-nitroanilide chromogenic substrates containing polyethylene glycol and D-gluconyl moieties - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Application Note: Pre-Steady State Kinetics &amp; Active Site Titration using (2,6-Dinitrophenyl) Acetate

Introduction & Strategic Rationale

In the kinetic characterization of serine hydrolases (proteases, esterases, lipases), determining the precise concentration of active enzyme sites is a prerequisite for calculating turnover numbers (

) and true catalytic efficiency. Standard protein assays (Bradford, BCA) measure total protein mass, not functional activity, often leading to significant errors in kinetic constants if the enzyme preparation is partially unfolded or inhibited.

(2,6-Dinitrophenyl) acetate (2,6-DNPA) is the "gold standard" chromogenic titrant for this purpose, offering a distinct mechanistic advantage over the more common p-nitrophenyl acetate (pNPA).

The "Low pKa" Advantage

The leaving group of 2,6-DNPA is 2,6-dinitrophenol , which has a pKa of approximately 3.7 . In contrast, the leaving group of pNPA (p-nitrophenol) has a pKa of 7.1 .

• Consequence: At acidic or slightly acidic pH (pH 5.0–6.0), p-nitrophenol is largely protonated (colorless), making detection insensitive.

• 2,6-DNPA Benefit: 2,6-dinitrophenol remains fully ionized (bright yellow) at pH > 4.0. This allows researchers to perform active site titrations at lower pH values where:

  • The enzyme is often more stable.

  • The deacylation rate (

    ) is significantly slower, enhancing the amplitude of the "burst" phase and improving titration accuracy.

Mechanistic Theory: The "Burst" Phase

The reaction follows the classic acyl-enzyme intermediate pathway observed in serine proteases (e.g., Chymotrypsin, Subtilisin).

Reaction Scheme

The enzyme (

) attacks the substrate ( ), rapidly releasing the colored product ( , 2,6-dinitrophenol) and forming a covalent acyl-enzyme intermediate ( ). This intermediate is then hydrolyzed by water to regenerate the free enzyme and release acetate ( ).[1]

DOT Visualization: Reaction Pathway

Caption: The biphasic mechanism of serine hydrolases. The rapid accumulation of P1 (the "Burst") corresponds to the concentration of active sites, while the slower steady state is governed by k3.

The Burst Equation

When

, the release of the chromophore ( ) over time follows the equation:

Where:

• = Amplitude of the burst (corresponds to ).
• = Observed first-order rate constant of the burst ( ).
• = Steady-state velocity.

Experimental Protocol

Reagent Preparation

Critical Note: 2,6-DNPA is highly labile. Spontaneous hydrolysis is significant. Prepare solutions immediately before use.

Reagent	Concentration	Preparation Notes
Stock Substrate	100 mM 2,6-DNPA	Dissolve in 100% Acetonitrile (MeCN) or DMSO. Store at -20°C. Stable for ~1 week.
Working Substrate	0.5 – 5.0 mM	Dilute Stock into reaction buffer immediately before loading.
Reaction Buffer	50 mM Acetate or Phosphate	pH 5.0 – 6.0 . Lower pH slows deacylation ( ), sharpening the burst.
Enzyme Stock	~10 – 100 µM	Must be high concentration to observe the burst. Dialyze to remove nucleophilic buffers (Tris).

Workflow: Stopped-Flow Kinetics

While manual mixing can be used if the enzyme is slow (low pH, low T), a Stopped-Flow Spectrophotometer (e.g., Applied Photophysics SX20, Bio-Logic SFM) is recommended for accurate capture of the millisecond-scale burst.

Step 1: Determination of Extinction Coefficient ( )

Do not rely on literature values alone, as

varies with buffer and pH.

• Prepare a stock of 2,6-dinitrophenol (the product).

• Dilute into your specific Reaction Buffer (pH 5.0–6.0).

• Measure Absorbance at 368 nm (or 400 nm).

• Construct a standard curve to calculate

  (typically ).

Step 2: Spontaneous Hydrolysis Correction (The "Blank")

• Syringe A: Reaction Buffer.

• Syringe B: Substrate (e.g., 200 µM 2,6-DNPA).

• Action: Shoot. Record trace for 60 seconds.

• Result: Linear increase in absorbance. Calculate slope (

  ). This must be subtracted from enzyme runs.

Step 3: Active Site Titration

• Syringe A: Enzyme (e.g., 20 µM nominal).

• Syringe B: Substrate (200 µM, >10x excess over Enzyme).

• Detection: Absorbance at 368 nm.

• Timebase: Split timebase recommended.

  • Phase 1: 0–500 ms (Capture the Burst).

  • Phase 2: 0.5–10 s (Capture Steady State).

• Repeats: Average 5–7 shots to improve Signal-to-Noise.

DOT Visualization: Experimental Workflow

Caption: Step-by-step workflow for active site titration using stopped-flow spectrophotometry.

Data Analysis & Interpretation

Calculating Active Enzyme Concentration

The amplitude of the burst (

) represents the amount of product released during the initial acylation of the active sites.

Where:

• = Pathlength (usually 1 cm or 0.2 cm for stopped-flow).
• = Extinction coefficient determined in Step 1.

Example Data Table

Parameter	Value	Interpretation
Nominal	20.0 µM	Based on weight or A280.
Burst Amplitude ( )	0.250 AU	Extrapolated from the y-intercept of the steady-state line.
Pathlength ( )	1.0 cm	Standard cuvette equivalent.
Extinction Coeff ( )	16,500	Determined at pH 5.5, 368 nm.
Calculated	15.15 µM	.
Active Fraction	75.7%	The preparation is ~76% active.

Troubleshooting & Validation

Issue 1: High Background Rate

Cause: 2,6-DNPA is unstable in alkaline buffers. Solution: Ensure pH < 7.0. If high pH is required for enzyme activity, use a stopped-flow with a very short dead-time and subtract the blank rigorously.

Issue 2: No Burst Observed

Cause A: The reaction is too fast (

is too high). The burst happens within the instrument dead-time.

• Fix: Lower the temperature (e.g., to 4°C) or lower the pH to slow the acylation. Cause B: The enzyme is inactive.

• Fix: Run a standard steady-state assay with a different substrate to confirm catalytic competence.

Issue 3: "Lag" instead of Burst

Cause: Substrate inhibition or Hysteretic behavior. Solution: Check linearity of the steady state. Ensure

but not so high that it induces substrate inhibition.

References

• Bender, M. L., et al. (1966).

  -Chymotrypsin, Trypsin, Papain, Elastase, and Subtilisin." Journal of the American Chemical Society. Link
• Fersht, A. (1985). Enzyme Structure and Mechanism. W.H. Freeman & Co.

• Schonbaum, G. R., Zerner, B., & Bender, M. L. (1961).

  -Chymotrypsin Solution." Journal of Biological Chemistry. Link
• Whitaker, J. R. (1972). Principles of Enzymology for the Food Sciences. (Detailed discussion on 2,6-dinitrophenol properties).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Application Note: High-Resolution Lysine Reactivity Profiling Using Dinitrophenyl (DNP) Ester ABPP Reporters

Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Application: Activity-Based Protein Profiling (ABPP), Covalent Ligand Discovery, and Proteome-Wide Target Engagement

Scientific Rationale & Mechanistic Insights

Historically, Activity-Based Protein Profiling (ABPP) has heavily relied on cysteine-directed electrophiles (e.g., iodoacetamides or acrylamides) due to the high intrinsic nucleophilicity of the thiolate anion. However, targeting lysine residues expands the druggable proteome significantly, as lysines are frequently enriched in protein functional sites, allosteric pockets, and protein-protein interaction (PPI) interfaces[1],[2].

The Chemistry of DNP Esters: To globally profile lysine reactivity, probes must feature an electrophile that selectively reacts with unprotonated

-amino groups. Activated esters, specifically 2,4-dinitrophenyl (DNP) esters , have emerged as premier reporters for this task[3].

• Causality of Electrophile Choice: The highly electron-withdrawing nature of the two nitro groups on the DNP leaving group generates a "hard" electrophilic carbonyl center. According to Hard-Soft Acid-Base (HSAB) theory, this hard electrophile reacts preferentially with "hard" nucleophiles (like primary amines) over "soft" nucleophiles (like cysteine thiols)[4].

• Reactivity vs. Stability: DNP esters exhibit faster solvolysis rates and greater overall proteomic reactivity compared to pentafluorophenyl (PFP) esters[3]. Despite this high reactivity, individual lysines display markedly distinct structure-activity relationships (SARs) toward DNP esters, allowing them to capture unique hyper-reactive residues—such as K35 in the hormone-binding protein transthyretin (TTR)—that might be missed by other probe classes[3],[5].

Quantitative Comparison of Activated Ester Probes

To select the optimal probe for lysine ABPP, researchers must balance aqueous stability with electrophilic reactivity. The table below summarizes the causality behind selecting DNP esters over alternative activated esters.

Activated Ester Type	Electrophilic Character	Relative Solvolysis Rate	Primary Target Residue	Mechanistic Advantage / Application
DNP Ester	Hard, Highly Reactive	Fast	Lysine ( -amine)	Exhibits highest overall reactivity; reveals unique SAR profiles for hyper-reactive lysines[3],[4].
PFP Ester	Hard, Moderately Reactive	Moderate	Lysine ( -amine)	Slower solvolysis provides longer aqueous half-life; distinct SAR from DNP[3],[5].
STP Ester	Hard, Moderately Reactive	Moderate	Lysine ( -amine)	Sulfotetrafluorophenyl (STP) offers superior aqueous solubility compared to standard NHS esters[3].
NHS Ester	Hard, Highly Reactive	Fast	Lysine ( -amine)	Traditional labeling reagent; broad reactivity but highly susceptible to rapid hydrolysis[3].

Experimental Workflow: isoTOP-ABPP

The standard methodology for utilizing DNP ester reporters is isotopic Tandem Orthogonal Proteolysis-ABPP (isoTOP-ABPP) [1]. This workflow utilizes DNP-alkyne probes followed by Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to append isotopically distinct, TEV-cleavable biotin tags.

Fig 1: Schematic workflow of isoTOP-ABPP using DNP-alkyne probes for lysine reactivity profiling.

Self-Validating Protocol: Competitive isoTOP-ABPP

This protocol is engineered as a self-validating system . By utilizing a competitive format (Fragment vs. Vehicle) and mixing Heavy/Light isotopically labeled samples prior to enrichment, any downstream sample loss applies equally to both populations. The final MS1 intensity ratio (

-value) serves as an internally controlled metric of target engagement[1].

Phase 1: Proteome Preparation & Probe Labeling

Causality Check: Lysates must be prepared in amine-free buffers (e.g., PBS or HEPES). The presence of Tris or Glycine will act as competing nucleophiles, rapidly solvolyzing the DNP ester and quenching proteomic labeling.

• Harvest cells and lyse via probe sonication in cold PBS (pH 7.4) containing protease inhibitors (amine-free).

• Clear the lysate by centrifugation (100,000 × g, 45 min, 4 °C) to isolate the soluble proteome. Adjust protein concentration to 2.0 mg/mL.

• Competition Setup (Self-Validation):

  • Sample A (Light): Treat with 50 µM competitor fragment (or small molecule drug) for 1 hour at 37 °C.

  • Sample B (Heavy): Treat with DMSO vehicle for 1 hour at 37 °C.

• Labeling: Add the DNP-alkyne reporter probe (e.g., 100 µM final concentration) to both samples. Incubate for 1 hour at room temperature. The DNP ester will selectively acylate unliganded, reactive lysines[3],[5].

Phase 2: CuAAC "Click" Conjugation

Causality Check: The addition of THPTA ligand is critical; it stabilizes the Cu(I) oxidation state and prevents reactive oxygen species (ROS)-mediated degradation of the proteome during the click reaction.

• To Sample A, add the Light TEV-cleavable biotin-azide tag (100 µM).

• To Sample B, add the Heavy TEV-cleavable biotin-azide tag (100 µM)[1].

• Initiate CuAAC by adding a pre-mixed solution of TCEP (1 mM), THPTA (34 µM), and CuSO

  (1 mM). Vortex gently and incubate for 1 hour at room temperature.

Phase 3: Isotopic Pooling & Enrichment

• Pooling: Combine Sample A and Sample B in a 1:1 volumetric ratio. Why? Early pooling ensures that all subsequent enrichment and digestion steps introduce zero technical variance between the control and treated groups.

• Precipitate the proteome using cold methanol/chloroform to remove unreacted probes and click reagents.

• Resuspend the protein pellet in 1.2% SDS/PBS with sonication, then dilute to 0.2% SDS with PBS.

• Incubate with streptavidin-agarose beads for 2 hours at room temperature to enrich the biotinylated (probe-labeled) proteins[1]. Wash stringently (0.2% SDS, PBS, and LC-MS grade

  ) to remove non-specific binders.

Phase 4: Proteolysis & LC-MS/MS Analysis

• Perform on-bead digestion using sequencing-grade Trypsin (overnight at 37 °C) to generate tryptic peptides. Wash beads to remove unlabelled peptides.

• Release the probe-modified peptides by incubating the beads with TEV protease (which cleaves the specific recognition sequence in the biotin tag)[1].

• Analyze the eluate via high-resolution LC-MS/MS (e.g., Orbitrap platform) operating in data-dependent acquisition mode[5].

Phase 5: Data Interpretation

The system validates hits through the calculated

-value (Ratio of Heavy MS1 intensity / Light MS1 intensity):

• : The lysine was labeled equally in both samples; the competitor fragment did not bind this site.
• : The lysine labeling was heavily suppressed in the Light sample, confirming that the competitor fragment successfully and specifically engaged this hyper-reactive lysine pocket[5],[6].

References

1. 2. 3. 4.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Global profiling of lysine reactivity and ligandability in the human proteome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Global profiling of lysine reactivity and ligandability in the human proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 5. US20210255193A1 - Lysine reactive probes and uses thereof - Google Patents [patents.google.com]
• 6. WO2018237334A1 - LYSINE-REACTIVE PROBES AND USES THEREOF - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Spontaneous Hydrolysis of (2,6-Dinitrophenyl) Acetate

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for (2,6-Dinitrophenyl) acetate. This document provides in-depth guidance for researchers, scientists, and drug development professionals to understand and mitigate the spontaneous hydrolysis of this activated ester. Our goal is to empower you with the scientific principles and practical troubleshooting strategies needed to ensure the accuracy and reproducibility of your experiments.

Section 1: Frequently Asked Questions - The Chemistry of Instability

This section addresses the fundamental chemical properties of (2,6-Dinitrophenyl) acetate that are crucial for understanding its handling and behavior in aqueous solutions.

Q1: Why is (2,6-Dinitrophenyl) acetate so susceptible to spontaneous hydrolysis?

The high reactivity of (2,6-Dinitrophenyl) acetate stems from its chemical structure. The two nitro groups (NO₂) on the phenyl ring are powerful electron-withdrawing groups. This effect pulls electron density away from the ester's carbonyl carbon, making it highly electrophilic and, therefore, a prime target for nucleophilic attack by water or hydroxide ions. This "activation" is beneficial for many enzymatic assays, as it facilitates the reaction of interest, but it is also the root cause of its instability in aqueous media.

Q2: What is the chemical mechanism of hydrolysis for (2,6-Dinitrophenyl) acetate?

Hydrolysis is the process where a water molecule cleaves the ester bond, resulting in the formation of acetic acid and 2,6-dinitrophenol. In aqueous solutions, this reaction can proceed via two primary pathways: a "neutral" pathway involving direct attack by a water molecule and a "base-catalyzed" pathway involving attack by a hydroxide ion (OH⁻).[1][2] The base-catalyzed pathway is significantly faster and often the primary source of experimental background noise.[3]

The diagram below illustrates these two nucleophilic attack mechanisms.

Caption: Hydrolysis pathways for (2,6-Dinitrophenyl) acetate.

Q3: How significantly does pH impact the rate of hydrolysis?

The effect of pH is dramatic. The rate of hydrolysis is directly influenced by the concentration of hydroxide ions (OH⁻).[4][5] As the pH increases, the concentration of OH⁻ increases logarithmically, leading to a substantial acceleration of the base-catalyzed hydrolysis pathway.[3] Even a change of one pH unit can alter the hydrolysis rate by a factor of ten.[4] For this reason, maintaining a slightly acidic to neutral pH is the most critical factor in minimizing spontaneous hydrolysis during experiments.

pH Level	Predominant Hydrolysis Pathway	Relative Rate of Hydrolysis	Experimental Implication
< 6.0	Neutral (Water-mediated)	Low	Optimal Range: Minimal background hydrolysis.
7.0 - 8.0	Mixed (Neutral & Base-catalyzed)	Moderate to High	Caution Zone: Background signal becomes significant.
> 8.5	Base-catalyzed (Hydroxide-mediated)	Very High	Problematic Range: Rapid substrate degradation, high background.[3]

Section 2: Best Practices for Reagent Preparation and Storage

Proper handling from the moment you receive the compound is essential for experimental success. Follow these guidelines to preserve the integrity of your (2,6-Dinitrophenyl) acetate.

Q4: What is the correct procedure for preparing a stock solution of (2,6-Dinitrophenyl) acetate?

The key is to avoid water. Since hydrolysis requires water, the stock solution must be prepared in a dry, aprotic organic solvent.

Protocol: Preparation of (2,6-Dinitrophenyl) Acetate Stock Solution

• Solvent Selection: Choose a high-purity, anhydrous (dry) solvent. Acetonitrile is a common and effective choice.[6] Dimethyl sulfoxide (DMSO) is also used, but ensure it is of an anhydrous grade.

• Environment: Whenever possible, handle the solid compound and solvent in an environment with low humidity, such as under a stream of nitrogen or in a glove box.

• Preparation:

  • Allow the vial of solid (2,6-Dinitrophenyl) acetate to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Weigh the desired amount of the solid quickly and accurately.

  • Dissolve the solid in the appropriate volume of the chosen anhydrous solvent to achieve the target concentration (e.g., 10-100 mM).

• Mixing: Ensure the compound is fully dissolved by vortexing or brief sonication.

• Storage: Immediately store the solution according to the conditions outlined in the table below.

Q5: What are the optimal conditions for storing the stock solution?

Proper storage is non-negotiable to prevent degradation over time.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Slows down any potential degradation reactions.[4]
Solvent	Anhydrous Acetonitrile or DMSO	Prevents contact with water, the reactant for hydrolysis.[6]
Container	Amber glass vial with a tight-fitting, solvent-resistant cap	Protects from light, which can cause photodegradation, and prevents solvent evaporation and moisture ingress.[7]
Handling	Aliquot into smaller, single-use volumes	Avoids repeated freeze-thaw cycles and minimizes contamination risk with atmospheric moisture each time the main stock is opened.[8]

Section 3: Troubleshooting Guide - High Background Signal in Your Assay

Primary Symptom: Your assay's negative controls (wells containing all components except the enzyme or catalyst of interest) show a significant and increasing signal over time. This indicates that (2,6-Dinitrophenyl) acetate is breaking down spontaneously.

This workflow provides a systematic approach to identifying and resolving the root cause of the issue.

Caption: Troubleshooting workflow for high background hydrolysis.

Q6: Is my buffer's pH too high?

This is the most common cause. Verify the pH of your final assay buffer. If it is above 7.0, you will likely see significant spontaneous hydrolysis. For many applications, lowering the pH to a range of 6.0-6.5 provides the best balance between enzymatic activity and substrate stability.

Q7: Was my working solution prepared and used correctly?

The aqueous working solution of (2,6-Dinitrophenyl) acetate is unstable and has a very short half-life. It cannot be prepared in advance and stored.

Protocol: Self-Validating Assay Preparation

• Prepare Master Mix: Prepare a master mix of all assay components (buffer, enzyme, etc.) EXCEPT for the (2,6-Dinitrophenyl) acetate. Distribute this mix into your microplate wells.

• Dilute Substrate: Just moments before starting the assay, take your aliquot of stock solution from the freezer, thaw it, and dilute it to the final working concentration in the assay buffer. This is your "initiation solution."

• Initiate Reaction: Add the freshly prepared initiation solution to the wells to start the reaction. This minimizes the time the substrate spends in the aqueous environment before the measurement begins.

• Validation Control: To confirm that hydrolysis is the issue, run a parallel control plate or set of wells containing only the buffer and the initiation solution. Measure the signal kinetically. A steady increase in signal over time is definitive proof of spontaneous hydrolysis under your assay conditions.

Q8: Could my buffer components be accelerating hydrolysis?

Yes. Certain buffer species can act as nucleophiles and directly catalyze the hydrolysis of the ester. Buffers with primary amine groups, such as Tris, can be particularly problematic.

• Recommended Buffers: Phosphate, MES, HEPES. These are generally less nucleophilic and are preferred for assays with activated esters.

• Buffers to Use with Caution: Tris, Glycine. If your system requires these buffers, you must run rigorous controls to quantify the rate of buffer-catalyzed hydrolysis.

References

• Buckingham, D. A., & Clark, C. R. (1982). Metal-Hydroxide Promoted Hydrolysis of Activated Esters.
• Buckingham, D. A., & Clark, C. R. (1982). Metal-hydroxide promoted hydrolysis of activated esters. Hydrolysis of 2,4-dinitrophenyl acetate and 4-nitrophenyl acetate.
• Unknown. (n.d.). HYDROLYSIS. University of California, Davis.
• Unknown. (n.d.). Example Problems in Hydrolysis. Syracuse University.
• LGC Standards. (n.d.). 2,6-Dinitrophenol Solution (Solvent: Acetonitrile). lgcstandards.com.
• El Seoud, O. A., et al. (2015). An Undergraduate Project “For all Seasons”: The pH-Independent Hydrolysis of bis(2,4-dinitrophenyl) Carbonate in Aqueous Solvents. Scientific & Academic Publishing.
• Unknown. (n.d.). "Drug Stability and factors that affect on the drug stability" Review BY.
• Um, I. H., & Kim, S. (2021). Effect of Medium on Reactivity for Alkaline Hydrolysis of p-Nitrophenyl Acetate and S-p-Nitrophenyl Thioacetate in DMSO-H2O Mixtures of Varying Compositions: Ground State and Transition State Contributions. Canadian Journal of Chemistry.
• Unknown. (n.d.). Factors Affecting Drug Stability. Scribd.
• D'Auria, M. (2023).
• Unknown. (n.d.). Factors Affecting Stability. Gyan Sanchay.
• BellBrook Labs. (2025). Common Challenges in Biochemical Assays and How to Overcome Them. BellBrook Labs.

Sources

• 1. researchgate.net [researchgate.net]
• 2. web.viu.ca [web.viu.ca]
• 3. web.viu.ca [web.viu.ca]
• 4. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 5. scribd.com [scribd.com]
• 6. hpc-standards.com [hpc-standards.com]
• 7. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 8. bellbrooklabs.com [bellbrooklabs.com]

Technical Support Center: Troubleshooting High Background Absorbance in 2,6-DNP Acetate Assays

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering high background absorbance in 2,6-dinitrophenyl (DNP) acetate assays. The following question-and-answer format addresses common issues, explains the underlying scientific principles, and offers validated protocols to ensure data integrity.

Introduction to the 2,6-DNP Acetate Assay

The 2,6-DNP acetate assay is a colorimetric method used to measure the activity of esterase enzymes. The principle relies on the enzymatic hydrolysis of the colorless substrate, 2,6-dinitrophenyl acetate, into acetic acid and the yellow-colored product, 2,6-dinitrophenol (2,6-DNP). The rate of formation of 2,6-DNP, which can be quantified by measuring the increase in absorbance at or near 400 nm, is directly proportional to the esterase activity in the sample.[1]

However, high background absorbance in control or "blank" wells can mask the true enzymatic signal, leading to inaccurate and unreliable results.[2] This guide will systematically address the most frequent causes of this issue.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My blank wells (no enzyme) show high and drifting absorbance. What is the primary cause?

A1: The most common culprit is the spontaneous, non-enzymatic hydrolysis of the 2,6-DNP acetate substrate.

• Causality Explained: 2,6-DNP acetate is an activated ester. The dinitrophenyl group is strongly electron-withdrawing, making the ester bond susceptible to nucleophilic attack by water or hydroxide ions (OH⁻), a process known as hydrolysis.[3] This reaction, which also produces the colored 2,6-DNP product, can occur even without an enzyme, particularly under suboptimal conditions.[3][4] If the rate of this spontaneous hydrolysis is high, it will create a strong background signal that can be mistaken for or overwhelm the enzymatic activity.

• Immediate Verification: To confirm this, prepare a "substrate blank" containing all assay components (buffer, 2,6-DNP acetate) except the enzyme. Monitor its absorbance over the same time course as your experimental samples. A steady increase in absorbance confirms spontaneous hydrolysis.[5]

Q2: How can I minimize the spontaneous hydrolysis of 2,6-DNP acetate?

A2: Optimizing buffer pH, controlling temperature, and ensuring reagent freshness are critical.

• 1. Buffer pH Optimization (Primary Solution):

  • Expertise & Experience: Ester hydrolysis is significantly accelerated by hydroxide ions (base-catalyzed hydrolysis).[6] Therefore, a high pH is a major driver of background signal. While many esterases function optimally at neutral to slightly alkaline pH (7.0-8.0), this range can also promote spontaneous hydrolysis.[7][8] It is crucial to find a balance where enzyme activity is sufficient, but background is low.

  • Troubleshooting Protocol:

    • Perform the assay in a range of buffer pH values (e.g., 6.0, 6.5, 7.0, 7.5).[9]

    • For each pH, run a "substrate blank" (no enzyme) and a sample with your enzyme.

    • Plot the enzymatic rate (Sample Absorbance - Blank Absorbance) and the blank rate versus pH.

    • Select the pH that provides the best signal-to-noise ratio (highest enzymatic rate relative to the blank rate). Many plant and microbial esterases show good activity at a slightly acidic to neutral pH of 6.5-7.0, which can significantly lower the background.[10]

• 2. Temperature Control:

  • Expertise & Experience: Chemical reaction rates, including spontaneous hydrolysis, increase with temperature. Running the assay at a controlled, and if possible, lower temperature (e.g., 25°C or 30°C instead of 37°C) can reduce the background rate without proportionally decreasing the enzymatic rate for many enzymes.

  • Actionable Step: Ensure your microplate reader or spectrophotometer has stable temperature control. If high background persists, evaluate lowering the assay temperature.

• 3. Reagent Preparation and Storage:

  • Expertise & Experience: 2,6-DNP acetate can degrade over time, especially when in solution. Stock solutions should be prepared in an anhydrous solvent like DMSO and stored desiccated at -20°C.

  • Trustworthiness Protocol: Always prepare the final aqueous working solution of 2,6-DNP acetate fresh on the day of the experiment.[11] Do not use working solutions that have been stored for extended periods.

Q3: My background is still high even after optimizing pH. Could my test compounds or sample matrix be interfering?

A3: Yes. Interference from the sample itself is a significant potential issue in spectrophotometric assays. [12]

• Causality Explained: There are several mechanisms of interference:

  • Intrinsic Color/Turbidity: The test compound or components in a biological sample (e.g., cell lysates, serum) may absorb light at the detection wavelength (around 400 nm).[2][13] Lipids or precipitated proteins can cause light scattering, which also increases absorbance readings.[13]

  • Chemical Reactivity: The compound might directly react with the 2,6-DNP acetate substrate or promote its hydrolysis.

  • Photodegradation: Some compounds are light-sensitive and can degrade into colored products upon exposure to the spectrophotometer's light source.[14]

• Self-Validating Protocol: To identify the source of interference, a specific set of controls is required.

Control Well	Components	Purpose
Full Blank	Buffer Only	Sets the zero point; checks for buffer contamination.
Substrate Blank	Buffer + Substrate	Measures spontaneous substrate hydrolysis.[5]
Enzyme Blank	Buffer + Enzyme	Checks for intrinsic color or turbidity from the enzyme prep.
Sample Blank	Buffer + Test Compound/Sample	Checks for intrinsic color or turbidity of the test sample.[2]
Sample + Substrate Blank	Buffer + Substrate + Test Compound	Checks if the test sample directly reacts with or degrades the substrate.

• Data Analysis: The true enzymatic activity should be calculated as: Corrected Rate = (Enzyme + Substrate + Sample) - (Sample + Substrate Blank) - (Enzyme Blank)

Q4: The absorbance readings are erratic or fluctuating across the plate. What instrumental or setup factors could be at play?

A4: Inconsistent readings often point to issues with the microplate, pipetting, or the reader itself.

• Expertise & Experience:

  • Meniscus Effect: The curvature of the liquid (meniscus) in the well alters the light path length, which directly affects absorbance according to the Beer-Lambert law.[15] This can be a major source of variability.

  • Bubbles and Precipitation: Air bubbles scatter light, causing artificially high readings.[16] Precipitated compounds or buffer salts will do the same.

  • Instrument Contamination: Contamination or scratches on the optical surfaces of the plate reader or the microplate can obstruct the light path.[17]

• Troubleshooting Checklist:

  • Pipetting: Ensure all wells have the same final volume. Use a multi-channel pipette for adding reagents to minimize timing differences in kinetic assays.[18]

  • Mixing: Mix the plate gently after adding reagents to ensure homogeneity, but avoid vigorous shaking which can introduce bubbles.

  • Plate Inspection: Visually inspect the plate for bubbles before reading. If present, they can often be dislodged by gently tapping the plate.

  • Reader Settings: If available on your instrument, use pathlength correction features. Increasing the number of flashes per read can also help average out minor fluctuations and reduce variability.[15]

Visual Troubleshooting Guide

The following workflow provides a logical sequence for diagnosing the root cause of high background absorbance.

Caption: A logical workflow for diagnosing high background.

Chemical Reaction Pathway

This diagram illustrates the enzymatic and non-enzymatic (spontaneous) hydrolysis of 2,6-DNP acetate.

Caption: Competing pathways for 2,6-DNP formation.

References

• Production, optimization and characterization of esterase isolated from a new endophytic ... - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Common ELISA Problems and Solutions - MyAssays. (n.d.). MyAssays. Retrieved March 7, 2026, from [Link]

• What are the Key Challenges in Spectrophotometric Analysis? - Drawell. (2024, May 10). Drawell. Retrieved March 7, 2026, from [Link]

• Accurately determining esterase activity via the isosbestic point of p-nitrophenol. (2016, October 10). BioResources. Retrieved March 7, 2026, from [Link]

• Purification, Isolation, and Characterization of Esterase from Rhodococcus sp. LKE-021. (2020, June 25). Bioscience Biotechnology Research Communications. Retrieved March 7, 2026, from [Link]

• Optimum and range of pH of the esterase activity detected in CC, LP and... - ResearchGate. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Assay Interference: A Brief Review and Helpful Hints - Sun Diagnostics. (n.d.). Sun Diagnostics. Retrieved March 7, 2026, from [Link]

• Why blank value is higher than sample value in ELISA test? and Is there any way to avoid negative values after substract sample value from blank? | ResearchGate. (2016, May 27). ResearchGate. Retrieved March 7, 2026, from [Link]

• Effect of pH on esterase activity. | Download Scientific Diagram - ResearchGate. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• In an enzymatic assay, why are we keeping a substrate and an enzyme blank? - Quora. (2020, January 31). Quora. Retrieved March 7, 2026, from [Link]

• Evaluation of 2,6-dichlorophenolindophenol acetate as a substrate for acetylcholinesterase activity assay - PubMed. (2015). PubMed. Retrieved March 7, 2026, from [Link]

• Metal-hydroxide promoted hydrolysis of activated esters. Hydrolysis of 2,4-dinitrophenyl acetate and 4-nitrophenyl acetate - ResearchGate. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Relative rates of spontaneous hydrolysis of dinitrophenyl glycosides.... - ResearchGate. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• The Ultimate Guide to Troubleshooting Microplate Assays - Bitesize Bio. (2024, October 2). Bitesize Bio. Retrieved March 7, 2026, from [Link]

• STATISTICAL ANALYSIS OF SPECTROPHOTOMETRIC ASSAYS IN THE PRESENCE OF INTERFERENCE - New Prairie Press. (n.d.). New Prairie Press. Retrieved March 7, 2026, from [Link]

• Acetate - BioAssay Systems. (n.d.). BioAssay Systems. Retrieved March 7, 2026, from [Link]

• Spectrophotometer Measurement Errors - AELAB | Laboratory Equipment and Scientific Instrument Supplier. (2025, February 5). AELAB. Retrieved March 7, 2026, from [Link]

• Synthesis of 4-amino-2,6-dinitrophenol (isopicramic acid) and p-DDNP from acetaminophen - Sciencemadness. (n.d.). Sciencemadness. Retrieved March 7, 2026, from [Link]

• Analytical errors, End point assays, Blank, Standard - NJLM. (n.d.). National Journal of Laboratory Medicine. Retrieved March 7, 2026, from [Link]

• How do I reduce high background in my FISH assay? - OGT. (n.d.). Oxford Gene Technology. Retrieved March 7, 2026, from [Link]

• Effect of Medium on Reactivity for Alkaline Hydrolysis of p - Canadian Journal of Chemistry. (2021, January 18). Canadian Science Publishing. Retrieved March 7, 2026, from [Link]

• How can I troubleshoot with high absorbance at 230 nm (260:230 is 1:2) for a DNA extract? (2014, October 23). ResearchGate. Retrieved March 7, 2026, from [Link]

• Measuring the formation of DNP using an Agilent Cary 60 UV-Vis spectrophotometer and SFA 20 stopped- flow accessory - Merel. (2012, May 1). Agilent Technologies. Retrieved March 7, 2026, from [Link]

• Efficient Detection of 2,6-Dinitrophenol with Silver Nanoparticle-Decorated Chitosan/SrSnO 3 Nanocomposites by Differential Pulse Voltammetry - MDPI. (2022, November 6). MDPI. Retrieved March 7, 2026, from [Link]

• An Undergraduate Project “For all Seasons”: The pH-Independent Hydrolysis of bis(2,4-dinitrophenyl) Carbonate in Aqueous Solvents - Scientific & Academic Publishing. (n.d.). Scientific & Academic Publishing. Retrieved March 7, 2026, from [Link]

Sources

• 1. One moment, please... [merel.si]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. quora.com [quora.com]
• 6. An Undergraduate Project “For all Seasons”: The pH-Independent Hydrolysis of bis(2,4-dinitrophenyl) Carbonate in Aqueous Solvents [article.sapub.org]
• 7. researchgate.net [researchgate.net]
• 8. Production, optimization and characterization of esterase isolated from a new endophytic Trichoderma afroharzianum strain AUMC 16,433 and its applications in dye decolorization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 11. How do I reduce high background in my FISH assay? [ogt.com]
• 12. newprairiepress.org [newprairiepress.org]
• 13. sundiagnostics.us [sundiagnostics.us]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. bitesizebio.com [bitesizebio.com]
• 16. thermofisher.com [thermofisher.com]
• 17. aelabgroup.com [aelabgroup.com]
• 18. bioassaysys.com [bioassaysys.com]

Technical Support Center: (2,6-Dinitrophenyl) Acetate Stability

Welcome to the dedicated support center for ensuring the stability of (2,6-Dinitrophenyl) acetate in your experimental workflows. This guide provides in-depth answers to frequently asked questions and troubleshooting advice to help you maintain the integrity of your compound.

Frequently Asked Questions (FAQs)

Question 1: What is the primary factor affecting the stability of (2,6-Dinitrophenyl) acetate in solution?

The primary factor dictating the stability of (2,6-Dinitrophenyl) acetate in aqueous solutions is its susceptibility to hydrolysis. The ester linkage in this molecule is particularly labile due to the presence of the two nitro groups on the phenyl ring. These nitro groups are strongly electron-withdrawing, which makes the carbonyl carbon of the ester group highly electrophilic and thus more prone to nucleophilic attack by water or other nucleophiles present in the solution. This inherent reactivity means that the choice of pH and the composition of the buffer system are critical for minimizing degradation.

Question 2: What is the optimal pH range for maximizing the stability of (2,6-Dinitrophenyl) acetate?

Question3: How do different buffer systems affect the stability of (2,6-Dinitrophenyl) acetate at the same pH?

Even at the same pH, the choice of buffer can significantly impact the stability of (2,6-Dinitrophenyl) acetate. This is due to a phenomenon known as general acid-base catalysis. The buffer species themselves can act as catalysts for the hydrolysis reaction. For instance, carboxylate buffers such as acetate can act as general bases, while the corresponding carboxylic acid can act as a general acid, both promoting the breakdown of the ester.

Studies on the hydrolysis of the analogous 2,4-dinitrophenyl acetate have demonstrated that the rate of hydrolysis is dependent on the buffer concentration and the nature of the buffer species. Buffers with nucleophilic functional groups, such as phosphate or carboxylate buffers, can directly attack the ester, leading to accelerated degradation. Therefore, it is crucial to select a buffer system with minimal catalytic activity.

Troubleshooting Guide

Problem: I am observing rapid degradation of my (2,6-Dinitrophenyl) acetate stock solution, even when stored at low temperatures.

Possible Cause 1: Inappropriate pH of the solution. If the compound is dissolved in a neutral or alkaline buffer (pH > 6), or even in unbuffered water which can have a pH close to 7, the rate of hydrolysis will be significant.

Solution: Prepare stock solutions in an acidic buffer within the recommended pH range of 3.0 to 5.0. Use a calibrated pH meter to ensure the accuracy of your buffer preparation.

Possible Cause 2: The chosen buffer system is catalytically active. Commonly used buffers like acetate or phosphate can accelerate the hydrolysis of (2,6-Dinitrophenyl) acetate through general acid-base catalysis.

Solution: Consider using a non-nucleophilic buffer system. Buffers such as MES (2-(N-morpholino)ethanesulfonic acid) or formate, with pKa values in the acidic range, are often better choices for minimizing buffer-catalyzed hydrolysis. It is also advisable to use the lowest buffer concentration that will effectively maintain the pH.

Problem: My experimental results are inconsistent, and I suspect my compound's concentration is not stable over the course of the experiment.

Possible Cause: pH shift during the experiment. The reaction you are studying might produce or consume protons, leading to a gradual change in the pH of the medium. If the pH drifts out of the optimal stability range, the degradation of (2,6-Dinitrophenyl) acetate will accelerate.

Solution: Ensure that your chosen buffer has sufficient buffering capacity to resist pH changes during your experiment. You may need to increase the buffer concentration, but be mindful of the potential for increased buffer catalysis. A good practice is to measure the pH of your reaction mixture both at the beginning and at the end of the experiment to check for any significant shifts.

Experimental Protocols

Protocol 1: Preparation of a Stability-Optimized Buffer for (2,6-Dinitrophenyl) Acetate

This protocol describes the preparation of a 0.1 M sodium acetate buffer at pH 4.5, a common choice for maintaining the stability of acid-labile esters.

Materials:

• Acetic acid (glacial)

• Sodium acetate trihydrate

• High-purity water (e.g., Milli-Q or equivalent)

• Calibrated pH meter

• Volumetric flasks and pipettes

Procedure:

• To prepare a 0.1 M sodium acetate buffer, you will need to mix solutions of 0.1 M acetic acid and 0.1 M sodium acetate.

• Prepare a 0.1 M acetic acid solution by diluting 5.72 mL of glacial acetic acid to 1 L with high-purity water.

• Prepare a 0.1 M sodium acetate solution by dissolving 13.61 g of sodium acetate trihydrate in 1 L of high-purity water.

• To obtain a pH 4.5 buffer, start with the 0.1 M acetic acid solution and add the 0.1 M sodium acetate solution while monitoring the pH with a calibrated pH meter until the desired pH of 4.5 is reached. Alternatively, you can use the Henderson-Hasselbalch equation to calculate the required volumes. For a pH 4.5 buffer, with the pKa of acetic acid being approximately 4.76, you will need a higher proportion of the acidic form.

• Filter the final buffer solution through a 0.22 µm filter to remove any particulate matter.

• Store the buffer at 4°C.

Data Presentation

Table 1: Recommended Buffer Systems for (2,6-Dinitrophenyl) Acetate Stability

Buffer System	pKa (at 25°C)	Recommended pH Range	Catalytic Activity
Formate	3.75	3.0 - 4.5	Low
Acetate	4.76	4.0 - 5.5	Moderate
Citrate	3.13, 4.76, 6.40	3.0 - 6.0	Moderate to High
MES	6.15	5.5 - 6.7	Low

Note: While MES has a higher pKa, it is a non-nucleophilic buffer and can be a good choice if a pH closer to 6 is required for the experiment, although stability will be reduced compared to the more acidic pH range.

Visualizations

Caption: Logical workflow for selecting the optimal pH for (2,6-Dinitrophenyl) acetate stability.

References

• Buffer-Catalyzed Hydrolysis of 2,4-Dinitrophenyl Acetate. J-Stage.[Link]

• General base catalysis in the hydrolysis of methyl 2,4-dinitrophenyl carbonate. ScienceDirect.[Link]

Technical Support Center: Troubleshooting (2,6-Dinitrophenyl) Acetate Assays

Welcome to the Advanced Assay Troubleshooting Guide. As a Senior Application Scientist, I frequently see kinetic assays fail not because of inactive enzymes, but because the physical chemistry of the substrate is misunderstood.

(2,6-Dinitrophenyl) acetate (2,6-DNPA) is an ultra-reactive ester utilized in enzyme kinetics for esterases, lipases, and mechanistic studies of serine proteases. However, working with 2,6-DNPA in aqueous buffers presents a dual challenge: profound aqueous insolubility coupled with rapid spontaneous hydrolysis . This guide provides field-proven, mechanistically grounded solutions to stabilize 2,6-DNPA and ensure reproducible, high-fidelity data.

Part 1: The Mechanistic Paradox

To troubleshoot 2,6-DNPA, you must understand its molecular behavior. The two nitro groups at the ortho positions (2 and 6) exert massive electron-withdrawing effects via inductive and resonance mechanisms. This creates two conflicting properties:

• Extreme Electrophilicity: The carbonyl carbon is highly susceptible to nucleophilic attack by hydroxide ions (OH⁻) via a base-catalyzed, acyl-oxygen fission, bimolecular (BAC2) mechanism[1].

• Superb Leaving Group: The resulting 2,6-dinitrophenoxide anion is highly stable, possessing a very low pKa of approximately 3.69[2]. This low pKa drives the hydrolysis reaction forward even at mildly acidic to neutral pH levels[3].

• Hydrophobicity: The bulky aromatic ring makes the intact ester highly hydrophobic, causing instant precipitation in purely aqueous environments.

Competing pathways: Spontaneous BAC2 hydrolysis vs. target enzymatic cleavage.

Part 2: Frequently Asked Questions (Troubleshooting)

Q1: My 2,6-DNPA solution turns bright yellow immediately upon addition to the assay buffer, even without enzyme. How do I stop this? A: The yellow color is the optical signature of the 2,6-dinitrophenoxide anion (absorbance max ~400 nm), indicating spontaneous base-catalyzed hydrolysis[4]. Because hydroxide ions are potent nucleophiles, the hydrolysis rate scales exponentially with pH. Causality & Fix: Lower your buffer pH to the minimum tolerated by your enzyme (ideally pH 6.0 - 6.5). Never pre-mix the substrate into the bulk buffer. Prepare your substrate stock in an anhydrous solvent and add it to the reaction last, strictly initiating the assay within seconds of addition.

Q2: The substrate precipitates and forms cloudy suspensions when added to the buffer. How do I improve solubility without accelerating hydrolysis? A: Adding standard co-solvents (like 10% ethanol) often fails because it increases the dielectric constant of the bulk solvent, which can inadvertently accelerate solvolysis. Causality & Fix: Use a non-ionic surfactant like Triton X-100 or Tween 20 (0.1% - 0.5% v/v). Surfactants form micelles that sequester the hydrophobic 2,6-DNPA into their lipophilic cores. This keeps the substrate in solution while physically shielding the ester bond from bulk aqueous hydroxide ions, significantly depressing the spontaneous hydrolysis rate. Esterases and lipases can easily access the substrate via interfacial activation.

Q3: Should I use DMSO or Acetonitrile to prepare my 2,6-DNPA stock solutions? A: Anhydrous Acetonitrile (MeCN) is strongly preferred. While DMSO is a universal solvent, it is highly hygroscopic. Over time, DMSO absorbs atmospheric moisture, which acts as a nucleophile and degrades the 2,6-DNPA stock during storage. Furthermore, DMSO can occasionally act as a mild nucleophile itself. Acetonitrile is less hygroscopic, non-nucleophilic, and well-tolerated by most enzymes at final assay concentrations of 1-5% v/v.

Part 3: Co-Solvent and Surfactant Optimization Matrix

To facilitate your experimental design, summarize your additive choices using the matrix below.

Additive	Solubilizing Power	Impact on Spontaneous Hydrolysis	Enzyme Compatibility	Recommendation
DMSO (1-5%)	High	Accelerates over time (hygroscopic)	Moderate (can inhibit)	Not Recommended for long-term stocks
Acetonitrile (1-5%)	High	Neutral (non-nucleophilic)	High	Preferred Stock Solvent
Ethanol (5-10%)	Moderate	Accelerates (solvolysis risk)	Moderate	Avoid for highly reactive esters
Triton X-100 (0.1%)	Very High (Micellar)	Decelerates (shields ester bond)	High (for lipases/esterases)	Preferred Aqueous Additive

Part 4: Self-Validating Experimental Protocol

A robust protocol must be a self-validating system. The following workflow incorporates a "System Suitability Test" (SST) to prove the background hydrolysis rate is acceptable before consuming expensive enzymes.

Optimized order of addition to minimize premature 2,6-DNPA hydrolysis.

Step-by-Step Methodology

Step 1: Reagent Preparation

• Formulate a 10 mM stock solution of 2,6-DNPA in 100% anhydrous Acetonitrile. Store in a desiccator at -20°C.

• Prepare the assay buffer: 50 mM Sodium Phosphate, pH 6.5, containing 0.1% (v/v) Triton X-100. Note: Ensure the pH is strictly ≤ 7.0 to prevent BAC2 hydrolysis.

Step 2: Microplate Setup & Equilibration

• Pipette 190 µL of the assay buffer into the wells of a clear, flat-bottom 96-well microplate.

• Add 5 µL of your enzyme solution to the "Test" wells. Add 5 µL of blank buffer to the "System Suitability" (Blank) wells.

• Equilibrate the plate to the desired reaction temperature (e.g., 25°C) for 5 minutes.

Step 3: Reaction Initiation & System Suitability Test (SST)

• Rapidly add 5 µL of the 10 mM 2,6-DNPA stock to all wells using a multichannel pipette (Final substrate concentration = 250 µM; Final MeCN = 2.5%).

• Immediately place the plate in the microplate reader and monitor absorbance at 400 nm continuously for 10 minutes.

• Validation Check: Calculate the slope (ΔA400/min) of the "System Suitability" (Blank) wells.

  • Pass: ΔA400/min < 0.005. The micellar shielding is working, and the substrate stock is intact.

  • Fail: ΔA400/min > 0.005. Do not proceed. Your buffer pH is too high, or your MeCN stock has absorbed water and degraded.

Step 4: Data Extraction

• Subtract the background spontaneous hydrolysis rate (Blank slope) from the enzymatic hydrolysis rate (Test slope) to obtain the true initial velocity (

  ) of the enzyme.

References

1.[1] Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC - EPA. Source: epa.gov. URL: 2.[2] 2,6-DINITROPHENOL | 573-56-8 - ChemicalBook. Source: chemicalbook.com. URL: 3.[4] Hydrolysis of a Carboxylic Acid Ester: Neutral and Base Enhanced Reaction of p-Nitrophenyl Acetate. Source: viu.ca. URL: 4.[3] THE MECHANISM OF CHYMOTRYPSIN-CATALYZED REACTIONS - PNAS. Source: pnas.org. URL:

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. 2,6-DINITROPHENOL | 573-56-8 [chemicalbook.com]
• 3. pnas.org [pnas.org]
• 4. web.viu.ca [web.viu.ca]

Technical Support Center: Purification of (2,6-Dinitrophenyl) Acetate

Current Status: Operational Topic: Troubleshooting Impurity Removal (Unreacted Phenols) Ticket ID: CHEM-SUP-26DNP Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Synthesizing (2,6-dinitrophenyl) acetate presents a classic "Stability Paradox." You are generating an activated ester —a compound designed to be reactive—while trying to remove a highly acidic impurity (2,6-dinitrophenol) that requires basic conditions to solubilize.

Standard organic workups (e.g., 1M NaOH washes) often fail here because the conditions required to remove the phenol simultaneously destroy your product via hydrolysis. This guide provides a chemically grounded protocol to navigate this instability.

Module 1: The Chemical Logic (Why Standard Washes Fail)

To troubleshoot effectively, you must understand the competition between Acidity and Electrophilicity .

The Acidity Trap

Unlike typical phenols (pKa ~10), 2,6-dinitrophenol (2,6-DNP) is significantly more acidic due to the electron-withdrawing nitro groups ortho to the hydroxyl group.

• pKa of Phenol: ~10.0

• pKa of 2,6-Dinitrophenol: ~3.7 [1, 2]

The Implication: 2,6-DNP does not require strong base to deprotonate; it dissociates readily. However, it is lipophilic enough to "stick" to your product in organic solvents.

The Hydrolysis Risk

(2,6-Dinitrophenyl) acetate is an activated ester . The same nitro groups that make the phenol acidic also make the carbonyl carbon highly electrophilic.

• Reaction: Hydroxide ions (

  ) attack the carbonyl carbon rapidly, cleaving the ester bond and regenerating the yellow 2,6-DNP impurity.

• Consequence: Washing with 1M NaOH (pH 14) or even warm

  will hydrolyze your product within seconds, turning your organic layer bright yellow/orange (the color of the dinitrophenolate anion).

Module 2: Troubleshooting Guide (Q&A)

Q1: The organic layer turns bright orange when I wash with Sodium Bicarbonate. What is happening?

Diagnosis: You are hydrolyzing your product. The Mechanism: While

is a weak base (pH ~8.5), the 2,6-dinitrophenyl ester is so labile that even mild basicity can trigger hydrolysis, especially if the wash is warm or prolonged. The orange color is the 2,6-dinitrophenolate anion , confirming you are regenerating the starting material. The Fix:

• Stop basic washes immediately.

• Switch to Acidic/Neutral Quench : Pour the reaction mixture into ice-cold dilute HCl or plain ice water. The phenol is less soluble in cold water than the ester, but the primary goal is to precipitate the crude solid without destroying it.

Q2: I successfully isolated a solid, but it is still yellow. How do I purify it?

Diagnosis: Trapped unreacted 2,6-DNP. The Fix: Do not use column chromatography (silica is slightly acidic/polar and can cause streaking or hydrolysis). Recrystallization is the gold standard here.

• Solvent System: Ethanol (95%) or Ethanol/Water mixture.

• Logic: 2,6-DNP is soluble in cold ethanol. The ester is less soluble. By dissolving in hot ethanol and cooling, the ester crystallizes while the yellow phenol remains in the mother liquor.

Q3: Why is the yield lower than expected?

Diagnosis: Likely "Invisible Hydrolysis" or Decarboxylation (rare but possible). The Fix:

• Check your Reagent Quality : Acetic anhydride must be free of acetic acid.

• Catalyst Choice: If using Sodium Acetate (base catalysis), switch to Sulfuric Acid (catalytic) . Acid catalysis prevents the formation of phenolate species during the reaction, pushing the equilibrium toward the ester.

Module 3: Validated Experimental Protocol

Protocol: Acid-Catalyzed Synthesis & Purification

This protocol minimizes contact with base to preserve the activated ester.

Reagents:

• 2,6-Dinitrophenol (1.0 eq)[1]

• Acetic Anhydride (2.0 - 3.0 eq)

• Sulfuric Acid (Catalytic, ~2-3 drops per gram of phenol)

Phase 1: Synthesis[2]

• Place 2,6-dinitrophenol in a round-bottom flask.

• Add Acetic Anhydride.[3][4] The solid may not dissolve immediately.[2][3][5]

• Add conc.[2][3]

  .

• Gently heat to 50-60°C. Do not reflux vigorously. Stir for 30-60 minutes. The solution should become clear.

Phase 2: The "Flash" Quench (Critical Step)

• Prepare a beaker of Crushed Ice (approx 5x reaction volume).

• Pour the hot reaction mixture directly onto the ice with vigorous stirring.

• Observation: The ester should precipitate immediately as a solid. The excess acetic anhydride will hydrolyze to acetic acid (soluble in water).

• Filtration: Vacuum filter the solid immediately while cold. Wash with Ice Cold Water (3x).

  • Note: Do not wash with bicarbonate unless you are performing a liquid-liquid extraction (not recommended for this solid).

Phase 3: Purification (Recrystallization)[6][7]

• Transfer the crude (likely yellow/pale yellow) solid to an Erlenmeyer flask.

• Add 95% Ethanol .

• Heat to boiling on a steam bath/hot plate. Add ethanol dropwise until the solid just dissolves.

• Cooling: Remove from heat. Let it cool to room temperature undisturbed, then place in an ice bath.

• Harvest: Filter the crystals.

  • Result: The crystals should be white to pale cream. The filtrate (mother liquor) will be bright yellow (containing the impurities).

Module 4: Process Visualization

The following diagram illustrates the decision logic for purification, highlighting the "Hydrolysis Trap" that causes most failures.

Figure 1: Purification workflow emphasizing the avoidance of basic washes to prevent hydrolysis.

Reference Data & Solubility Table

Parameter	2,6-Dinitrophenol (Impurity)	(2,6-Dinitrophenyl) Acetate (Product)
pKa	3.71 [1]	N/A (Neutral, but hydrolytically unstable)
Water Solubility	Low (Cold), Moderate (Hot)	Insoluble
Ethanol Solubility	Soluble	Soluble (Hot), Insoluble (Cold)
Reaction to Base	Forms stable Phenolate (Yellow/Orange)	Hydrolyzes to Phenolate + Acetate

References

• Acidity of Dinitrophenols

  • PubChem.[1][8] (n.d.). 2,6-Dinitrophenol Compound Summary. National Center for Biotechnology Information. Retrieved from [Link]

  • Note: Confirms pKa ~3.7-3.

• Hydrolysis of Activated Esters

  • Buckingham, D. A., et al. (1982). Metal-hydroxide promoted hydrolysis of activated esters. Australian Journal of Chemistry. Retrieved from [Link]

  • Note: Establishes the kinetic instability of dinitrophenyl esters in the presence of hydroxide.
• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry.

Sources

• 1. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A practical guide to the synthesis of dinitroindolinyl-caged neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Home Page [chem.ualberta.ca]
• 6. chemintech.ru [chemintech.ru]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2,4-Dinitrophenol | C6H4N2O5 | CID 1493 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: (2,6-Dinitrophenyl) Acetate Stability and Storage

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for the proper storage and handling of (2,6-Dinitrophenyl) acetate. Adherence to these guidelines is critical for preventing chemical degradation, ensuring experimental reproducibility, and maintaining the integrity of your research outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the stability and handling of (2,6-Dinitrophenyl) acetate.

Q1: What are the primary visual signs of (2,6-Dinitrophenyl) acetate degradation?

A: The primary degradation product is 2,6-dinitrophenol, which is a yellow crystalline solid. While the parent compound is also typically a solid, a noticeable change or intensification of a yellow color can indicate hydrolysis. For the solid reagent, degradation may also manifest as clumping or the appearance of a sticky or oily residue, which is a result of moisture absorption (hygroscopicity) initiating the degradation process.

Q2: What are the optimal storage conditions for the long-term stability of (2,6-Dinitrophenyl) acetate?

A: For maximum shelf-life, (2,6-Dinitrophenyl) acetate should be stored in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen), at a refrigerated temperature of 2-8°C.[1] The container should be made of amber glass or another opaque material to protect the compound from light. It is crucial to store it in a dedicated desiccator cabinet to provide a moisture-free environment.

Q3: Why is moisture so detrimental to this compound's stability?

A: The chemical structure of (2,6-Dinitrophenyl) acetate makes it highly susceptible to hydrolysis. The two nitro groups (NO₂) are powerful electron-withdrawing groups, which pull electron density away from the phenyl ring and the ester linkage. This effect makes the carbonyl carbon of the acetate group highly electrophilic and thus a prime target for nucleophilic attack by water molecules. This reaction, known as hydrolysis, cleaves the ester bond, resulting in the formation of 2,6-dinitrophenol and acetic acid.[2][3][4] This process is the most common degradation pathway under ambient conditions.

Q4: Is it necessary to protect (2,6-Dinitrophenyl) acetate from light?

A: Yes. Nitroaromatic compounds, as a class, are known to be photoreactive and can undergo degradation upon exposure to UV or even visible light.[5][6] The energy from light can excite the molecule, leading to complex photochemical reactions, such as hydrogen abstraction or rearrangement, which alters its chemical structure and purity.[5][7] Therefore, storage in light-protecting amber or opaque containers is mandatory.[8]

Q5: I need to weigh and handle the compound for an experiment. What are the best practices to minimize degradation?

A: To minimize exposure to atmospheric moisture and light, handling should be performed as quickly and efficiently as possible. If available, use a glove box with a controlled inert atmosphere. If a glove box is not available, allow the container to warm to room temperature before opening to prevent condensation of moisture onto the cold solid.[9] Use dry glassware and tools. Once the desired amount is weighed, tightly reseal the main container immediately and purge with an inert gas if possible before returning it to cold, dark, and dry storage.

Q6: How can I perform a quick quality check on my stored (2,6-Dinitrophenyl) acetate?

A: A quick and effective method is Thin-Layer Chromatography (TLC). Spot a small amount of your compound dissolved in a suitable solvent (e.g., ethyl acetate) onto a TLC plate alongside a reference standard if available. The primary degradation product, 2,6-dinitrophenol, is more polar than the parent ester. Using a mobile phase like 3:1 Hexanes:Ethyl Acetate, the degradation product will appear as a separate spot with a lower Rf value (it will travel a shorter distance up the plate) than the parent compound. The presence and intensity of this secondary spot can give a qualitative indication of degradation.

Part 2: Troubleshooting Guide: Investigating Degradation

This guide provides a systematic workflow for researchers who suspect their (2,6-Dinitrophenyl) acetate has degraded, leading to inconsistent experimental results.

Workflow for Investigating Suspected Degradation

Caption: A systematic workflow for troubleshooting suspected compound degradation.

Troubleshooting Steps

• Visual Inspection: Carefully observe the physical state of the solid. Note any significant color change towards a more intense yellow, or any change in texture from a free-flowing powder to a clumpy or dense solid. These are initial indicators of moisture exposure and potential hydrolysis.

• Qualitative Purity Check (TLC): As described in the FAQ, perform a TLC analysis. The appearance of a distinct, more polar spot indicates the presence of 2,6-dinitrophenol. This is a strong, albeit qualitative, sign of degradation.

• Quantitative Purity Analysis (HPLC): For a definitive assessment of purity, High-Performance Liquid Chromatography (HPLC) is the recommended method.[10] An HPLC analysis can separate and quantify the parent compound and its primary degradation product. A detailed protocol is provided in Part 3.

• Interpreting the Results:

  • Purity Confirmed: If the HPLC chromatogram shows a single major peak corresponding to (2,6-Dinitrophenyl) acetate with a purity of >95%, the reagent is likely not the source of experimental variability. Attention should be turned to other aspects of the experimental protocol.

  • Degradation Confirmed: If the chromatogram shows a significant secondary peak that can be identified as 2,6-dinitrophenol, the reagent has degraded. It should be properly disposed of, and a new batch should be procured. Critically review your laboratory's storage and handling procedures to prevent future occurrences.

Part 3: Key Experimental Protocols

Protocol 3.1: HPLC Method for Purity Assessment

This reverse-phase HPLC (RP-HPLC) method is designed for the separation and quantification of (2,6-Dinitrophenyl) acetate from its primary hydrolytic degradation product, 2,6-dinitrophenol.

• Instrumentation: Standard HPLC system with a UV-Vis detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Isocratic elution with 60:40 Acetonitrile : Water (containing 0.1% Trifluoroacetic Acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Procedure:

• Standard Preparation: Prepare a 1 mg/mL stock solution of a trusted (2,6-Dinitrophenyl) acetate reference standard in acetonitrile. Prepare a separate 1 mg/mL stock solution of 2,6-dinitrophenol. Create a mixed standard by combining both.

• Sample Preparation: Accurately weigh and dissolve approximately 10 mg of the (2,6-Dinitrophenyl) acetate sample to be tested in 10 mL of acetonitrile to create a 1 mg/mL solution.

• Analysis: Inject the mixed standard to determine the retention times for both the parent compound and the degradation product. The ester, being less polar, will have a longer retention time than the phenol.

• Quantification: Inject the sample solution. Calculate the area percentage of each peak in the chromatogram to determine the purity of the sample.

  % Purity = (Area of Parent Peak / Total Area of All Peaks) * 100

Part 4: The Chemistry of Degradation

A deeper understanding of the degradation mechanisms underscores the importance of the recommended storage conditions.

The Hydrolysis Pathway

The primary degradation route is the hydrolysis of the ester bond. This reaction is accelerated by the presence of water and can be catalyzed by both acids and bases.

Caption: The chemical pathway for the hydrolysis of (2,6-Dinitrophenyl) acetate.

Photodegradation

Nitroaromatic compounds can absorb light energy, promoting them to an excited state. This state is highly reactive and can lead to fragmentation or rearrangement, resulting in a loss of purity and the formation of various photoproducts.[5][7] The exact photolytic pathway can be complex, but the imperative is simple: prevent light exposure.

Part 5: Summary of Storage Recommendations

Parameter	Recommendation	Rationale & Scientific Principle
Temperature	2 - 8 °C (Refrigerated)	Reduces the rate of all chemical reactions, including hydrolysis and thermal decomposition, by lowering kinetic energy.[1]
Atmosphere	Tightly sealed container, under inert gas (Argon/Nitrogen)	Prevents exposure to atmospheric moisture, which is the primary reactant in the hydrolytic degradation pathway.[9][11]
Light Exposure	Store in an amber or opaque container in the dark	Nitroaromatic compounds are photosensitive and can degrade upon exposure to UV and visible light.[5][8]
Container	Tightly sealed glass container	Prevents moisture ingress and is non-reactive. The seal is the most critical barrier to atmospheric water vapor.[12]
Location	In a desiccator	Provides an additional layer of protection against moisture, ensuring a consistently dry environment.[9]

References

• Title: Photostability of luminophores sensitive to vapors of nitroaromatic compounds in a porous silicon microcavity Source: SPIE Digital Library URL: [Link]

• Title: Metal-Hydroxide Promoted Hydrolysis of Activated Esters. Hydrolysis of 2,6-Dinitrophenyl Acetate and 4-Nitrophenyl Acetate Source: ConnectSci URL: [Link]

• Title: Metal-hydroxide promoted hydrolysis of activated esters. Hydrolysis of 2,4-dinitrophenyl acetate and 4-nitrophenyl acetate Source: Australian Journal of Chemistry URL: [Link]

• Title: Measuring the formation of DNP using an Agilent Cary 60 UV-Vis spectrophotometer and SFA 20 stopped- flow accessory Source: Agilent Technologies URL: [Link]

• Title: Metal-hydroxide promoted hydrolysis of activated esters. Hydrolysis of 2,4-dinitrophenyl acetate and 4-nitrophenyl acetate Source: ResearchGate URL: [Link]

• Title: Bronsted-type plot for hydrolysis of 2,4-dinitrophenyl acetate at pH... Source: ResearchGate URL: [Link]

• Title: Photostability and Photostabilization of Drugs and Drug Products Source: SciSpace URL: [Link]

• Title: Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process Source: PubMed URL: [Link]

• Title: Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid? Source: ACS Publications URL: [Link]

• Title: Material Safety Data Sheet - Ethyl bis(2,4-dinitrophenyl)acetate Source: Cole-Parmer URL: [Link]

Sources

• 1. hpc-standards.com [hpc-standards.com]
• 2. connectsci.au [connectsci.au]
• 3. connectsci.au [connectsci.au]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. echemi.com [echemi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. chemicalbook.com [chemicalbook.com]

Technical Support Center: Correcting for Non-Enzymatic Hydrolysis in Kinetic Data

Topic: Correcting for non-enzymatic hydrolysis in kinetic data analysis Role: Senior Application Scientist Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the Technical Support Center. This guide addresses a critical source of error in enzyme kinetics: Non-Enzymatic Hydrolysis (also known as spontaneous or chemical hydrolysis).

In drug discovery, particularly with prodrugs (e.g., esters) or electrophilic inhibitors, substrates often degrade in the reaction buffer independently of the enzyme. Failure to correct for this "background noise" leads to:

• Overestimation of

  (if the breakdown product mimics the enzymatic product).

• Inaccurate

  determination due to effective substrate concentration depletion.

• False positives in metabolic stability assays (

  overestimation).

This guide provides the diagnostic criteria, experimental protocols, and mathematical corrections required to rigorous kinetic data.

Module 1: Diagnostic FAQs

How do I know if non-enzymatic hydrolysis is affecting my data?

Q: My "0 minute" time point has a high signal. Is this hydrolysis? A: Possibly, but it is more likely a background absorbance/fluorescence issue or rapid burst kinetics. True non-enzymatic hydrolysis is time-dependent. Test: Measure the signal of the substrate in buffer (no enzyme) at

and min. If the signal increases over time, you have chemical hydrolysis.

Q: My Lineweaver-Burk plot is non-linear even without inhibitors. Why? A: If your substrate degrades chemically, the effective

is lower than calculated, particularly at low concentrations where the percentage loss is most impactful. This often manifests as an apparent "substrate inhibition" curve or downward curvature because the rate drops faster than expected as depletes.

Q: Can I just subtract the "No Enzyme" blank from my data? A: Only in specific scenarios. Simple subtraction works for Initial Rate (

) measurements where product accumulation is linear. It does not work for First-Order Decay (stability) assays where the substrate concentration changes exponentially. See Module 3 for the correct math.

Module 2: Experimental Protocol

The "No-Enzyme Control" (NEC) System

To mathematically correct for hydrolysis, you must experimentally determine the chemical rate constant (

).

Workflow Diagram

The following diagram illustrates the parallel workflow required to generate valid correction factors.

Caption: Parallel experimental workflow ensuring the chemical degradation rate (

) is measured under identical conditions (buffer, pH, temperature) as the enzymatic rate.

Step-by-Step Protocol

• Preparation : Prepare a master mix of your reaction buffer. Split it into two aliquots.

  • Aliquot A: Add Enzyme.[1][2]

  • Aliquot B: Add equivalent volume of heat-inactivated enzyme or buffer (The NEC).

• Equilibration : Pre-warm both aliquots to reaction temperature (usually 37°C) for 5-10 minutes. Critical: pH is temperature-dependent. Ensure pH is set at 37°C.

• Initiation : Add Substrate to both aliquots simultaneously.

• Sampling :

  • For Initial Rate (

    ) : Take samples at early time points (e.g., 0, 2, 5, 10 min) where conversion is <10%.

  • For Stability (

    ) : Take samples over a longer duration (e.g., 0, 15, 30, 60, 90 min).

• Quenching : Stop reaction immediately with ice-cold acetonitrile or methanol containing an internal standard.

Module 3: Data Analysis & Correction

The Mathematical Logic

The method of correction depends entirely on what you are measuring. Choose the scenario that matches your assay.

Scenario A: Product Accumulation (e.g., Esterase Assays)

You are measuring the appearance of Product (P). The spontaneous hydrolysis yields the SAME product as the enzyme.

The Logic: The Total Velocity (

) observed is the sum of the Enzymatic Velocity ( ) and the Chemical Velocity ( ).

The Correction: Since these are zero-order initial rates (linear slopes), you can subtract the slopes directly.

Parameter	Formula	Notes
	Slope of [Product] vs. Time (NEC)	From the buffer-only control.
	Slope of [Product] vs. Time (Enzyme)	From the active enzyme reaction.
(Corrected)		Use this value for Michaelis-Menten plotting.

Scenario B: Substrate Depletion (e.g., Metabolic Stability)

You are measuring the disappearance of Substrate (S). Both enzyme and water consume S.

The Logic: Substrate depletion typically follows first-order kinetics.[3] You cannot simply subtract concentrations at specific time points because the decay is exponential. You must subtract the rate constants .

The Correction Protocol:

• Calculate

  (NEC): Plot vs. Time for the No-Enzyme Control.

• Calculate

  (Enzyme): Plot vs. Time for the Enzyme reaction.

• Determine Enzymatic Rate Constant (

  ):

• Calculate Corrected Clearance (

  ):

Scenario C: Decision Logic Tree

Use this logic flow to determine if correction is necessary or if the assay should be rejected.

Caption: Decision matrix for applying hydrolysis corrections. High instability (>50%) usually invalidates the assay assumptions, requiring experimental redesign rather than mathematical fix.

Module 4: Advanced Troubleshooting

Issue: The hydrolysis rate (

) is faster than the enzymatic rate.

• Cause: Low enzyme activity or extremely unstable substrate.

• Fix: Increase enzyme concentration to ensure

  . If the signal-to-noise ratio is < 2:1, the derived kinetic parameters will be statistically invalid.

Issue: My compound is stable in water but degrades in the reaction buffer.

• Cause: Specific catalysis by buffer ions (e.g., phosphate or Tris acting as nucleophiles).

• Fix: Change the buffer system. For example, switch from Phosphate Buffer to HEPES or MOPS, which are less nucleophilic, while maintaining the same pH.

Issue:

appears to change with enzyme concentration.

• Cause: This is a hallmark of uncorrected substrate depletion. As

  increases, the reaction goes faster, and if is also hydrolyzing, the "steady state" assumption breaks down.

• Fix: Use the Integrated Michaelis-Menten Equation or ensure that total substrate consumption (Enzymatic + Chemical) never exceeds 10% of the initial concentration.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Copeland, R. A. (2013). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley. (Standard text covering background corrections in kinetics).
• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Covers hydrolytic stability in metabolic assays).

• Nath, A., & Atkins, W. M. (2006).[3] A theoretical validation of the substrate depletion approach to determining kinetic parameters. Drug Metabolism and Disposition, 34(9), 1433-1435. Link

Sources

• 1. ipc.kit.edu [ipc.kit.edu]
• 2. Unlocking Signaling Pathways: A Friendly Guide to Graphviz DOT Language - Oreate AI Blog [oreateai.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Isosbestic Point Determination for (2,6-Dinitrophenyl) acetate Assays

Welcome to the technical support center for the determination of isosbestic points in (2,6-Dinitrophenyl) acetate (DNPA) assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies. Our goal is to equip you with the knowledge to confidently perform these experiments, understand the underlying principles, and interpret your results with a high degree of scientific rigor.

Frequently Asked Questions (FAQs)

Q1: What is an isosbestic point and why is it significant in a (2,6-Dinitrophenyl) acetate assay?

An isosbestic point is a specific wavelength at which the molar absorptivity of two or more chemical species in a mixture is identical.[1] In the context of a (2,6-Dinitrophenyl) acetate assay, which typically involves the hydrolysis of DNPA to 2,6-dinitrophenol (DNP), the presence of a sharp isosbestic point is a strong indicator of a clean, two-component reaction (DNPA and DNP) without the accumulation of significant intermediates.[2][3][4]

The key significance lies in its utility as a reference point for monitoring the reaction.[1] Since the total absorbance at this wavelength remains constant throughout the reaction, regardless of the relative concentrations of the reactant and product, it can be used to:

• Verify the integrity of the assay: A drifting isosbestic point may suggest the presence of side reactions, degradation of components, or instrumental instability.

• Confirm a 1:1 stoichiometric conversion: The clean intersection of spectra is indicative of a direct conversion of reactant to product.[1]

• Act as an internal control: It helps to normalize spectra and correct for variations in sample concentration or path length.

Q2: What is the underlying chemical reaction in a (2,6-Dinitrophenyl) acetate assay?

The core reaction is the hydrolysis of the ester, (2,6-Dinitrophenyl) acetate. This reaction can be catalyzed by acid or base, or proceed neutrally, though base-catalyzed hydrolysis is significantly faster.[5] The hydroxide ion (OH⁻) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the formation of a tetrahedral intermediate, which then collapses to yield acetate and the 2,6-dinitrophenolate ion.

• Reactant: (2,6-Dinitrophenyl) acetate (less colored)

• Product: 2,6-Dinitrophenol/2,6-dinitrophenolate (intensely colored, typically yellow in basic solutions)[6]

The significant change in the absorption spectrum between the reactant and the product allows for spectrophotometric monitoring of the reaction progress.

Q3: What factors can influence the position and sharpness of the isosbestic point?

Several experimental parameters can affect the isosbestic point. It is crucial to control these to ensure reproducibility and accuracy.

Factor	Influence on Isosbestic Point	Rationale
pH	High Impact: Can shift the wavelength or cause it to disappear.	The protonation state of the product, 2,6-dinitrophenol, is pH-dependent. Changes in pH alter its absorption spectrum, thus shifting the wavelength where it intersects with the spectrum of the reactant.[7]
Solvent Composition	Moderate to High Impact: Changes in solvent polarity can alter the electronic transitions of the chromophores.	The solvent can interact differently with the ground and excited states of the reactant and product, leading to shifts in their respective absorption maxima and, consequently, the isosbestic point.
Temperature	Low to Moderate Impact: Can cause slight shifts in the isosbestic point.	Temperature can affect the equilibrium of solvent-solute interactions and the vibrational energy levels of the molecules, leading to subtle changes in the absorption spectra.
Ionic Strength	Low Impact: Generally has a minor effect on the spectra of uncharged species.	High salt concentrations can slightly alter the activity coefficients of the solute molecules, which may lead to minor spectral shifts.
Presence of Impurities or Intermediates	High Impact: Can lead to a poorly defined or "wandering" isosbestic point.	If a third species with a different absorption spectrum is present, the condition of only two absorbing species is no longer met, and a true isosbestic point will not be observed.[8]

Q4: My isosbestic point is "drifting" or not well-defined. What are the potential causes?

A drifting or broad isosbestic point is a common issue that points to a deviation from the ideal two-component system. Here are the likely culprits:

• Formation of an Intermediate: The reaction may not be a simple one-step conversion. The presence of a transient intermediate with its own distinct spectrum will disrupt the isosbestic point.[3][8]

• Side Reactions or Degradation: The reactant or product might be undergoing a secondary reaction, such as decomposition, particularly under harsh pH or high-temperature conditions.

• Instrumental Instability: Fluctuations in the lamp output or detector sensitivity of the spectrophotometer can cause apparent shifts in the spectra.

• Cuvette Mismatch or Contamination: Using cuvettes with different path lengths or that are not properly cleaned can introduce errors. Condensation on the cuvette walls can also scatter light and affect absorbance readings.[9]

• Non-ideal Solution Behavior: At high concentrations, solute-solute interactions can alter the molar absorptivity of the species, leading to deviations from Beer-Lambert law and affecting the isosbestic point.[10]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common problems encountered during the determination of the isosbestic point for DNPA assays.

Issue 1: No clear isosbestic point is observed.

Diagnostic Workflow

Caption: Workflow for troubleshooting the absence of an isosbestic point.

Corrective Actions

• Run Control Spectra: Obtain the absorption spectra of pure (2,6-Dinitrophenyl) acetate and pure 2,6-dinitrophenol under the exact same buffer, pH, and solvent conditions as your assay. Overlay these spectra to confirm that they do indeed intersect.

• Investigate Reaction Complexity: The absence of an isosbestic point strongly suggests the presence of more than two spectrally distinct species.[8] Consider if a stable intermediate is forming.

• Modify Reaction Conditions: Systematically vary the pH and solvent composition. Sometimes, changing the conditions can simplify the reaction mechanism to a two-state process. For instance, at very high or very low pH, the reaction may proceed cleanly through a single pathway.

Issue 2: The isosbestic point shifts during the course of the reaction.

Diagnostic Workflow

Caption: Diagnostic steps for a shifting isosbestic point.

Corrective Actions

• Ensure Temperature Control: Use a thermostatted cuvette holder in your spectrophotometer to maintain a constant temperature throughout the kinetic run.

• Verify Buffer Capacity: The hydrolysis of DNPA produces acetate and H⁺ (if the product is the protonated phenol). This can change the pH of a weakly buffered solution. Ensure your buffer has sufficient capacity to maintain a constant pH throughout the reaction.

• Check for Photodegradation: Some dinitrophenyl compounds can be light-sensitive.[6] Minimize the exposure of your sample to the spectrophotometer's light beam by using the instrument's shutter function and taking measurements at discrete time intervals rather than continuous scanning.

Experimental Protocol: Determination of the Isosbestic Point

This protocol outlines a robust method for determining the isosbestic point for the base-catalyzed hydrolysis of (2,6-Dinitrophenyl) acetate.

Materials

• (2,6-Dinitrophenyl) acetate (DNPA)

• 2,6-Dinitrophenol (DNP)

• High-purity solvent (e.g., acetonitrile or DMSO) for stock solutions

• Aqueous buffer of desired pH (e.g., phosphate or borate buffer)

• UV-Vis Spectrophotometer (dual-beam recommended) with a thermostatted cell holder

• Matched quartz cuvettes (1 cm path length)

Procedure

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution of DNPA (e.g., 10 mM) in a suitable organic solvent.

  • Prepare a concentrated stock solution of DNP (e.g., 10 mM) in the same organic solvent.

• Determination of Spectra for Reactant and Product:

  • Reactant (DNPA):

    • Add a small aliquot of the DNPA stock solution to the aqueous buffer in a cuvette to achieve a final concentration that gives a maximum absorbance between 0.8 and 1.2.

    • Record the absorption spectrum over a relevant wavelength range (e.g., 300-600 nm).

  • Product (DNP):

    • In a separate cuvette, add an identical volume of the DNP stock solution to the same volume of aqueous buffer.

    • Record the absorption spectrum over the same wavelength range.

• Identification of the Putative Isosbestic Point:

  • Overlay the two spectra (DNPA and DNP).

  • The wavelength(s) at which the spectra intersect is the putative isosbestic point.

• Confirmation via Kinetic Assay:

  • Prepare a reaction mixture by adding a small aliquot of the DNPA stock solution to the aqueous buffer in a cuvette. The final concentration should be similar to that used in step 2.

  • Place the cuvette in the thermostatted cell holder of the spectrophotometer.

  • Initiate the hydrolysis reaction (e.g., by adding a small volume of concentrated base or by using a buffer with a high pH).

  • Record full spectra at regular time intervals as the reaction proceeds.

  • Overlay all the recorded spectra. A sharp, non-drifting intersection point across all scans confirms the isosbestic point.

Data Analysis

The isosbestic point can be precisely determined by finding the wavelength where the standard deviation of the absorbance values from all the kinetic scans is at a minimum.[7]

Caption: Experimental workflow for isosbestic point determination.

References

• Wikipedia. Isosbestic point. [Link]

• Quora. How will the isosbestic point in a UV-Vis spectra shift if there is a change in concentration?. [Link]

• Buckingham, D. A., & Clark, C. R. (1982). Metal-hydroxide promoted hydrolysis of activated esters. Hydrolysis of 2,4-dinitrophenyl acetate and 4-nitrophenyl acetate. Australian Journal of Chemistry, 35(3), 431-436. [Link]

• Mayerhöfer, T. G., & Popp, J. (2019). The Bouguer-Beer-Lambert Law: Shining Light on the Obscure. ChemPhysChem, 20(15), 1938-1947. [Link]

• Antonini, E., & Brunori, M. (1971). Absorbance spectroscopy and ligand binding: seeing is believing. Hemoglobin and Myoglobin in Their Reactions with Ligands, 19-38. [Link]

• University of California, Davis. Hydrolysis of a Carboxylic Acid Ester: Neutral and Base Enhanced Reaction of p-Nitrophenyl Acetate. [Link]

• Flores-Alamo, M., et al. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. American Journal of Analytical Chemistry, 5, 679-688. [Link]

• Unknown Source. Example Problems in Hydrolysis. [Link]

• Chemistry LibreTexts. Spectrophotometry. [Link]

• Stack Exchange. Spectrophotometry: shifting absorbance curves vertically so isosbestic points match. [Link]

• PubChem. 2,6-Dinitrophenol. [Link]

• YouTube. Spectroscopy. The isosbestic point. [Link]

• YouTube. Spectrophotometry and Beer's Law. [Link]

• ResearchGate. Bronsted-type plot for hydrolysis of 2,4-dinitrophenyl acetate at pH... [Link]

• Chemistry LibreTexts. Beer's Law. [Link]

• The Analytical Scientist. The Beer-Lambert Law and Spectrophotometric Analysis. [Link]

• University of Calgary. Hydrolysis of Esters. [Link]

• IRE Journals. Unraveling Acid–Base Contributions In P-Nitrophenyl Acetate Hydrolysis: Kinetics, Mechanism, And Activation Parameter. [Link]

• Reddit. What can you do with an isosbestic point?. [Link]

• ACS Publications. Kinetics and mechanism of the reactions of 2,4-dinitrophenyl acetate with secondary alicyclic amines. Different nucleofugalities of alicyclic amines and pyridines from a tetrahedral intermediate. [Link]

• YouTube. mechanism of ester hydrolysis. [Link]

• Hancock Lab. Dinitrophenylation Assay For Polymixin B. [Link]

• Scientific & Academic Publishing. An Undergraduate Project “For all Seasons”: The pH-Independent Hydrolysis of bis(2,4-dinitrophenyl) Carbonate in Aqueous Solvents. [Link]

• ResearchGate. Assay of AChE activity using 2,6-dichloroindophenol acetate hydrolysis.... [Link]

• ResearchGate. (PDF) Determination of Sodium (2-(2, 6-dichloroanilino) phenyl) Acetic Acid in Human Plasma by Rapid and Sensitive HPLC Method and UV-Spectrophotometry: Its Comparative Evaluation. [Link]

• SID.ir. New Preparation and Characterization of Reagent 1-EDBBA Derived from Para-Amino Benzoic Acid: Impact of Solvent and Limitation Isosbestic Point Study. [Link]

• Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Spectrophotometric Resolution Methods for Determination of Dimenhydrinate and Cinnarizine in Presence of their Toxic Impurities: Greenness, Environmental Sustainability and Blueness Assessment Tools. [Link]

• ResearchGate. Review Using 2,4-dinitrophenylhydrazine in spectrophotometric determination. [Link]

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• 10. stevesopenlab.org [stevesopenlab.org]

Reference Data & Comparative Studies

Comparing sensitivity of (2,6-Dinitrophenyl) acetate vs 4-nitrophenyl acetate

As a Senior Application Scientist, I frequently encounter researchers struggling with poor signal-to-noise ratios when assaying novel, low-efficiency hydrolases or minimalistic peptide-based catalysts. The default choice in most laboratories is 4-nitrophenyl acetate (PNPA). However, when catalytic turnover is inherently low, transitioning to a highly activated substrate like (2,6-Dinitrophenyl) acetate (DNPA) can rescue an otherwise undetectable assay.

This guide provides an in-depth, mechanistic comparison between DNPA and PNPA, detailing the physicochemical causality behind their performance differences and providing a self-validating protocol for accurate kinetic measurements.

Mechanistic Causality: The Chemistry of Sensitivity

To understand why DNPA is significantly more sensitive than PNPA, we must examine the rate-limiting steps of ester hydrolysis. In a standard esterase catalytic cycle, the enzyme's active site nucleophile (typically a serine or histidine residue) attacks the carbonyl carbon of the substrate, forming a tetrahedral intermediate that collapses to release the leaving group (acylation).

The efficiency of this acylation step is inversely proportional to the basicity of the leaving group.

• PNPA utilizes 4-nitrophenol as a leaving group, which has a pKₐ of approximately 7.15 .

• DNPA utilizes 2,6-dinitrophenol, which possesses a much lower pKₐ of 3.97 .

The addition of a second electron-withdrawing nitro group in DNPA stabilizes the resulting phenolate anion through strong inductive and resonance effects. Because the 2,6-dinitrophenolate anion is a vastly superior leaving group, the ester bond in DNPA is highly activated. This dramatically lowers the transition state energy required for nucleophilic attack. For minimalistic artificial enzymes or mutated hydrolases with poor active-site optimization, this lowered energy barrier can increase the catalytic rate constant (

) by up to three orders of magnitude compared to PNPA .

Enzymatic hydrolysis pathway of acetate esters highlighting acylation and deacylation steps.

Physicochemical & Kinetic Comparison

While DNPA offers superior sensitivity, this high activation comes at the cost of stability. The same leaving group dynamics that make DNPA susceptible to enzymatic cleavage also make it highly susceptible to spontaneous background hydrolysis in aqueous buffers.

Property	4-Nitrophenyl Acetate (PNPA)	(2,6-Dinitrophenyl) Acetate (DNPA)
Leaving Group	4-Nitrophenol	2,6-Dinitrophenol
Leaving Group pKₐ	~7.15	~3.97
Ester Activation Level	Moderate	Very High
Enzymatic Sensitivity	Baseline	Up to 1000x higher (catalyst dependent)
Background Autohydrolysis	Low to Moderate	High (Requires strict kinetic blanking)
Detection Wavelength	~400 - 405 nm	~400 - 410 nm
Ideal Use Case	Robust, highly active esterases	Low-activity variants, artificial biomimetics

Self-Validating Kinetic Assay Protocol

Because DNPA is prone to rapid autohydrolysis, standard end-point assays will yield false positives. To ensure trustworthiness and data integrity, you must use a continuous kinetic assay with parallel blanking. This protocol is designed as a self-validating system: the simultaneous measurement of the non-enzymatic rate ensures that any calculated

is strictly derived from enzymatic catalysis.

Step 1: Reagent Preparation (Moisture Exclusion)

• Causality: Water is a nucleophile. Introducing moisture to your substrate stock will degrade DNPA before the assay begins.

• Action: Prepare a 10 mM stock solution of DNPA (or PNPA) in strictly anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile. Store in single-use aliquots at -20°C.

Step 2: Buffer Selection

• Causality: Buffers containing primary amines (e.g., Tris) will act as nucleophiles, directly attacking the highly activated DNPA ester bond and ruining the assay.

• Action: Use a non-nucleophilic buffer such as 50 mM HEPES or Sodium Phosphate, adjusted to pH 7.4.

Step 3: Dual-Beam / Parallel Kinetic Measurement

• Pre-warm the buffer to the desired assay temperature (e.g., 25°C or 37°C) in a UV-Vis spectrophotometer or a microplate reader.

• Sample Well: Add buffer and the enzyme (e.g., 10-100 nM final concentration).

• Blank Well: Add buffer and an equivalent volume of the enzyme's storage vehicle (without the enzyme).

• Initiate the reaction by rapidly injecting the substrate stock (final concentration ranging from 10 µM to 1 mM, ensuring DMSO does not exceed 5% v/v).

• Immediately monitor the increase in absorbance at 400 nm (for 4-NP) or 410 nm (for 2,6-DNP) continuously for 5–10 minutes.

Step 4: Data Processing

• Calculate the initial velocity (

  ) of the Sample Well (Enzymatic + Background) and the Blank Well (Background only) from the linear portion of the absorbance vs. time curve.

• Subtract the Blank

  from the Sample to isolate the true enzymatic rate. Use the Beer-Lambert law with the specific extinction coefficient of the phenolate anion at your chosen pH to convert to .

References

• PubChem Compound Summary for CID 980, 4-Nitrophenol National Center for Biotechnology Information URL:[Link]

• PubChem Compound Summary for CID 11312, 2,6-Dinitrophenol National Center for Biotechnology Information URL:[Link]

• Minimalistic Artificial Catalysts with Esterase-Like Activity from Multivalent Nanofibers Formed by the Self-Assembly of Dipeptides ACS Omega (2022) URL:[Link]

• Metal-hydroxide promoted hydrolysis of activated esters. Hydrolysis of 2,4-dinitrophenyl acetate and 4-nitrophenyl acetate Australian Journal of Chemistry (1982) URL:[Link]

A Comparative Guide to the Specificity of (2,6-Dinitrophenyl) Acetate for Chymotrypsin vs. Trypsin

For researchers, scientists, and drug development professionals navigating the complexities of serine proteases, understanding substrate specificity is paramount. This guide provides an in-depth, objective comparison of the reactivity of (2,6-Dinitrophenyl) acetate with two closely related yet functionally distinct serine proteases: chymotrypsin and trypsin. We will delve into the structural determinants of their specificity, present supporting experimental data, and provide a validated protocol for independent verification.

The Foundation of Specificity: A Tale of Two Pockets

Chymotrypsin and trypsin are both digestive enzymes synthesized in the pancreas that play crucial roles in protein breakdown.[1][2] They share a high degree of structural similarity and employ the same catalytic triad (His-57, Asp-102, and Ser-195) to perform peptide bond hydrolysis.[3] However, their substrate preferences are sharply different, a distinction dictated almost entirely by the architecture of their primary substrate-binding pocket, known as the S1 pocket.[3][4]

• Chymotrypsin: This enzyme preferentially cleaves peptide bonds following large, hydrophobic, and aromatic amino acids like phenylalanine, tryptophan, and tyrosine.[1][2][4] Its S1 pocket is a deep, hydrophobic cleft. A key residue, Serine-189, lines the bottom of this pocket, creating a non-polar environment perfectly suited to accommodate bulky, uncharged side chains.[3]

• Trypsin: In stark contrast, trypsin is specific for basic amino acids, cleaving after lysine and arginine residues.[1][2][4] The critical difference lies at position 189, where trypsin possesses a negatively charged Aspartic acid residue.[2][3] This single amino acid substitution transforms the pocket, creating an electrostatic trap that specifically recruits and binds the positively charged side chains of lysine and arginine.

This fundamental structural divergence is the primary reason for their differential activity towards various substrates, including the synthetic ester (2,6-Dinitrophenyl) acetate.

Figure 1: Structural basis for substrate specificity in Chymotrypsin and Trypsin.

(2,6-Dinitrophenyl) Acetate as a Discriminatory Substrate

(2,6-Dinitrophenyl) acetate is an ester substrate. Its dinitrophenyl group is bulky and decidedly hydrophobic. Based on the structural analysis above, a clear hypothesis emerges:

• The hydrophobic dinitrophenyl moiety should fit comfortably into the spacious, non-polar S1 pocket of chymotrypsin , making it an excellent substrate.

• Conversely, this same hydrophobic group will experience electrostatic repulsion from the negatively charged Asp-189 at the base of trypsin's S1 pocket, making it a very poor substrate.

Experimental kinetic data confirms this hypothesis. While direct kinetic values for (2,6-Dinitrophenyl) acetate are not as commonly published, extensive studies on the highly similar analog, p-nitrophenyl acetate (NPA), serve as an excellent and authoritative proxy. The hydrolysis of NPA by chymotrypsin proceeds via a two-step "ping-pong" mechanism, involving a rapid initial "burst" of p-nitrophenolate as the enzyme becomes acylated, followed by a slower, steady-state deacylation step.[5][6]

Comparative Kinetic Data

The following table summarizes the kinetic parameters for the hydrolysis of p-nitrophenyl acetate by both chymotrypsin and trypsin, demonstrating the profound difference in their catalytic efficiency.

Enzyme	Substrate	Km (mM)	kcat (s-1)	kcat/Km (M-1s-1)	Source(s)
α-Chymotrypsin	p-Nitrophenyl acetate	~3.4 - 3.65	~2.4	~670	[7]
Trypsin	p-Nitrophenyl acetate	-	Very Slow Hydrolysis	Significantly Lower	[8]

Note: Kinetic values can vary based on experimental conditions (pH, temperature, buffer composition). The data for trypsin with p-nitrophenyl acetate indicates catalysis is possible but is far less efficient than with its preferred substrates. The reaction is often described in the context of competitive inhibition by hydrogen ions, with catalysis likely involving an imidazole group.[8]

The data unequivocally shows that chymotrypsin is vastly more efficient at hydrolyzing this type of aromatic ester substrate. The high kcat/Km value for chymotrypsin signifies a highly specific and efficient enzyme-substrate pairing. This makes dinitrophenyl acetate and its analogs powerful tools for selectively assaying chymotrypsin activity.

Experimental Protocol: A Self-Validating System for Specificity Assessment

This protocol provides a robust method for empirically determining and comparing the kinetic parameters of chymotrypsin and trypsin with a dinitrophenyl acetate substrate. The principle relies on the spectrophotometric detection of the released dinitrophenolate anion, which has a distinct absorbance maximum.

Objective: To measure the initial rates of hydrolysis of a dinitrophenyl acetate substrate by chymotrypsin and trypsin to determine their respective kinetic parameters (Km and Vmax).

Materials:

• α-Chymotrypsin (bovine pancreas)

• Trypsin (bovine pancreas)

• (2,6-Dinitrophenyl) acetate or p-nitrophenyl acetate

• Assay Buffer: 50 mM Tris-HCl, pH 7.5-8.0[9]

• Substrate Solvent: Acetonitrile or DMSO (high purity)

• Spectrophotometer (UV-Vis)

• Quartz cuvettes (1 cm path length)

Experimental Workflow

Figure 2: Workflow for comparative enzyme kinetic analysis.

Step-by-Step Methodology:

• Reagent Preparation:

  • Enzyme Stock Solutions: Prepare 1 mg/mL stock solutions of chymotrypsin and trypsin separately in cold (4°C) 1 mM HCl to ensure stability. Immediately before use, dilute to a working concentration (e.g., 1-5 µM) in the Assay Buffer. The exact concentration should be determined empirically to ensure a linear reaction rate for at least 60-120 seconds.

  • Substrate Stock Solution: Prepare a 50 mM stock solution of the dinitrophenyl acetate substrate in acetonitrile or DMSO. Causality: Using an organic solvent is necessary as the substrate has low aqueous solubility.

  • Substrate Dilutions: Prepare a series of substrate concentrations in Assay Buffer (e.g., ranging from 0.1 to 10 times the expected Km).

• Spectrophotometer Setup:

  • Set the spectrophotometer to the wavelength of maximum absorbance for the released dinitrophenolate (e.g., ~400 nm for p-nitrophenolate).

  • Set the temperature control to 25°C.

• Reaction Measurement:

  • Pipette the required volume of Assay Buffer and substrate dilution into a cuvette. Place it in the spectrophotometer and allow it to equilibrate for 3-5 minutes.

  • Zero the instrument with this solution (this is the blank).

  • To initiate the reaction, add a small volume (e.g., 10-20 µL) of the enzyme working solution, mix quickly by inversion, and immediately begin recording the absorbance as a function of time.

  • Repeat this procedure for each substrate concentration and for both enzymes. Include a "no enzyme" control to check for auto-hydrolysis of the substrate.[10]

• Data Analysis:

  • For each run, determine the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot. Convert ΔAbs/min to M/min using the Beer-Lambert law (A = εcl), where ε is the molar extinction coefficient of the product.

  • Plot the calculated initial velocities (V₀) against the corresponding substrate concentrations ([S]).

  • Fit the resulting data to the Michaelis-Menten equation using non-linear regression software to obtain the values for Vmax and Km. Alternatively, use a Lineweaver-Burk plot (1/V₀ vs. 1/[S]).

Conclusion and Field-Proven Insights

The evidence is clear: (2,6-Dinitrophenyl) acetate and its analogs are highly specific substrates for chymotrypsin while being poor substrates for trypsin. This specificity is rooted in the fundamental architectural differences between their S1 binding pockets. The hydrophobic nature of the chymotrypsin pocket readily accommodates the aromatic dinitrophenyl group, leading to efficient catalysis. In contrast, the negatively charged pocket of trypsin repels this group, resulting in negligible activity.

For the researcher, this pronounced difference is not merely an academic curiosity; it is a practical tool. This substrate can be employed to:

• Selectively measure chymotrypsin activity in complex biological samples or purification fractions that may also contain trypsin.

• Screen for chymotrypsin-specific inhibitors in drug discovery programs, as any reduction in product formation can be confidently attributed to the inhibition of chymotrypsin.

• Serve as a control to confirm the identity and purity of enzyme preparations.

By understanding the causality behind this specificity—the interplay between the substrate's structure and the enzyme's active site—scientists can leverage (2,6-Dinitrophenyl) acetate as a reliable and precise tool in their research endeavors.

References

• Title: Specificity of Trypsin and Chymotrypsin: Loop-Motion-Controlled Dynamic Correlation as a Determinant - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Chymotrypsin vs. Trypsin | Definition & Differences - Lesson Source: Study.com URL: [Link]

• Title: Converting trypsin to chymotrypsin: the role of surface loops Source: PubMed URL: [Link]

• Title: Specificity of Serine Proteases (Chymotrypsin, Trypsin and Elastase) Source: AK Lectures URL: [Link]

• Title: THE TRYPSIN CATALYZED HYDROLYSIS OF p-NITROPHENYL ACETATE Source: The Journal of Biological Chemistry URL: [Link]

• Title: Determination of Enzyme Kinetics Using Stopped-Flow Spectroscopy Source: Applied Photophysics URL: [Link]

• Title: THE MECHANISM OF CHYMOTRYPSIN-CATALYZED REACTIONS Source: PNAS URL: [Link]

• Title: Kinetic and Structural Differentiation of Trypsin from Different Origins Source: BioProcess International URL: [Link]

• Title: 9.3: Chymotrypsin- A Case Study Source: Chemistry LibreTexts URL: [Link]

• Title: The Kinetics of the α-Chymotrypsin-catalyzed Hydrolysis of p-Nitrophenyl Acetate in Organic Solvent-Water Mixtures Source: ResearchGate URL: [Link]

• Title: Exploring enzyme kinetics Source: National Centre for Biotechnology Education URL: [Link]

• Title: Protocol for enzyme assays Source: The Royal Society of Chemistry URL: [Link]

• Title: The Kinetics of the α-Chymotrypsin-Catalyzed Hydrolysis of p-Nitrophenyl Acetate Source: ACS Publications URL: [Link]

• Title: Determination of Enzyme Kinetics Using Stopped-Flow Spectroscopy Source: Applied Photophysics URL: [Link]

• Title: Evaluation of the kinetic parameters of the activation of trypsinogen by trypsin Source: R Discovery URL: [Link]

• Title: Physicochemical and Biochemical Properties of Trypsin-like Enzyme from Two Sturgeon Species Source: MDPI URL: [Link]

Sources

• 1. Trypsin-Chymotrypsin - Creative Enzymes [creative-enzymes.com]
• 2. Chymotrypsin vs. Trypsin | Definition & Differences - Lesson | Study.com [study.com]
• 3. Specificity of Trypsin and Chymotrypsin: Loop-Motion-Controlled Dynamic Correlation as a Determinant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aklectures.com [aklectures.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. photophysics.com [photophysics.com]
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• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Physicochemical and Biochemical Properties of Trypsin-like Enzyme from Two Sturgeon Species [mdpi.com]
• 10. Enzyme Kinetic Assay - Creative Biogene [microbiosci.creative-biogene.com]

The Strategic Advantage of 2,6-Substituted Nitrophenyl Esters in Kinetic Studies: A Comparative Guide

For decades, p-nitrophenyl acetate (p-NPA) has served as the baseline substrate for evaluating esterase, lipase, and protease kinetics. However, as drug development and biocatalysis demand higher precision, the limitations of unsubstituted nitrophenyl esters—namely, their high rates of spontaneous aqueous hydrolysis and lack of steric discrimination—have become apparent.

To overcome these analytical bottlenecks, researchers have increasingly turned to 2,6-substituted nitrophenyl esters . By flanking the ester bond with functional groups at the ortho positions, these substrates introduce a precise balance of steric hindrance and electronic tuning. This guide objectively compares the performance of 2,6-substituted variants against traditional substrates, providing the mechanistic rationale and validated protocols necessary for advanced kinetic mapping.

Mechanistic Causality: The Power of Ortho-Substitution

The utility of 2,6-substituted nitrophenyl esters in kinetic studies stems from two distinct physical organic principles:

• Steric Shielding: Bulky substituents (e.g., methyl, chloro, or nitro groups) at the 2 and 6 positions physically obstruct the trajectory of attacking nucleophiles (such as water or hydroxide ions) toward the carbonyl carbon. This drastically suppresses background (uncatalyzed) hydrolysis. In enzyme-catalyzed reactions, this steric bulk demands a highly complementary active site, allowing researchers to use Taft Linear Free-Energy Relationships (LFER) to map the exact spatial dimensions of a biocatalyst's active pocket[1].

• Electronic Tuning (

  Modulation): The choice of the 2,6-substituent allows for the precise modulation of the leaving group's . While steric bulk slows down the initial nucleophilic attack, electron-withdrawing groups (like -Cl or -NO₂) lower the of the resulting substituted nitrophenol. Once the enzyme overcomes the steric barrier to form the tetrahedral intermediate, the highly stabilized leaving group ensures rapid and irreversible collapse into the products[2].

Figure 1: Kinetic pathway of 2,6-substituted nitrophenyl ester hydrolysis highlighting steric and electronic checkpoints.

Comparative Performance Data

The following table synthesizes the kinetic and structural advantages of various 2,6-substituted substrates compared to the traditional p-NPA standard. The data illustrates how altering the ortho substituents shifts the substrate's primary application[3].

Substrate	2,6-Substituent Effect	Steric Bulk	Background Hydrolysis ( )	Primary Application & Advantage
p-Nitrophenyl Acetate (p-NPA)	None	Low	High	Baseline Standard: Fast reaction, but high noise-to-signal ratio in slow assays.
2,6-Dimethyl-4-nitrophenyl ester	Electron-Donating (+I)	High	Very Low	Active Site Mapping: Extreme stability in buffer; only cleaved by highly specific enzymes.
2,6-Dichloro-4-nitrophenyl ester	Electron-Withdrawing (-I)	High	Low-Moderate	Balanced Kinetics: Excellent leaving group ability paired with strong steric protection.
2,6-Dinitrophenyl ester	Strongly Withdrawing (-M, -I)	Very High	Moderate	Chemiluminescence: Drives rapid "flash" kinetics due to extreme electron withdrawal[4].

Experimental Protocol: Self-Validating Kinetic Assay

To generate trustworthy kinetic data, the experimental design must account for the inherent solvolysis of the ester. The following protocol outlines a self-validating UV-Vis spectrophotometric workflow. By running a parallel buffer-only blank, the system isolates the true catalytic rate (

) from the background chemical hydrolysis ( ).

Reagents & Materials

• Substrate Stock: 10 mM of the 2,6-substituted nitrophenyl ester dissolved in anhydrous acetonitrile. (Causality: Anhydrous aprotic solvents prevent premature solvolysis during storage).

• Reaction Buffer: 50 mM Tris-HCl, pH 7.4, containing 0.1% Triton X-100. (Causality: The surfactant prevents the highly hydrophobic 2,6-substituted substrates from aggregating into micelles, ensuring true Michaelis-Menten kinetics).

• Biocatalyst: Purified enzyme (e.g., engineered lipase or esterase) at an optimized working concentration.

Step-by-Step Methodology

• Spectrophotometer Equilibration: Set a dual-beam UV-Vis spectrophotometer to 410 nm (the typical isosbestic/peak absorbance for substituted nitrophenolate ions) and thermostat the cuvette holder to exactly 25.0 °C.

• Baseline Validation (The Control): Add 980 µL of Reaction Buffer to a quartz cuvette. Inject 10 µL of the Substrate Stock. Record the absorbance for 3 minutes. The slope of this line represents the spontaneous hydrolysis rate (

  ).

• Reaction Initiation: To the same cuvette (or a fresh parallel setup), inject 10 µL of the Biocatalyst. Mix rapidly via inversion (do not vortex, to avoid micro-bubble formation which scatters light).

• Kinetic Monitoring: Record the absorbance at 410 nm continuously for 5–10 minutes. The initial linear portion of this curve represents the observed velocity (

  ).

• Data Synthesis: Calculate the true initial velocity (

  ) by subtracting the background: . Plot against varying substrate concentrations to derive and .

Figure 2: Self-validating UV-Vis spectrophotometric workflow for measuring esterase kinetics.

Advanced Applications in Drug Development & Diagnostics

Beyond standard enzyme assays, the unique properties of 2,6-substituted nitrophenyl esters have driven innovations in two major fields:

• Organocatalysis & Synthesis: In asymmetric Morita-Baylis-Hillman (MBH) reactions, 2,6-dimethyl-4-nitrophenyl acrylate is utilized as a superior substrate. The steric bulk of the 2,6-dimethyl groups prevents unwanted side reactions and polymerization, while the electronic profile maintains the necessary reactivity for the rate-limiting proton transfer step, resulting in highly enantioselective yields[5].

• Chemiluminescent Diagnostics: In clinical diagnostics, acridinium esters are conjugated to antibodies for target detection. By utilizing 2,6-dinitrophenyl or 2,6-bis(trifluoromethyl)phenyl leaving groups, developers can engineer "flash" chemiluminescence. The extreme electron-withdrawing nature of the 2,6-substituents accelerates the breakdown of the intermediate dioxetanone upon alkaline peroxide activation, yielding an intense, rapid burst of light while the steric bulk protects the ester from degrading during reagent storage[4].

References

• Taft linear free-energy relationships in the biocatalytic hydrolysis of sterically hindered nitrophenyl ester substrates. Journal of Emerging Investigators.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBc-2qlblbVIEM-uxZ_FrTcqaSg-XtXf1lHS1vWYDcoHJRGxt3B5U9ezTeQGiazzwXcqtZZJZeYS-fXERVXdCxXrgncyUG4gEApF-ZlsvsSP5BhntJzBSBZ8cp3HnjSJcJb167hGZL-6uD4Xx3XX9738LPttMnqMueNtQEYC48b1k4SfZBCaDUuTOhmRq1gztcZYHe3lmsVHqcIeV2EBAav4L-aqKtt14GeMZEu17C0vYZ8PesmzzRM7jDeYnDWWILkw8-yusTg_CzvbadO43XfL40M8WgkaGpjDYsbUFV5LlPoQ==]
• A Comparative Analysis of the Kinetic Parameters of o-, m-, and p-Toluic Acid, 4-Nitrophenyl Esters in Alkaline Hydrolysis. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH92IhcdvWxmStFiFf4weJGA5aTY5Q50wjODu6htIjoU2C-UHkIdl0-ikkpAr2TcRhzJY_Adru4QnTyn9HTCnZgctgxd1YF6Ywb-CZrWrRnYBPng9gGjdLMSb4_9lo2wkDPpxorhrNyMFzP7EjudwWmdNTHSOS2ng6V0LQfaTpmWs1vhDfXIoFZIhSlK0Rfz9f31PV-OgUSk378fkoCCA2G9HUo9omJMo7nTlNt2NGIQUtP19dOG8dW7JCB1HV9gKS9ltvbJRKWzorkeSax-GI6Cd6J]
• 5 - ORCA – Online Research @ Cardiff. Cardiff University.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxCqG6uzkZr0EzhDDOymJUnrv-hjJE3Ku81KO2OC6QkxRUaJT_ictoiEaJVdonvMyNlNsQaCIpT8eGznW4oemYltZ238aGigiRLT23GkzuUAv3uWDlMtqBtMXwQ7oD78vJRM3vTUh7VvOeOVI7QUs=]
• Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester and Phosphate Ester Compounds in Aqueous Systems from Molecular Structure by SPARC. Environmental Protection Agency (EPA).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqITFrIzS0u7KXuGmPgn_pimvaoKvrv4m6xO2PyWtR32ldkxnk9cBX2w9yquaITqXqfH3XKBPYnn92F1vLgrgpANBCACqd3GBUpZ_fJAOmlOrs6DRNiHyQfo28edUegPZpZWz2sWO84gh9_CG_J3zSqg7z]
• Recent Advances in Organocatalytic Asymmetric Morita-Baylis-Hillman/Aza-Morita-Baylis-Hillman Reactions. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETm2m1Bw5u7wH9dgAg9_O-ptCPT3pBdOKUtSDrWrP1p1aqsfCoUNlx3wRNqk7DSyY9nbOpYjmGVhClnEZlqnHLWFZRaLCupwJJEVLLF0BoQkL7HMwh1E-HLkESYt7q4Bz-Jv5FcTp8vfA_rWvSfZn32NvoX3wSrqwb4Zrhem9Nol5ObXfg0Yc4HLeLTmYpGiJM_hDOxcHTzxyZJ2r_vv-buMtruEpiLnYE2JuJHyCP9XADWvfu6aoltQSscAPtffwF_KdNls9HblA7NigM4XbVn0ITbcgP9DxK35_rqE0Y1R2a9onmEQ8vsg==]

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. researchgate.net [researchgate.net]

Benchmarking Novel Esterases: The (2,6-Dinitrophenyl) Acetate Advantage

Introduction: The "Acidic Gap" in Esterase Profiling

In the discovery of novel biocatalysts—particularly those derived from metagenomic libraries of extremophiles or engineered for industrial fermentation—researchers frequently encounter the "Acidic Gap." Standard colorimetric substrates like

-nitrophenyl acetate ( -NPA) rely on the ionization of the leaving group ( -nitrophenol) to generate a detectable signal (yellow color). With a pKa of ~7.15, -nitrophenol is protonated and colorless below pH 6.0, rendering it useless for benchmarking acidic esterases.

This guide introduces (2,6-Dinitrophenyl) acetate (2,6-DNPA) as a superior alternative for benchmarking novel esterases, specifically those active in acidic to neutral environments. By leveraging the electron-withdrawing power of two nitro groups, 2,6-DNPA lowers the pKa of the leaving group to ~3.7, allowing for continuous spectrophotometric monitoring at pH levels as low as 4.5.

The Substrate Landscape: Objective Comparison

To select the right tool for your enzyme kinetics, you must understand the physicochemical constraints of available substrates.

Table 1: Comparative Specifications of Esterase Substrates

Feature	-Nitrophenyl Acetate ( -NPA)	(2,6-Dinitrophenyl) Acetate (2,6-DNPA)	-Naphthyl Acetate
Leaving Group	-Nitrophenol	2,6-Dinitrophenol	-Naphthol
Leaving Group pKa	~7.15	~3.71	~9.3
Optimal Assay pH	pH 7.0 – 9.0	pH 4.5 – 8.0	pH 6.0 – 9.0 (requires diazo coupling)
Detection Mode	Continuous (405 nm)	Continuous (360–405 nm)	Endpoint (Diazo dye formation)
Spontaneous Hydrolysis	Low	Moderate to High (Requires correction)	Low
Solubility	Low in water (requires DMSO/MeOH)	Low in water (requires DMSO/Acetonitrile)	Low in water
Primary Utility	Alkaline/Neutral Esterases	Acidic/Neutral Esterases	Gel staining / Endpoint assays

Mechanistic Insight: The pKa Advantage

The following diagram illustrates why 2,6-DNPA functions where

-NPA fails. The presence of two nitro groups at the ortho positions stabilizes the phenolate anion via resonance and induction, significantly lowering the energy barrier for deprotonation.

Figure 1: Mechanistic comparison of signal generation at acidic pH (e.g., pH 5.0). 2,6-DNPA yields a colored product, while p-NPA remains silent.

Experimental Protocol: Self-Validating Benchmarking System

Core Directive: Do not rely on literature extinction coefficients (

) for novel conditions. The absorbance of 2,6-dinitrophenol is pH-dependent.[1] You must generate a standard curve under your specific assay conditions.

Phase A: Reagent Preparation[2]

• Buffer: 50 mM Acetate or Citrate-Phosphate Buffer (pH 4.5 – 6.5). Note: Avoid Tris or buffers with primary amines if possible, though less critical for short assays.

• Substrate Stock (200 mM): Dissolve 2,6-DNPA in pure Acetonitrile (ACN) or DMSO.

  • Expert Tip: 2,6-DNPA is prone to spontaneous hydrolysis. Prepare fresh or store at -20°C with desiccant. If the stock turns yellow, discard it.

• Enzyme Stock: Diluted in reaction buffer. Keep on ice.

Phase B: The "Self-Validating" Workflow

This workflow integrates background correction directly into the kinetic measurement, essential for labile substrates like 2,6-DNPA.

Figure 2: Step-by-step benchmarking workflow ensuring data integrity via background subtraction.

Phase C: Detailed Steps

1. Extinction Coefficient Determination ( )

• Prepare 0, 10, 20, 50, 100 µM solutions of 2,6-dinitrophenol (the product, not the ester) in your assay buffer.

• Measure Absorbance at 360 nm (isosbestic-like region) or 405 nm .

• Plot Abs vs. Concentration. The slope is

  ( ).[2]

• Why?

  changes significantly between pH 4.0 and 6.0.

2. The Kinetic Assay (96-well plate format)

• Blank Wells: 180 µL Buffer + 20 µL Substrate.

• Test Wells: 170 µL Buffer + 10 µL Enzyme + 20 µL Substrate.

• Initiation: Add Substrate last using a multi-channel pipette to ensure simultaneous start.

• Measurement: Monitor Abs continuously for 5–10 minutes at 25°C (or target temp).

• Critical Check: Ensure the "Blank" slope is <10% of the "Test" slope. If higher, reduce substrate concentration or lower temperature.

Data Analysis & Interpretation

To objectively compare your novel esterase against alternatives, normalize your data.

Calculation of Activity

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

[3]

• : Change in absorbance per minute.[3]
• : Extinction coefficient determined in Phase C.1.
• : Path length (0.6 cm for standard 200 µL in 96-well plate).

Benchmarking Metrics

When publishing your comparison, report these derived constants:

• (Turnover Number): Measures maximum catalytic efficiency.
• (Michaelis Constant): Measures substrate affinity.

• pH Profile: Plot Activity vs. pH (range 4.0 – 8.0).

  • Expectation: A novel acidic esterase will show a bell curve peaking < pH 6.0.

    -NPA would show a false "zero" activity at low pH due to signal loss, whereas 2,6-DNPA reveals the true peak.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
High Background Rate	Substrate instability (labile ester bond)	Use fresh substrate stock; keep buffer cool; decrease pH if possible.
Precipitation	Substrate insolubility	Ensure final organic solvent (DMSO/ACN) concentration is <5%.
Non-Linear Rates	Enzyme instability or product inhibition	Measure initial rate (first 60 seconds); reduce enzyme concentration.
No Signal at Low pH	Wavelength mismatch	2,6-DNP shifts spectrum at very low pH. Scan 300–450 nm to find new .

References

• Gao, L., et al. (2016). "Esterase Activity Determination Using p-Nitrophenyl Acetate as Substrate." North Carolina State University. Link

• Li, G., et al. (2020).[4] "A De Novo Designed Esterase with p-Nitrophenyl Acetate Hydrolysis Activity." Molecules, 25(20).[4] Link

• Sigma-Aldrich. "Enzymatic Assay of Esterase (EC 3.1.1.1)." Sigma Quality Control Procedures. Link

• Vione, D., et al. (2009). "Assessing the Transformation Kinetics of 2- and 4-Nitrophenol in the Atmospheric Aqueous Phase." University of Turin. Link

• Yang, Z., et al. (2010).[5] "Synthesis and characterization of spherical 2-diazo-4,6-dinitrophenol (DDNP)." Journal of Hazardous Materials. Link

Sources

• 1. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 2. jcsp.org.pk [jcsp.org.pk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. semanticscholar.org [semanticscholar.org]

Correlation of Hydrolysis Rates with Leaving Group pKa in DNP and Activated Esters: A Comparative Guide

In bioconjugation, prodrug development, and activity-based protein profiling, activated esters are indispensable electrophiles. The core challenge in utilizing these reagents lies in balancing aminolysis (the desired conjugation with a target amine) against spontaneous aqueous hydrolysis (the competing degradation pathway). The kinetic fate of these esters is fundamentally governed by the Brønsted relationship, which correlates the reaction rate constant (

) with the of the leaving group's conjugate acid.

This guide provides an objective, data-driven comparison of 2,4-dinitrophenyl (DNP) esters against alternative activated esters (PFP, pNP, and NHS). By analyzing the causality between leaving group

and hydrolysis rates, we equip researchers with the mechanistic insights needed to optimize bioconjugation workflows.

The Brønsted Relationship and Ester Reactivity

The rate of nucleophilic acyl substitution in activated esters is heavily dependent on the thermodynamic stability of the departing leaving group. According to the Brønsted catalysis equation:

where ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

is the Brønsted coefficient. A lower indicates a more acidic conjugate acid and, consequently, a more stable, weaker conjugate base[1]. In the context of ester hydrolysis, highly electron-withdrawing groups—such as the two nitro groups in DNP—stabilize the developing negative charge in the transition state. This drastically lowers the activation energy required for the collapse of the tetrahedral intermediate.

Causal logic of the Brønsted relationship linking leaving group pKa to reaction kinetics.

For 2,4-dinitrophenyl (DNP) esters, the leaving group is 2,4-dinitrophenolate (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

). Compared to p-nitrophenyl (pNP, ) or N-hydroxysuccinimide (NHS, ), DNP esters exhibit exceptionally high pseudo-first-order hydrolysis rate constants ( )[2]. While this makes DNP esters incredibly potent acylating agents, it also renders them highly susceptible to rapid degradation in aqueous buffers, requiring precise stoichiometric and pH control.

Comparative Performance of Activated Esters

To objectively select the right activated ester for a workflow, one must weigh the leaving group's

against its practical stability in solution[3][4].

Activated Ester	Leaving Group	Leaving Group	Relative Aminolysis Reactivity	Aqueous Hydrolytic Stability (pH 7.4)
DNP Ester	2,4-Dinitrophenol	~4.1	Extremely High	Very Low (Minutes)
PFP Ester	Pentafluorophenol	~5.5	High	High (Hours to Days)*
pNP Ester	p-Nitrophenol	~7.15	Moderate	Moderate (Hours)
NHS Ester	N-Hydroxysuccinimide	~7.8	Standard	Low to Moderate (Hours)

*Mechanistic Exception: Despite a low

, PFP esters exhibit anomalous hydrolytic stability. This is due to the extreme hydrophobicity and steric shielding of the pentafluorophenyl ring, which repels water molecules while remaining highly reactive toward less solvated, highly nucleophilic primary amines[3][5].

Mechanistic Pathways: Hydrolysis vs. Aminolysis

When an activated ester is introduced into an aqueous biological buffer containing the target amine (e.g., a lysine side chain), two competing nucleophilic attacks occur simultaneously. The efficiency of conjugation is defined by the ratio of

. Because the Brønsted for amines is typically higher than for water/hydroxide, lowering the leaving group (as seen in DNP esters) accelerates both pathways, but accelerates aminolysis to a greater extent—provided the ester survives long enough in the aqueous media to encounter the amine[2].

Reaction logic of activated esters: Competing hydrolysis and aminolysis governed by LG pKa.

Experimental Protocol: UV-Vis Kinetic Determination of Hydrolysis Rates

To establish a self-validating system for comparing ester stability, researchers can exploit the distinct chromophoric properties of the leaving groups. The hydrolysis of DNP and pNP esters releases phenoxide ions that absorb strongly in the visible spectrum (e.g., 2,4-dinitrophenolate at ~400 nm, p-nitrophenolate at ~400 nm). By tracking this absorbance, the pseudo-first-order hydrolysis rate constant (

) can be empirically determined.

Objective: Determine the pseudo-first-order hydrolysis rate constant (

) of DNP vs. pNP esters to validate their hydrolytic half-lives prior to bioconjugation.

Materials Required:

• 10 mM stock solutions of DNP-acetate and pNP-acetate in anhydrous DMSO.

• 50 mM Phosphate buffer (pH 7.4, 8.0, and 8.5).

• UV-Vis Spectrophotometer with a temperature-controlled cuvette holder (25°C).

• Quartz cuvettes (1 cm path length).

Step-by-Step Methodology:

• Baseline Calibration: Blank the spectrophotometer using 990 µL of the selected phosphate buffer and 10 µL of anhydrous DMSO to account for solvent background.

• Reaction Initiation: Rapidly inject 10 µL of the 10 mM ester stock into 990 µL of the buffer directly in the quartz cuvette (Final ester concentration = 100 µM, 1% DMSO v/v). Mix rapidly by inversion.

• Data Acquisition: Immediately begin monitoring absorbance at 400 nm. Record data points every 2 seconds for DNP esters (due to rapid kinetics) and every 30 seconds for pNP esters.

• Endpoint Determination: Allow the reaction to proceed until the absorbance plateaus (

  ), indicating complete hydrolysis. For DNP, this may take 10-20 minutes; for pNP, it may require several hours.

• Data Analysis: Plot

  versus time ( ). The slope of this linear regression represents the negative pseudo-first-order rate constant ( ).

• Causality Check: Plot

  against the known of the leaving groups across multiple pH values to experimentally derive the Brønsted coefficient ( ) for your specific buffer system.

Conclusion & Strategic Selection

The correlation between leaving group

and hydrolysis rates provides a highly predictive framework for bioconjugation chemistry. While DNP esters ( ~4.1) offer explosive reactivity suitable for rapid, in-situ acylations where the amine is in high local concentration, their poor aqueous stability often necessitates switching to PFP or NHS esters for longer, more complex bioconjugation workflows. By implementing the UV-Vis kinetic protocol outlined above, laboratories can empirically validate the half-life of any activated ester, ensuring optimal yields and reproducibility in drug development applications.

References

• Determination of the pKa of Ethyl Acetate: Brønsted Correlation for Deprotonation of a Simple Oxygen Ester in Aqueous Solution | Journal of the American Chemical Society - ACS Publications1

• PFP vs. NHS Esters: A Comparative Guide to Stability in Solution | Benchchem 3

• Occurrence of an Elongated p-Oxo Ketene Intermediate in the Dissociative Alkaline Hydrolysis of Aryl Esters | Journal of the American Chemical Society - ACS Publications 6

• 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules | PMC - National Institutes of Health 4

• Kinetic studies and predictions on the hydrolysis and aminolysis of esters of 2-S-phosphorylacetates | CORE 2

• PFP Esters vs. NHS Esters in Bioconjugation: A Comparative Guide | Benchchem 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Mastering Reproducibility in Active Site Titration: A Guide to Reliable Burst Phase Analysis

For Researchers, Scientists, and Drug Development Professionals

In the precise world of enzyme kinetics and drug development, the accurate determination of active enzyme concentration is paramount. Active site titration stands as a cornerstone technique for this purpose, providing a direct measure of the functional enzyme population within a sample. The "burst phase," a rapid initial release of product, is the key observable in this method, and the reproducibility of its amplitude is directly linked to the reliability of the calculated active enzyme concentration.

This guide, designed for both seasoned researchers and those new to the technique, provides an in-depth comparison of methodologies and a comprehensive analysis of the factors that govern the reproducibility of the burst phase amplitude. By understanding and controlling these variables, you can significantly enhance the precision and trustworthiness of your active site titration data.

The Science Behind the Burst: A Two-Step Kinetic Process

Active site titration relies on a specific type of substrate, often a chromogenic or fluorogenic compound, that reacts with the enzyme in a two-step process.[1] The first step is a rapid acylation of the enzyme's active site, leading to the release of the first product (P1), which is the "burst" that is measured.[2] The second step, the deacylation of the enzyme, is significantly slower. This kinetic disparity ensures that the initial burst of product is stoichiometric with the number of active enzyme sites.[2]

The typical progress curve of an active site titration experiment shows a rapid initial phase (the burst) followed by a slower, linear steady-state phase. The amplitude of the burst, determined by extrapolating the steady-state line back to time zero, is directly proportional to the concentration of active enzyme.[1]

Figure 1: A simplified kinetic scheme of active site titration. The initial rapid formation of the acyl-enzyme intermediate results in the stoichiometric release of Product 1, observed as the burst. The subsequent slow hydrolysis of the intermediate governs the steady-state rate.

Factors Influencing Burst Phase Reproducibility: A Comparative Analysis

Achieving a consistent and reproducible burst amplitude is the primary challenge in active site titration. Several factors, from the reagents used to the instrumental setup, can introduce variability. Understanding and controlling these variables is critical for obtaining high-quality data.

Reagent Quality and Stability

The purity and stability of both the enzyme and the titrant are fundamental to reproducible results.

• Enzyme Preparation: The active fraction of an enzyme can vary significantly between batches due to differences in expression, purification, and storage.[3] It is crucial to perform an active site titration on each new batch of enzyme to establish its active concentration. Furthermore, enzyme stability during the experiment is critical. Factors such as temperature, pH, and the presence of proteases or inhibitors can lead to a decrease in the active enzyme concentration over time, affecting the burst amplitude.

• Titrant Purity and Stability: The titrant must be of high purity, as impurities can inhibit the enzyme or interfere with the detection signal. Many common titrants, such as p-nitrophenyl esters, are susceptible to hydrolysis.[4] A partially hydrolyzed titrant will lead to an underestimation of the active enzyme concentration. It is essential to use fresh solutions of the titrant and to store stock solutions under appropriate conditions (e.g., desiccated and protected from light).

Table 1: Impact of Reagent Stability on Burst Amplitude Reproducibility

Reagent Condition	Expected Impact on Burst Amplitude	Recommended Best Practice
Enzyme
Freshly prepared vs. aged enzyme	Lower amplitude with aged enzyme due to degradation	Use freshly prepared or properly stored enzyme aliquots for each experiment.
Multiple freeze-thaw cycles	Decreased amplitude due to denaturation	Aliquot enzyme stocks to avoid repeated freeze-thaw cycles.
Titrant
Freshly prepared vs. aged titrant solution	Lower amplitude with aged solution due to hydrolysis	Prepare titrant solutions fresh daily from a high-quality solid stock.
Improper storage of solid titrant	Inconsistent results due to degradation	Store solid titrants according to the manufacturer's instructions (e.g., desiccated, refrigerated).

Experimental Conditions: The Devil is in the Details

Minor variations in experimental conditions can have a significant impact on the burst phase.

• Buffer Composition, pH, and Ionic Strength: The choice of buffer, its pH, and ionic strength can all influence enzyme activity and stability.[5][6] Some buffer components may interact with the enzyme or the substrate, altering the kinetics of the reaction.[7] It is crucial to maintain a consistent and well-defined buffer system for all experiments. The optimal pH for the burst reaction may not be the same as the optimal pH for the overall catalytic activity.[8]

• Temperature: Enzyme activity is highly sensitive to temperature.[8] Even small fluctuations in temperature during the assay can lead to variability in the burst amplitude. Precise temperature control of the reaction vessel is essential for high reproducibility.

Table 2: Influence of Experimental Conditions on Burst Kinetics (Hypothetical Data)

Condition	Burst Amplitude (Absorbance Units)	Standard Deviation
Buffer
50 mM Phosphate, pH 7.4	0.254	0.005
50 mM Tris-HCl, pH 7.4	0.231	0.012
50 mM HEPES, pH 7.4	0.260	0.004
Temperature
25°C	0.258	0.006
30°C	0.275	0.008
37°C	0.291	0.015

This table illustrates the potential impact of different buffer systems and temperatures on the burst amplitude and its variability. The data is hypothetical and serves for illustrative purposes.

Instrumental Parameters and Data Analysis

The choice of instrumentation and the method of data analysis are critical for obtaining accurate and reproducible results. For rapid burst kinetics, a stopped-flow instrument is often required.[9][10]

• Stopped-Flow Instrument Performance: The dead time of the stopped-flow instrument, which is the time between mixing and the first data point, can affect the accuracy of the burst amplitude determination, especially for very fast reactions.[10] Inconsistent mixing or the presence of air bubbles in the system can also introduce significant errors. Regular maintenance and validation of the stopped-flow instrument are essential.

• Data Acquisition and Analysis: The data acquisition rate must be sufficiently high to accurately capture the burst phase. The method used to extrapolate the steady-state line back to time zero can also influence the calculated burst amplitude. It is important to use a consistent and objective method for this extrapolation, such as linear regression of the initial steady-state data points.

Figure 2: A generalized workflow for performing an active site titration experiment. Each step presents potential sources of variability that must be carefully controlled to ensure reproducibility.

Protocols for Reproducible Active Site Titration

The following protocols provide a framework for performing active site titration with a focus on maximizing reproducibility. The example provided is for a serine protease using a p-nitrophenyl ester titrant, but the principles can be adapted for other enzyme-titrant systems.

Protocol 1: Active Site Titration of a Serine Protease using a Spectrophotometer

This protocol is suitable for enzymes with slower burst kinetics that can be measured on a standard spectrophotometer.

Materials:

• Purified serine protease stock solution

• p-Nitrophenyl acetate (pNPA) or other suitable p-nitrophenyl ester titrant

• Assay Buffer (e.g., 50 mM Sodium Phosphate, pH 7.5)

• Spectrophotometer with temperature control

• Cuvettes

Procedure:

• Enzyme Preparation:

  • Thaw a fresh aliquot of the enzyme stock solution on ice.

  • Dilute the enzyme to the desired concentration in pre-chilled Assay Buffer. Keep the enzyme solution on ice until use.

• Titrant Preparation:

  • Prepare a stock solution of the p-nitrophenyl ester titrant in a dry, water-miscible organic solvent (e.g., acetonitrile).

  • Immediately before use, dilute the titrant stock solution to the desired final concentration in Assay Buffer.

• Assay Setup:

  • Set the spectrophotometer to the appropriate wavelength for detecting the release of p-nitrophenol (typically 405-410 nm).

  • Equilibrate the spectrophotometer's cuvette holder to the desired temperature (e.g., 25°C).

  • Add the appropriate volume of Assay Buffer to a cuvette and place it in the spectrophotometer to blank the instrument.

• Reaction and Measurement:

  • Add the diluted enzyme solution to the cuvette and allow it to equilibrate to the assay temperature for at least 5 minutes.

  • Initiate the reaction by adding a small volume of the diluted titrant solution to the cuvette. Mix rapidly and thoroughly by inverting the cuvette with a piece of parafilm over the top.

  • Immediately start recording the absorbance at regular intervals for a period sufficient to observe both the burst and the steady-state phase.

• Data Analysis:

  • Plot the absorbance versus time.

  • Perform a linear regression on the initial data points of the steady-state phase.

  • Extrapolate the linear portion of the curve back to time zero. The y-intercept represents the burst amplitude (ΔA).

  • Calculate the active enzyme concentration using the Beer-Lambert law: [Active Enzyme] = ΔA / (ε * l) where:

    • ΔA is the burst amplitude

    • ε is the molar extinction coefficient of p-nitrophenol at the assay pH

    • l is the path length of the cuvette

Protocol 2: Active Site Titration using a Stopped-Flow Instrument

This protocol is necessary for enzymes with rapid burst kinetics.

Materials:

• Same as Protocol 1

• Stopped-flow instrument

Procedure:

• Reagent and Instrument Preparation:

  • Prepare the enzyme and titrant solutions as described in Protocol 1.

  • Thoroughly wash the syringes and flow lines of the stopped-flow instrument with Assay Buffer.

  • Equilibrate the instrument's sample handling unit and observation cell to the desired temperature.

• Loading the Instrument:

  • Load one syringe with the diluted enzyme solution and the other with the diluted titrant solution.

  • Ensure there are no air bubbles in the syringes or tubing.

• Data Acquisition:

  • Set the data acquisition parameters (e.g., data collection time, sampling rate) to appropriately capture the burst phase.

  • Perform several "push" cycles with the reagents to ensure the observation cell is filled with a freshly mixed solution.

  • Acquire data from several replicate injections to assess reproducibility.

• Data Analysis:

  • Analyze the kinetic traces as described in Protocol 1 to determine the burst amplitude and calculate the active enzyme concentration.

Conclusion and Recommendations

The reproducibility of the burst phase amplitude in active site titration is a critical determinant of the accuracy and reliability of active enzyme concentration measurements. By meticulously controlling reagent quality, experimental conditions, and instrumental parameters, researchers can significantly improve the precision of their data.

Key Recommendations for Maximizing Reproducibility:

• Always use fresh, high-quality reagents.

• Perform active site titration on every new batch of enzyme.

• Precisely control temperature and pH.

• Use a consistent and well-defined buffer system.

• Validate the performance of your instrumentation, especially for stopped-flow experiments.

• Employ a standardized and objective method for data analysis.

By adhering to these principles and protocols, researchers can ensure that their active site titration data is not only accurate but also highly reproducible, providing a solid foundation for their enzymatic studies and drug discovery efforts.

References

• Ascenzi, P., et al. (1987). Active-site titration of serine proteinases acting selectively on cationic substrates by N-alpha-carbobenzoxy-L-arginine p-nitrophenyl ester and N-alpha-carbobenzoxy-L-lysine p-nitrophenyl ester; determination of active enzyme concentration. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 915(3), 421-425. [Link]

• Oza, H. (2018). What is active site titration, and how is it performed? Quora. [Link]

• Bechet, J. J., et al. (1986). Active-site titration of enzymes at high concentration. Application to myosin ATPase. European Journal of Biochemistry, 161(2), 343-349. [Link]

• Department of Chemistry, University of Pennsylvania. (n.d.). Stopped-flow Kinetics. [Link]

• Topham, C. M., et al. (2001). Kinetic and titration methods for determination of active site contents of enzyme and catalytic antibody preparations. Methods, 24(2), 153-167. [Link]

• Di Cera, E. (2009). Thrombin. Molecular Aspects of Medicine, 30(6), 345-357. [Link]

• Investigating the Impact of Temperature and pH on Enzyme Activity: A Kinetic Analysis. (2025). Preprints.org. [Link]

• Metrohm. (2021). Recommendations for titration methods validation. [Link]

• Rech, J. E., & Reber, K. C. (1993). Active-site titration of serine proteases in organic solvents. Biotechnology and Bioengineering, 50(3), 329-335. [Link]

• Williams, J. W., & Morrison, J. F. (1979). The kinetics of reversible tight-binding inhibition. Methods in Enzymology, 63, 437-467.

• TgK Scientific. (n.d.). Stopped-Flow, Single Mixing. [Link]

• Rej, R. (1984). Molecular titration as a means of calibrating enzyme reference materials. Clinical Chemistry, 30(6), 845-846.

• Bender, M. L., et al. (1966). The Kinetics of the α-Chymotrypsin-Catalyzed Hydrolysis of p-Nitrophenyl Acetate. Journal of the American Chemical Society, 88(24), 5890-5913. [Link]

• ResearchGate. (n.d.). active site titration. [Link]

• ResearchGate. (n.d.). a Burst kinetics in the conversion of p-nitrophenyl acetate by.... [Link]

• Polgár, L. (1973). A comparative study of the conformational stabilities of trypsin and chymotrypsin. Acta Biochimica et Biophysica Academiae Scientiarum Hungaricae, 8(2), 81-90.
• Palmer, T. (2001). Enzymes: Biochemistry, Biotechnology and Clinical Chemistry. Horwood Publishing.

• Williams, R. L., et al. (2020). Development of an Active Site Titration Reagent for α-Amylases. Chemical Science, 11(46), 12554-12559. [Link]

• Nozawa, M., et al. (1982). Comparative studies on the structure of active sites. Behavior of "inverse substrates" toward trypsin and related enzymes. Journal of Biochemistry, 91(6), 1837-1843. [Link]

• M-CSA. (n.d.). Subtilisin. [Link]

• Grønborg, M., et al. (2008). Engineering substrate preference in subtilisin: structural and kinetic analysis of a specificity mutant. Biochemistry, 47(25), 6644-6652. [Link]

• BioLogic. (n.d.). Overview: Stopped-Flow. [Link]

• Hilvert, D. (2013). Minimalist Active-Site Redesign: Teaching Old Enzymes New Tricks. Angewandte Chemie International Edition, 52(40), 10348-10359. [Link]

• Biochemistry & Physiology: Open Access. (2025). Investigating the Impact of Temperature and pH on Enzyme Activity: A Kinetic Analysis. [Link]

• Biosensing Instrument. (n.d.). Application Notes. [Link]

• Taylor & Francis. (n.d.). Stopped-flow – Knowledge and References. [Link]

• BellBrook Labs. (n.d.). Validation of the Agilent BioTek Synergy H1 Multimode Readers and Cytation Cell Imaging Multimode Readers with the Transcreener. [Link]

• Meyer, T., et al. (2021). pH-Stat Titration: A Rapid Assay for Enzymatic Degradability of Bio-Based Polymers. Polymers, 13(6), 882. [Link]

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Technical Comparison Guide: (2,6-Dinitrophenyl) Acetate vs. p-Nitrophenyl Acetate for Esterase Kinetics

Topic: Linear dynamic range of (2,6-Dinitrophenyl) acetate spectrophotometric assay

Executive Summary

This guide provides a rigorous technical analysis of (2,6-Dinitrophenyl) acetate (2,6-DNPA) as a chromogenic substrate for esterase and Carbonic Anhydrase (CA) activity assays. While p-nitrophenyl acetate (p-NPA) remains the historical standard, 2,6-DNPA offers a critical advantage: pH independence at physiological conditions .

This document details the linear dynamic range (LDR), spectral properties, and validation protocols required to transition from p-NPA to 2,6-DNPA, specifically addressing the "ionization gap" that plagues p-NPA assays at neutral pH.

Mechanistic Foundation & Chemical Logic

To understand the linear dynamic range, one must first understand the signal generation mechanism. Both assays rely on the enzymatic hydrolysis of an ester bond to release a nitrophenol leaving group.[1] The "signal" is the absorbance of the phenolate anion , not the protonated phenol.

The Ionization Problem

• The Substrate: (2,6-Dinitrophenyl) acetate (Colorless).

• The Product: 2,6-Dinitrophenol (Yellow,

  nm).

The core differentiator is the pK

of the leaving group.

• p-Nitrophenol (p-NP): pK

  7.15. At pH 7.0, only ~41% of the product is ionized (yellow). Small pH errors cause massive signal fluctuations.

• 2,6-Dinitrophenol (2,6-DNP): pK

  3.6 – 3.8. At pH 7.0, >99.9% is ionized. The signal is strictly proportional to product concentration, independent of minor pH variations.

Figure 1: Hydrolysis mechanism of 2,6-DNPA. The low pK

of the 2,6-dinitrophenol leaving group ensures complete ionization and signal generation at physiological pH.

Comparative Analysis: 2,6-DNPA vs. p-NPA

The following table contrasts the performance metrics of the two substrates. Note that while p-NPA has a higher theoretical extinction coefficient, its effective sensitivity at pH 7.0 is lower than 2,6-DNPA.

Feature	(2,6-Dinitrophenyl) Acetate	p-Nitrophenyl Acetate (p-NPA)	Implication for Research
Leaving Group pK	~3.6 – 3.8	~7.15	2,6-DNPA is pH independent above pH 5.0.
(Product)	430 – 440 nm	400 – 405 nm	2,6-DNPA requires a specific filter/monochromator setting.
Molar Extinction ( )	~14,000 – 16,000 M cm	~18,000 M cm (pH > 8.5)	p-NPA is theoretically more sensitive, but only in alkaline buffers.
Effective @ pH 7.0	~15,000 M cm	~8,000 M cm	2,6-DNPA provides nearly 2x the signal at physiological pH.
Spontaneous Hydrolysis	High (Very labile)	Moderate	2,6-DNPA has higher background; requires fresh stock and immediate use.
Linear Dynamic Range	10 M – 2.5 mM	20 M – 3.0 mM	Comparable, but 2,6-DNPA linearity is superior at low pH.

Experimental Protocol: Determining Linear Dynamic Range

Objective: Establish the linear relationship between 2,6-DNPA concentration and absorbance to define the upper limit (saturation) and lower limit (sensitivity) for your specific microplate reader.

Reagents & Preparation

• Assay Buffer: 50 mM Tris-SO

  or HEPES, pH 7.4. (Avoid phosphate if studying enzymes inhibited by anions).

• Stock Solution (Critical): Dissolve 2,6-DNPA in Acetonitrile (preferred) or DMSO to 100 mM.

  • Note: 2,6-DNPA is prone to spontaneous hydrolysis. Prepare stock fresh or store at -20°C for max 1 week. If the stock turns yellow, discard it.

• Enzyme: Carbonic Anhydrase (e.g., bovine CA-II) or target esterase.

Step-by-Step Workflow

• Substrate Dilution Series:

  • Prepare a 2x serial dilution of 2,6-DNPA in the Assay Buffer.

  • Range: 0, 10, 20, 40, 80, 160, 320, 640, 1280, 2500

    M .

  • Caution: Keep these on ice and use immediately to minimize non-enzymatic hydrolysis.

• Reaction Initiation:

  • Pipette 100

    L of diluted substrate into a clear flat-bottom 96-well plate.

  • Add 10

    L of Enzyme solution (concentration optimized to yield A/min 0.1).

  • Blank Control: Add 10

    L of Buffer instead of Enzyme to parallel wells (Critical for background subtraction).

• Kinetic Measurement:

  • Wavelength: 430 nm (Bandwidth

    10 nm).

  • Mode: Kinetic (read every 20 seconds for 10 minutes).

  • Temperature: 25°C (Strictly controlled).

• Data Processing:

  • Calculate the initial velocity (

    , mOD/min) for the first 2-3 minutes (linear portion).

  • Subtract the

    (spontaneous hydrolysis rate) from .

Figure 2: Validation workflow for establishing the Linear Dynamic Range of 2,6-DNPA.

Interpreting the Linear Dynamic Range (LDR)

When you plot the initial velocity (

) against substrate concentration , you will observe Michaelis-Menten kinetics. However, for the Linear Dynamic Range of the Assay (the range where you can accurately measure activity), look for:

• Lower Limit of Quantification (LLOQ): Typically 10–20

  M . Below this, the signal-to-noise ratio is poor due to the high background hydrolysis of 2,6-DNPA.

• Upper Limit of Linearity (LOL): Typically 1.5–2.0 mM . Above this, two factors degrade linearity:

  • Inner Filter Effect: The yellow product absorbs so strongly that it violates Beer’s Law at OD > 2.0.

  • Solubility: 2,6-DNPA is hydrophobic; at >2 mM, micro-precipitation may scatter light, causing artifactual absorbance increases.

Senior Scientist Tip:

"Unlike p-NPA, where you can simply increase pH to boost signal, 2,6-DNPA requires strict attention to background subtraction . The nitro groups that make it pH-independent also make the ester bond unstable. Always run a 'No-Enzyme' control for every substrate concentration."

References

• BenchChem. Colorimetric Assays for Carbonic Anhydrase Activity: Application Notes and Protocols. (General protocols for nitrophenyl ester assays).

• PubChem. 2,6-Dinitrophenol Compound Summary (CID 11312).[2][3] (Physical properties and pK

  data).

• Sigma-Aldrich (Merck). Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric). (Comparative methodology for esterase activity).

• Assay Genie. Carbonic Anhydrase (CA) Inhibitor Screening Kit. (Kinetic parameters and detection limits).

• Royal Society of Chemistry. Establishment, validation and application of a spectrophotometric method for CA activity.[4] (Spectral validation of dinitrophenol derivatives).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PubChemLite - 2,6-dinitrophenol (C6H4N2O5) [pubchemlite.lcsb.uni.lu]
• 3. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Establishment, validation and application of a spectrophotometric method for the accurate determination of carbonic anhydrase activity - RSC Advances (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

(2,6-Dinitrophenyl) acetate proper disposal procedures

Part 1: Executive Safety Directive

STOP AND READ: (2,6-Dinitrophenyl) acetate is not merely a toxic ester; it is a masked explosive precursor . Upon contact with moisture, bases, or esterase enzymes, it hydrolyzes to form 2,6-dinitrophenol (2,6-DNP) .

2,6-DNP is a high-energy nitroaromatic compound that acts as a metabolic uncoupler (stopping ATP production) and is shock-sensitive/explosive when dry .

CRITICAL PROHIBITIONS:

• NO DRAIN DISPOSAL: Under no circumstances can this compound or its assay residues be flushed.

• NO IN-LAB NEUTRALIZATION: Do not attempt to chemically deactivate this material using standard acid/base protocols. The reaction generates heat and precipitates the explosive phenol.

• NO DRYING: Never allow liquid residues to evaporate to dryness.[1]

Part 2: Chemical Hazard Logic & Mechanism

To handle this chemical safely, you must understand the "Why." The hazard profile shifts dynamically based on the state of the molecule.

The Hydrolysis Trap

In drug development assays (e.g., lipase/esterase activity), (2,6-Dinitrophenyl) acetate is used precisely because the ester bond is labile. However, this same feature creates the disposal hazard.

• The Precursor: The acetate form is relatively stable but toxic.

• The Trigger: Exposure to pH > 7.0 or hydrolytic enzymes.

• The Result: Release of 2,6-Dinitrophenol.[2] If this byproduct precipitates and dries, it forms unstable crystals that can detonate via friction or shock.[1]

Figure 1: The Hydrolysis Hazard Pathway This diagram illustrates the transformation from stable reagent to explosive waste.

Caption: The chemical pathway converting the acetate ester into the shock-sensitive dinitrophenol.

Part 3: Operational Disposal Protocols

This section details the step-by-step workflow for disposing of the chemical in various states.

Protocol A: Solid Reagent Disposal (Expired/Unused)

Applicability: Pure powder in original vials.

• Do Not Open: If the material is old or crystallized around the cap, do not attempt to open it . Friction on the threads can initiate detonation.

• Hydration (If safe): If the container is already open and the powder appears dry/crusty, gently add a small volume of water or mineral oil to wet the solid (desensitization). Do not do this if the cap is stuck.

• Overpacking: Place the primary container inside a clear, sealable secondary bag (Ziploc) or a plastic wide-mouth jar.

• Labeling: Apply a hazardous waste label.

  • Constituents: "(2,6-Dinitrophenyl) acetate"

  • Hazards: "Toxic," "Explosive Potential (Nitroaromatic)."

• Storage: Store in a Flammables/Reactives cabinet, segregated from oxidizers and strong bases.

Protocol B: Liquid Assay Waste (Aqueous/Organic Mixtures)

Applicability: Reaction mixtures from microplates, cuvettes, or stock solutions.

The Golden Rule: Keep it wet.

Parameter	Specification	Reasoning
Container Type	HDPE or Amber Glass	Avoids UV degradation; chemical resistance.
Solvent Matrix	Water/Ethanol or Water/DMSO	Maintains solubility of the dinitrophenol byproduct, preventing crystallization.
pH Control	Maintain pH < 5 (Mildly Acidic)	High pH promotes formation of phenolate salts, which are more shock-sensitive.
Segregation	NO Heavy Metals (Pb, Hg, Ag)	Nitro compounds form highly unstable picrate-like salts with heavy metals.

Step-by-Step:

• Collection: Pour all assay residues into the designated "Nitroaromatic Waste" carboy.

• Rinsing: Rinse microplates/glassware with Ethanol (not just water) to ensure all hydrophobic residues are solubilized. Add rinsate to the carboy.

• Closure: Cap the carboy tightly immediately after use to prevent solvent evaporation.

• Handover: Request pickup when the container is 75% full.

Protocol C: Solid Contaminated Debris

Applicability: Pipette tips, gloves, weighing boats.

• Segregation: Do not throw in regular trash or biohazard bins.

• Container: Use a dedicated bucket lined with a thick (6-mil) yellow or clear hazardous waste bag.

• Labeling: "Debris contaminated with Nitroaromatics."

• Disposal: Seal the bag with tape (do not compress/squeeze air out aggressively) and transfer to the chemical waste hold area.

Part 4: Waste Decision Tree

Use this logic flow to determine the correct waste stream for your specific situation.

Caption: Operational decision matrix for segregating (2,6-Dinitrophenyl) acetate waste streams.

Part 5: Emergency Procedures

Spill Response (Small Scale < 100 mL):

• Evacuate: Clear the immediate area.

• PPE: Nitrile gloves (double layer), safety goggles, lab coat.

• Contain: Cover the spill with a specialized absorbent pad.

• Do Not Dry: If the spill involves volatile solvents, mist the pad with water to prevent the nitro-residue from drying out.

• Clean: Scoop the pad into a plastic bag. Wipe the surface with an ethanol-soaked paper towel. Place all materials in the hazardous waste bag.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 11312, 2,6-Dinitrophenol. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Hazardous Materials (29 CFR 1910.109). Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: 2,6-dinitrophenol.[3] Retrieved from [Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 2,6-Dinitrophenol | C6H4N2O5 | CID 11312 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling (2,6-Dinitrophenyl) acetate

Topic: Personal Protective Equipment & Handling Guide for (2,6-Dinitrophenyl) acetate CAS: 1523-09-7 Synonyms: Acetic acid, 2,6-dinitrophenyl ester; 2,6-DNP Acetate[1][2]

Core Directive: The "Trojan Horse" Hazard

(2,6-Dinitrophenyl) acetate is a masked metabolic poison .[1][2] While the ester itself is a reactive electrophile, its primary physiological danger lies in its hydrolysis.[1][2] Upon contact with moisture, plasma, or intracellular esterases, it rapidly cleaves to release 2,6-Dinitrophenol (2,6-DNP) .[1][2]

Why this matters: 2,6-DNP is a potent uncoupler of oxidative phosphorylation.[1][2] Unlike standard toxic agents that cause organ failure over time, DNP derivatives cause uncontrolled hyperthermia (fatal fever) by short-circuiting mitochondrial energy production.[1] There is no specific antidote for DNP poisoning.[1][2]

Operational Rule Zero: Handle this compound with the rigor reserved for explosives and fatal metabolic poisons.

Risk Assessment & Hazard Identification

Hazard Category	Specific Risk	Mechanism of Action
Acute Toxicity	Fatal if absorbed/inhaled	Hydrolyzes to 2,6-DNP, collapsing the mitochondrial proton gradient.[1][2] Causes rapid overheating, tachycardia, and respiratory collapse.[1]
Explosivity	Shock/Friction Sensitive	As a polynitro-aromatic, it shares the instability of picric acid derivatives.[1][2] Dry crystals may detonate under friction (e.g., screwing a cap on tight threads).[1][2]
Sensitization	High Potency	The dinitrophenyl (DNP) group is a classic hapten.[1][2] Skin contact can induce severe, lifelong allergic dermatitis.[1]
Reactivity	Moisture Sensitive	Spontaneously hydrolyzes in humid air to release acidic fumes and free 2,6-DNP.[1][2]

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab safety" protocols. The lipophilic nature of this ester allows it to penetrate standard nitrile gloves rapidly.[1][2]

Gloves: The "Double-Shell" Protocol[1][2]

• Inner Layer: 4 mil Nitrile (Inspection/Dexterity).[1][2]

• Outer Layer: Silver Shield / 4H® Laminate (Chemical Barrier).[1][2]

  • Why? Nitro-aromatics can permeate nitrile in <15 minutes.[1] Laminate gloves provide >4 hours of breakthrough protection.[1][2]

  • Alternative: If laminate gloves make fine manipulation impossible, use Double Nitrile (minimum 8 mil total) and change every 15 minutes or immediately upon splash.[1][2]

Respiratory & Body Protection[1][2][3]

• Primary Engineering Control: Certified Chemical Fume Hood .

  • Velocity: Face velocity must be 80–100 fpm.[1]

  • Sash: Keep at the lowest working height.[1][2]

• Respirator: If working outside a hood (strictly prohibited for powder), a P100 particulate respirator with an Organic Vapor (OV) cartridge is required.[1][2]

• Clothing: Tyvek® lab coat (disposable) over cotton scrubs.[1][2] Avoid synthetic street clothes (nylon/polyester) which can melt into skin during a flash fire.[1][2]

PPE Decision Logic (DOT Diagram)

Figure 1: PPE Selection Logic based on physical state and carrier solvent.[1][2] Note that DMSO solutions pose the highest transdermal risk.[1][2]

Operational Protocol: Safe Handling

A. Weighing & Solubilization

Objective: Eliminate dust generation and friction.[1][2]

• Preparation:

  • Pre-weigh the solvent (e.g., acetonitrile) in the destination vial before adding the solid.[1][2]

  • Use a plastic or Teflon-coated spatula .[1][2] Never use metal-on-metal (e.g., metal spatula in a ground-glass joint) due to spark risk.[1][2]

• Transfer:

  • Work strictly inside the fume hood.[1]

  • Gently transfer the solid into the pre-weighed solvent.[1]

  • Do not crush crystals. If the compound is caked, dissolve the entire chunk rather than breaking it mechanically.[1][2]

• Dissolution:

  • Cap the vial tightly.[1][2]

  • Vortex gently.[1][2] Do not sonicate (heat generation risk).[1][2][3]

B. Storage

• Temperature: Store at -20°C .

• Container: Amber glass with a Teflon-lined cap.[1][2]

• Segregation: Store away from oxidizers and strong bases (bases trigger rapid hydrolysis and heat evolution).[1][2]

Decontamination & Waste Disposal

The Trap: Standard acid/base neutralization can be dangerous.[1][2] Adding strong base (NaOH) to the ester will destroy the ester, but it releases 2,6-dinitrophenolate , which is shock-sensitive when dry and remains acutely toxic.[1][2]

Spill Cleanup Workflow

• Isolate: Evacuate the immediate area (10 ft radius).

• Dampen: If the spill is solid powder, do not sweep .[2] Cover with a paper towel soaked in PEG-400 or mineral oil to suppress dust.[1][2]

• Wipe: Gently wipe up the material.[1][2]

• Surface Decon: Wash the surface with 10% Sodium Carbonate (Na2CO3) solution.[1][2] This hydrolyzes the ester to the water-soluble phenolate salt.[1][2]

  • Note: The resulting yellow solution contains toxic dinitrophenol.[1]

• Collection: Place all wipes and PPE into a wide-mouth jar labeled "P-List Waste: Dinitrophenol Debris".[1]

Waste Disposal Logic (DOT Diagram)

Figure 2: Waste segregation workflow.[1][2] Crucially, waste must never be allowed to dry out due to explosion risk of the phenolate salts.[1]

Emergency Response (Medical)

Critical Warning: If exposure occurs, do not overheat the patient.

• Skin Contact: Immediately wash with soap and water for 15 minutes.[1][2] If yellow staining appears, absorption has occurred.[1][2][4]

• Systemic Symptoms: High fever, sweating, rapid heart rate, confusion.[1][2]

• Action: Transport to ER immediately. Inform medical personnel that the patient has been exposed to a Dinitrophenol-based uncoupling agent .[1] Standard fever reducers (aspirin/acetaminophen) are often ineffective or contraindicated.[1][2] Cooling blankets and aggressive fluid resuscitation are the standard of care.[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1][2] PubChem Compound Summary for CID 15065, 2,6-Dinitrophenyl acetate. Retrieved from [Link][1][2]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2020).[1] Toxicological Profile for Dinitrophenols. Centers for Disease Control and Prevention.[1] Retrieved from [Link][1][2]

• Buckingham, D. A., & Clark, C. R. (1982).[1][2] Metal-Hydroxide Promoted Hydrolysis of Activated Esters: Hydrolysis of 2,6-Dinitrophenyl Acetate.[1][2] Australian Journal of Chemistry, 35(2), 431-436.[1][2] Retrieved from [Link][1][2]

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